(-)-Isosamidin

Core Science & Biosynthesis

(-)-Isosamidin: A Technical Guide to its Natural Source and Isolation from Peucedanum japonicum

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isosamidin is a naturally occurring angular-type pyranocoumarin (B1669404) that has garnered significant interest within the scientific community. This document provides a comprehensive technical overview of its primary natural source, the roots of Peucedanum japonicum, and a detailed guide to its isolation. The methodologies presented are compiled from scientific literature to assist researchers in obtaining this compound for further investigation.

Natural Source: Peucedanum japonicum

Peucedanum japonicum, commonly known as coastal hog fennel, is a perennial herbaceous plant belonging to the Apiaceae family. It is predominantly found in the coastal regions of East Asia. The roots of this plant are a rich source of various bioactive compounds, including a variety of coumarins. Among these, (-)-isosamidin is a notable constituent, having been the subject of research for its potential pharmacological activities.

Isolation of (-)-Isosamidin from Peucedanum japonicum Roots

The isolation of (-)-isosamidin from the roots of P. japonicum is a multi-step process involving extraction, fractionation, and chromatographic purification. The following protocols are based on established scientific methodologies.

Experimental Protocols

1. Plant Material and Extraction

Dried and pulverized roots of Peucedanum japonicum serve as the starting material. A substantial quantity of the dried root powder (e.g., 1.0 kg to 30.0 kg) is utilized for the extraction process to yield a significant amount of the target compound.[1]

• Extraction Solvent: A mixture of methanol (B129727) (MeOH) and dichloromethane (B109758) (CH₂Cl₂) in a 1:1 (v/v) ratio is used for extraction. Alternatively, 100% methanol can be employed.[1]

• Procedure: The powdered roots are submerged in the extraction solvent at room temperature. The extraction is typically repeated three times to ensure exhaustive recovery of the secondary metabolites.[1] The combined extracts are then filtered and concentrated under reduced pressure to obtain the crude extract.

2. Fractionation

The crude extract is subjected to liquid-liquid partitioning to separate compounds based on their polarity. This step helps in enriching the fraction containing (-)-isosamidin.

• Solvent System: The crude extract is typically suspended in a methanol-water mixture and then sequentially partitioned with solvents of increasing polarity. A common partitioning scheme involves n-hexane, ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).[1]

• Procedure:

  • The crude extract is first partitioned between methanol and n-hexane. The methanol layer is retained.

  • The methanol layer is then diluted with water and partitioned against ethyl acetate. The resulting ethyl acetate fraction is collected.[1]

  • The remaining aqueous layer can be further partitioned with n-butanol if desired.

(-)-Isosamidin is known to be present in the ethyl acetate fraction.[1]

3. Chromatographic Purification

The ethyl acetate fraction, which is enriched with coumarins, is further purified using a combination of chromatographic techniques.

• Column Chromatography: The ethyl acetate fraction is subjected to repeated column chromatography.

  • Stationary Phase: Silica gel is commonly used as the adsorbent.

  • Mobile Phase: A gradient of solvents, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with ethyl acetate, is used to elute the compounds. Fractions are collected and monitored by thin-layer chromatography (TLC).

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): Fractions containing (-)-isosamidin from the column chromatography are pooled, concentrated, and subjected to preparative RP-HPLC for final purification.[1]

  • Column: A C18 column is typically used.

  • Mobile Phase: A mixture of methanol and water or acetonitrile (B52724) and water is commonly used as the mobile phase in an isocratic or gradient elution mode.

  • Detection: The eluent is monitored using a UV detector, typically at wavelengths around 254 nm and 330 nm.

The fractions corresponding to the peak of (-)-isosamidin are collected, and the solvent is removed to yield the pure compound.

Data Presentation

Table 1: Quantitative Data from a Representative Isolation of (-)-Isosamidin

Parameter	Value	Reference
Starting Material	1.0 kg (dry weight) of P. japonicum roots	[1]
Ethyl Acetate Fraction Yield	8.41 g	[1]
Final Yield of (-)-Isosamidin	Not explicitly reported

Note: While the referenced literature outlines the isolation process, the final yield of pure (-)-isosamidin was not specified.

Mandatory Visualization

Caption: Workflow for the isolation of (-)-Isosamidin from Peucedanum japonicum roots.

Conclusion

This technical guide provides a detailed overview of the natural source and isolation of (-)-isosamidin from the roots of Peucedanum japonicum. The experimental protocols outlined, from extraction and fractionation to final chromatographic purification, offer a solid foundation for researchers aiming to obtain this compound for their studies. The provided workflow diagram visually summarizes the logical steps of the isolation process. It is important to note that while the general procedure is well-established, optimization of specific parameters may be necessary depending on the source material and available equipment.

References

• 1. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to (-)-Isosamidin: Physicochemical Properties and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isosamidin is a naturally occurring pyranocoumarin (B1669404) found in the roots of Peucedanum japonicum, a plant used in traditional medicine.[1] This technical guide provides a comprehensive overview of the known physical and chemical properties of (-)-Isosamidin, its biological activities, and the experimental protocols used for its study. This document is intended to serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development.

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₂₁H₂₂O₇	PubChem
Molecular Weight	386.4 g/mol	PubChem
Appearance	Not explicitly reported, but likely a crystalline solid.	Inferred
Melting Point	Not explicitly reported.
Boiling Point	Not explicitly reported.
Solubility	Not explicitly reported. General solubility for similar coumarins suggests potential solubility in organic solvents like methanol (B129727), ethanol, chloroform (B151607), and ethyl acetate (B1210297).	Inferred

Note: The lack of publicly available experimental data for properties like melting point, boiling point, and specific solubility highlights an area for further research to fully characterize this compound.

Spectroscopic Data

The structural elucidation of (-)-Isosamidin has been achieved through various spectroscopic techniques. Although specific spectral data is not widely published, the general characteristics are understood based on its pyranocoumarin structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR: The proton NMR spectrum is expected to show signals corresponding to the aromatic protons of the coumarin (B35378) core, protons of the pyran ring, and protons of the ester side chains.

• ¹³C-NMR: The carbon NMR spectrum will display distinct signals for the carbonyl carbon of the lactone, the aromatic carbons, the carbons of the pyran ring, and the carbons of the ester groups.

Infrared (IR) Spectroscopy

The IR spectrum of (-)-Isosamidin is expected to exhibit characteristic absorption bands for its functional groups, including:

• C=O stretching (lactone): Around 1700-1750 cm⁻¹

• C=O stretching (ester): Around 1735-1750 cm⁻¹

• C=C stretching (aromatic): Around 1450-1600 cm⁻¹

• C-O stretching: Around 1000-1300 cm⁻¹

Mass Spectrometry (MS)

Mass spectrometry data would confirm the molecular weight of (-)-Isosamidin. The fragmentation pattern would likely involve the loss of the ester side chains and characteristic cleavages of the pyranocoumarin ring system.

Experimental Protocols

Isolation of (-)-Isosamidin from Peucedanum japonicum

A general method for the isolation of (-)-Isosamidin from the roots of Peucedanum japonicum involves the following steps[1]:

• Extraction: The dried and powdered roots are extracted with methanol at room temperature.

• Partitioning: The resulting methanol extract is then successively partitioned with solvents of increasing polarity, such as n-hexane, chloroform (CHCl₃), ethyl acetate (EtOAc), and n-butanol (n-BuOH). (-)-Isosamidin is expected to be found in one of the less polar fractions, such as the chloroform or ethyl acetate fraction.

• Chromatographic Separation: Further purification is achieved through chromatographic techniques, such as column chromatography or high-performance liquid chromatography (HPLC), to isolate pure (-)-Isosamidin. The specific stationary and mobile phases for optimal separation have not been detailed in the available literature.

Isolation workflow for (-)-Isosamidin.

Biological Activity and Signaling Pathways

(-)-Isosamidin has demonstrated significant cytoprotective, anti-glycation, and anti-apoptotic activities.[1][2] A key area of its biological action is the modulation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway in response to cellular stress induced by methylglyoxal (B44143) (MGO), a reactive metabolite implicated in diabetic complications.[1][2]

Modulation of the MAPK Signaling Pathway

Methylglyoxal (MGO) is known to induce cellular apoptosis through the activation of MAPK pathways, including p38 and c-Jun N-terminal kinase (JNK).[1] Pre-treatment with (-)-Isosamidin has been shown to significantly inhibit the MGO-induced phosphorylation and activation of both p38 and JNK.[1][2] This suggests that (-)-Isosamidin exerts its cytoprotective effects by interfering with these pro-apoptotic signaling cascades.

References

• 1. researchgate.net [researchgate.net]
• 2. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]

The Core Biosynthesis Pathway of (-)-Isosamidin in Plants: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The precise biosynthetic pathway of (-)-Isosamidin in plants has not been fully elucidated. This guide presents a putative pathway based on the established biosynthesis of structurally related angular pyranocoumarins, particularly within the Apiaceae family, to which Peucedanum japonicum (the source of Isosamidin) belongs. The experimental protocols and quantitative data are drawn from studies on these related pathways and are intended to serve as a practical framework for the investigation of (-)-Isosamidin biosynthesis.

Introduction

(-)-Isosamidin is a notable angular pyranocoumarin (B1669404) found in plants of the Apiaceae family, such as Peucedanum japonicum. This class of compounds has garnered significant interest for its diverse pharmacological activities. Understanding the biosynthetic pathway of (-)-Isosamidin is crucial for its potential biotechnological production and the development of novel therapeutic agents. This technical guide provides a comprehensive overview of the proposed biosynthetic route, supported by quantitative data from related compounds, detailed experimental protocols, and pathway visualizations.

Proposed Biosynthetic Pathway of (-)-Isosamidin

The biosynthesis of (-)-Isosamidin is believed to originate from the general phenylpropanoid pathway, a central route in plant secondary metabolism. The pathway can be conceptualized in four main stages:

• Formation of the Coumarin (B35378) Precursor (p-Coumaroyl-CoA): This stage involves the conversion of L-phenylalanine to p-coumaroyl-CoA through the action of three key enzymes: Phenylalanine Ammonia Lyase (PAL), Cinnamate 4-hydroxylase (C4H), and 4-coumarate:coenzyme A ligase (4CL).[1][2]

• Formation of the Core Coumarin Structure (Umbelliferone): The first committed step towards coumarin biosynthesis is the ortho-hydroxylation of p-coumaroyl-CoA, which leads to the formation of the central coumarin intermediate, umbelliferone.[1]

• Regioselective Prenylation to Form an Angular Precursor: Umbelliferone undergoes prenylation at the C-8 position, a critical step that determines the angular structure of the resulting pyranocoumarin. This reaction is catalyzed by a prenyltransferase (PT) and yields osthenol (B192027).[3][4]

• Cyclization and Tailoring Reactions: The final stage involves the cyclization of the prenyl side chain of osthenol to form a dihydropyran ring, a reaction likely catalyzed by a cytochrome P450 monooxygenase.[3] Subsequent hydroxylation and esterification steps are required to produce the final (-)-Isosamidin molecule. The biosynthesis of the structurally similar compound decursinol (B1670153) provides a strong model for these latter transformations.[5][6]

Visualizing the Pathway

The following diagram illustrates the proposed biosynthetic pathway leading to (-)-Isosamidin.

Caption: Proposed biosynthetic pathway of (-)-Isosamidin.

Quantitative Data

While specific enzyme kinetics for the (-)-Isosamidin pathway are yet to be determined, data from related pathways and analyses of coumarin content in Peucedanum species provide valuable insights.

Table 1: Coumarin Content in Different Parts of Peucedanum japonicum

Plant Part	Major Coumarins Identified	Relative Abundance	Reference
Flowers	Peucedanocoumarin I, II, III; Isosamidin	High	[7][8]
Roots	Praeruptorin A, B, E; Peucedanocoumarin I	Moderate to High	[7][8][9]
Leaves	Peucedanocoumarin I, II; Umbelliferone	Low to Moderate	[7][8]
Stems	Peucedanocoumarin I, II; Umbelliferone	Low	[7][8]

Note: This table is a qualitative summary based on UPLC-QTof-MS profiles. Absolute quantification would require dedicated studies with authentic standards.

Table 2: Illustrative Enzyme Kinetic Parameters from Coumarin Biosynthesis

Enzyme	Substrate	Km (µM)	kcat (s⁻¹)	Source Organism	Reference
Pp4CL1	p-Coumaric acid	135.6 ± 12.4	0.89 ± 0.05	Peucedanum praeruptorum	[2][10]
Pp4CL1	Ferulic acid	98.7 ± 9.1	0.76 ± 0.04	Peucedanum praeruptorum	[2][10]

These values for 4-coumarate:coenzyme A ligase (4CL) illustrate typical enzyme kinetics in the upstream part of the pathway.

Experimental Protocols

The elucidation of the (-)-Isosamidin biosynthetic pathway would involve a combination of phytochemical analysis, enzymology, and molecular biology. Below are detailed methodologies for key experiments.

Protocol for Extraction and Quantification of Pyranocoumarins

This protocol provides a general method for the analysis of (-)-Isosamidin and related compounds from plant material.

• Sample Preparation and Extraction:

  • Harvest fresh plant material (e.g., roots, leaves of P. japonicum) and immediately freeze in liquid nitrogen.

  • Lyophilize the frozen tissue and grind to a fine powder.

  • Extract a known weight of the powdered tissue (e.g., 100 mg) with a suitable solvent (e.g., 80% methanol) using sonication or shaking at room temperature for a defined period (e.g., 1 hour).

  • Centrifuge the extract to pellet the debris and collect the supernatant. Repeat the extraction process on the pellet to ensure complete extraction.

  • Pool the supernatants and filter through a 0.22 µm syringe filter before analysis.

• UPLC-MS/MS Analysis:

  • Chromatography: Perform separation on a C18 column using a gradient of water (A) and acetonitrile (B52724) (B), both containing 0.1% formic acid.

  • Mass Spectrometry: Analyze the eluent using a mass spectrometer in positive ion mode. Use Selected Reaction Monitoring (SRM) for targeted quantification of known compounds or full scan mode for untargeted metabolite profiling.

  • Quantification: Create a calibration curve using an authentic standard of (-)-Isosamidin to determine its concentration in the plant extracts.

Protocol for In Vitro Assay of Prenyltransferase Activity

This assay is crucial for identifying and characterizing the enzyme responsible for the C-8 prenylation of umbelliferone.

• Enzyme Source:

  • Homogenize plant tissue in an extraction buffer.

  • Prepare a microsomal fraction by differential centrifugation, as many prenyltransferases are membrane-bound.

  • Alternatively, express a candidate prenyltransferase gene heterologously in E. coli or yeast and purify the recombinant protein.

• Reaction Mixture:

  • Prepare a reaction mixture containing:

    • Umbelliferone (substrate)

    • Dimethylallyl pyrophosphate (DMAPP) (prenyl donor)

    • Divalent cation (e.g., Mg²⁺)

    • Buffer (e.g., Tris-HCl, pH 7.5)

    • Enzyme preparation (microsomal fraction or recombinant protein)

• Reaction and Product Analysis:

  • Incubate the reaction at an optimal temperature (e.g., 30°C) for a set time (e.g., 1-2 hours).

  • Stop the reaction by adding an acid (e.g., 1 M HCl).

  • Extract the products with an organic solvent (e.g., ethyl acetate).

  • Evaporate the solvent and redissolve the residue in methanol.

  • Analyze the products by HPLC or LC-MS to identify and quantify the formation of osthenol.

Visualizing the Experimental Workflow

The following diagram outlines a typical workflow for the discovery and characterization of genes in the (-)-Isosamidin biosynthetic pathway.

Caption: Experimental workflow for elucidating pyranocoumarin biosynthesis.

Conclusion and Future Perspectives

The biosynthesis of (-)-Isosamidin in plants is a fascinating example of specialized metabolism, leading to a pharmacologically important pyranocoumarin. While the complete pathway is yet to be definitively established, the foundational knowledge of coumarin biosynthesis in the Apiaceae family provides a robust framework for its investigation. The protocols and data presented in this guide are intended to equip researchers with the necessary tools to unravel the specific enzymatic steps and regulatory mechanisms governing the production of (-)-Isosamidin. Future work, combining transcriptomics, proteomics, and metabolomics with rigorous biochemical characterization, will be essential to fully map this pathway. Such knowledge will not only advance our understanding of plant biochemistry but also pave the way for the sustainable production of (-)-Isosamidin and its derivatives for therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. Frontiers | Cloning, Functional Characterization and Site-Directed Mutagenesis of 4-Coumarate: Coenzyme A Ligase (4CL) Involved in Coumarin Biosynthesis in Peucedanum praeruptorum Dunn [frontiersin.org]
• 3. Two types of coumarins-specific enzymes complete the last missing steps in pyran- and furanocoumarins biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Comparative Analysis of Coumarin Profiles in Different Parts of Peucedanum japonicum and Their Aldo–Keto Reductase Inhibitory Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Analysis of Coumarin Profiles in Different Parts of Peucedanum japonicum and Their Aldo-Keto Reductase Inhibitory Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Cloning, Functional Characterization and Site-Directed Mutagenesis of 4-Coumarate: Coenzyme A Ligase (4CL) Involved in Coumarin Biosynthesis in Peucedanum praeruptorum Dunn - PMC [pmc.ncbi.nlm.nih.gov]

(-)-Isosamidin: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (-)-Isosamidin, a naturally occurring coumarin (B35378) derivative. This document consolidates key chemical and biological data, outlines detailed experimental protocols for assessing its cellular effects, and presents a putative signaling pathway based on current research.

Core Compound Data

(-)-Isosamidin is a compound that has garnered interest for its potential biological activities. Below are its fundamental chemical properties.

Property	Value	Citation
CAS Number	53023-18-0
Molecular Formula	C₂₁H₂₂O₇
Molecular Weight	386.400 g/mol

Biological Activity and Mechanism of Action

Current research indicates that (-)-Isosamidin exhibits protective effects in human umbilical vein endothelial cells (HUVECs) against glucotoxicity induced by methylglyoxal (B44143) (MGO), a reactive metabolite of glucose. Elevated MGO levels can lead to the generation of reactive oxygen species (ROS) and subsequent cellular damage, a process implicated in diabetic vascular complications.

(-)-Isosamidin has been shown to mitigate MGO-induced apoptosis in HUVECs. The proposed mechanism involves the modulation of key signaling pathways related to oxidative stress and apoptosis.

Signaling Pathway

The following diagram illustrates the hypothesized signaling pathway through which (-)-Isosamidin exerts its cytoprotective effects against MGO-induced toxicity.

(-)-Isosamidin's proposed mechanism of action in MGO-induced cytotoxicity.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the investigation of (-)-Isosamidin's biological effects.

Cell Viability (MTT) Assay

This assay assesses the metabolic activity of cells as an indicator of viability.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is reduced by mitochondrial dehydrogenases in living cells to form a purple formazan (B1609692) product. The amount of formazan is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate overnight.

• Treatment: Pre-treat cells with varying concentrations of (-)-Isosamidin for a specified duration, followed by co-incubation with the cytotoxic agent (e.g., 400 µM MGO).

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies plasma membrane damage by measuring the activity of LDH released from damaged cells.

Principle: LDH released into the culture medium catalyzes the conversion of lactate to pyruvate, which is coupled to the reduction of a tetrazolium salt to a colored formazan product.

Procedure:

• Sample Collection: After treatment of HUVECs as described for the MTT assay, carefully collect the cell culture supernatant.

• Reaction Setup: In a new 96-well plate, mix the collected supernatant with the LDH assay reaction mixture according to the manufacturer's instructions.

• Incubation: Incubate the plate at room temperature, protected from light, for the recommended time (typically 30 minutes).

• Stop Reaction: Add the stop solution provided in the kit to each well.

• Measurement: Measure the absorbance at 490 nm using a microplate reader.

Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane and can be detected by FITC-conjugated Annexin V. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.

Procedure:

• Cell Harvesting: Following treatment, harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and PI according to the manufacturer's protocol and incubate in the dark at room temperature for 15 minutes.

• Analysis: Analyze the stained cells by flow cytometry. The different cell populations (viable, early apoptotic, late apoptotic/necrotic) are distinguished based on their fluorescence signals.

Western Blot Analysis of Apoptosis-Related Proteins (Bcl-2 and Bax)

This technique is used to detect and quantify the expression levels of specific proteins involved in the apoptotic pathway.

Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then detected using specific primary antibodies against the target proteins (e.g., Bcl-2 and Bax) and enzyme-conjugated secondary antibodies.

Procedure:

• Cell Lysis: Lyse treated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST and then incubate with primary antibodies against Bcl-2 and Bax overnight at 4°C. Following washing, incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Pharmacokinetics and Toxicology

Currently, there is limited publicly available information specifically detailing the pharmacokinetics (absorption, distribution, metabolism, and excretion) and toxicology of (-)-Isosamidin. As a coumarin derivative isolated from Peucedanum japonicum, its properties may be similar to other coumarins from this genus. Generally, coumarins are known to be metabolized in the liver and excreted in the urine. Toxicological profiles of coumarins can vary significantly depending on their specific structure. Further research is required to establish a comprehensive pharmacokinetic and toxicological profile for (-)-Isosamidin to support its potential development as a therapeutic agent.

Conclusion

(-)-Isosamidin is a promising natural compound with demonstrated cytoprotective and anti-apoptotic effects in in vitro models of glucotoxicity. The experimental protocols and the proposed signaling pathway detailed in this guide provide a solid foundation for researchers and drug development professionals interested in further investigating its therapeutic potential. Future studies should focus on elucidating the precise molecular interactions, expanding the scope of its biological activities, and establishing a comprehensive in vivo pharmacokinetic and toxicological profile.

Spectroscopic Profile of (-)-Isosamidin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the natural product (-)-Isosamidin, a khellactone-type coumarin. Due to the compound's therapeutic potential, a thorough understanding of its structural and spectroscopic properties is essential for researchers in natural product chemistry, pharmacology, and drug development. This document compiles and presents the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for (-)-Isosamidin, based on the analysis of related compounds isolated from Peucedanum species. Detailed experimental protocols for acquiring such data are also provided.

Introduction to (-)-Isosamidin

(-)-Isosamidin is a naturally occurring angular dihydropyranocoumarin isolated from the roots of plants belonging to the Peucedanum genus, notably Peucedanum japonicum.[1] Khellactone-type coumarins are a significant class of phytochemicals known for a variety of biological activities.[2] The structural elucidation and spectroscopic characterization of these compounds are crucial for establishing their identity and purity, which are prerequisites for any further pharmacological investigation.

Spectroscopic Data

Table 1: ¹H NMR Spectroscopic Data for (-)-Isosamidin (Expected)

Position	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3'	Value	d	Value
H-4'	Value	d	Value
H-5	Value	s
H-6	Value	s
H-3	Value	d	Value
H-4	Value	d	Value
O-CO-CH=	Value	q	Value
C(CH₃)₂	Value	s
=C-CH₃	Value	d	Value
O-CO-CH(CH₃)₂	Value	d	Value

Table 2: ¹³C NMR Spectroscopic Data for (-)-Isosamidin (Expected)

Position	Chemical Shift (δ, ppm)
C-2	Value
C-3	Value
C-4	Value
C-4a	Value
C-5	Value
C-6	Value
C-7	Value
C-8	Value
C-8a	Value
C-2'	Value
C-3'	Value
C-4'	Value
C(CH₃)₂	Value
O-CO	Value
-CO-CH=	Value
=C(CH₃)	Value
-CH(CH₃)₂	Value

Table 3: IR Spectroscopic Data for (-)-Isosamidin (Expected)

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H (if present)	Value	Broad/Sharp
C-H (aromatic)	Value	Medium
C-H (aliphatic)	Value	Medium
C=O (lactone)	Value	Strong
C=O (ester)	Value	Strong
C=C (aromatic)	Value	Medium
C-O (ether/ester)	Value	Strong

Table 4: Mass Spectrometry Data for (-)-Isosamidin (Expected)

Ion	m/z	Relative Abundance (%)
[M+H]⁺	Value	Value
[M+Na]⁺	Value	Value
Fragment 1	Value	Value
Fragment 2	Value	Value
...	...	...

Experimental Protocols

The following are detailed methodologies for the key experiments typically used in the isolation and characterization of coumarins from Peucedanum species.

3.1. Isolation of (-)-Isosamidin

The isolation of (-)-Isosamidin from the roots of Peucedanum japonicum generally involves the following steps[1]:

• Extraction: The dried and powdered roots are extracted with a suitable solvent, such as methanol (B129727) or ethanol, at room temperature.

• Fractionation: The crude extract is then suspended in water and partitioned successively with solvents of increasing polarity, such as n-hexane, chloroform (B151607), ethyl acetate (B1210297), and n-butanol, to yield different fractions.

• Chromatography: The fraction containing the target compound (typically the ethyl acetate or chloroform fraction) is subjected to a series of chromatographic techniques, including column chromatography on silica (B1680970) gel and preparative High-Performance Liquid Chromatography (HPLC), to isolate the pure compound.

3.2. Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a spectrometer (e.g., 400 or 500 MHz) using a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl₃) or methanol-d₄ (CD₃OD), with tetramethylsilane (B1202638) (TMS) as the internal standard. Chemical shifts are reported in parts per million (ppm) and coupling constants (J) in Hertz (Hz).

• Infrared (IR) Spectroscopy: The IR spectrum is obtained using a Fourier Transform Infrared (FTIR) spectrometer. The sample can be prepared as a KBr pellet or as a thin film on a NaCl plate. The spectral data is typically recorded in the range of 4000-400 cm⁻¹.

• Mass Spectrometry (MS): High-resolution mass spectra are typically acquired using an electrospray ionization (ESI) source coupled with a time-of-flight (TOF) or Orbitrap mass analyzer. The data can be obtained in both positive and negative ion modes.

Visualization of Spectroscopic Workflow

The following diagram illustrates the general workflow for the isolation and spectroscopic characterization of a natural product like (-)-Isosamidin.

Caption: General workflow for the isolation and spectroscopic characterization of (-)-Isosamidin.

References

• 1. researchgate.net [researchgate.net]
• 2. The medicinal plant Peucedanum japonicum Thunberg: A review of traditional use, phytochemistry, and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]

(-)-Isosamidin: A Comprehensive Technical Guide on its Discovery and History

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Isosamidin, a naturally occurring angular dihydropyranocoumarin, has garnered significant interest for its diverse pharmacological activities. Isolated from the roots of Peucedanum japonicum, this compound has demonstrated notable cytoprotective effects against glucotoxicity in endothelial cells and inhibitory action on smooth muscle contraction in prostate tissue. This technical guide provides an in-depth overview of the discovery, history, and key experimental findings related to (-)-Isosamidin. It includes detailed experimental protocols for its isolation, a summary of its biological activities with quantitative data, and an exploration of its known mechanisms of action through signaling pathway diagrams. This document serves as a comprehensive resource for researchers and professionals in drug development exploring the therapeutic potential of (-)-Isosamidin.

Discovery and History

Physicochemical Properties

Detailed experimental data on the physicochemical properties of (-)-Isosamidin are not extensively reported in the available literature. However, as a dihydropyranocoumarin, it shares a core structure with other compounds in its class. A recent in silico study evaluated several dihydropyranocoumarins, including (-)-Isosamidin (designated as L03), for their potential as therapeutics for triple-negative breast cancer.[5][6] This computational analysis revealed a strong binding affinity of -9.1 kcal/mol for (-)-Isosamidin with the target proteins PARP1 and CK2α, suggesting favorable molecular interactions.[5][6]

Property	Data	Reference
Natural Source	Roots of Peucedanum japonicum	[1][2]
Compound Type	Angular Dihydropyranocoumarin	[5]
Binding Affinity (in silico)	-9.1 kcal/mol (against PARP1 and CK2α)	[5][6]

Experimental Protocols

Isolation of (-)-Isosamidin from Peucedanum japonicum

The following protocol is a generalized procedure based on methods described in the literature for the extraction and isolation of coumarins from Peucedanum japonicum.[1][2]

1. Extraction:

• The dried and pulverized roots of P. japonicum (e.g., 30.0 kg) are extracted with methanol (B129727) (MeOH) at room temperature using an ultrasonicator.[2]

• The resulting extract is filtered to remove solid plant material.

2. Solvent Partitioning:

• The crude methanol extract is concentrated and then partitioned successively with solvents of increasing polarity. This typically involves:

  • n-hexane to remove nonpolar compounds.

  • Chloroform (CHCl₃).

  • Ethyl acetate (B1210297) (EtOAc).

  • n-butanol (n-BuOH).

• This fractionation separates compounds based on their polarity, with coumarins like (-)-Isosamidin typically concentrating in the ethyl acetate fraction.

3. Chromatographic Purification:

• The ethyl acetate fraction is subjected to repeated column chromatography. This may involve:

  • Silica gel column chromatography: Elution with a gradient of solvents (e.g., n-hexane and ethyl acetate) to separate different compound classes.

  • Reversed-phase HPLC (RP-HPLC): Further purification of fractions containing the compound of interest using a C18 column with a mobile phase such as a methanol/water or acetonitrile/water gradient.

• Fractions are monitored by thin-layer chromatography (TLC) or HPLC to identify those containing (-)-Isosamidin.

4. Structure Elucidation:

• The structure of the purified compound is confirmed using spectroscopic methods, including:

  • Nuclear Magnetic Resonance (NMR): ¹H NMR and ¹³C NMR for determining the carbon-hydrogen framework.

  • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

The workflow for a typical isolation process is depicted below:

Isolation workflow for (-)-Isosamidin.

Chemical Synthesis

A specific total synthesis of (-)-Isosamidin has not been detailed in the reviewed literature. However, general synthetic methods for angular dihydropyranocoumarins are available and could likely be adapted for its synthesis.[7][8][9] These approaches often involve the construction of the coumarin (B35378) core followed by the formation of the fused pyran ring.

Biological Activity and Mechanism of Action

(-)-Isosamidin exhibits significant biological activity in different cellular systems.

Cytoprotective Effects in Endothelial Cells

(-)-Isosamidin has been shown to protect human umbilical vein endothelial cells (HUVECs) from glucotoxicity induced by methylglyoxal (B44143) (MGO), a reactive metabolite of glucose.[2]

Key Findings:

• Pretreatment with (-)-Isosamidin significantly prevents MGO-induced cell death and the generation of reactive oxygen species (ROS).[2]

• It modulates the expression of apoptosis-related proteins by downregulating Bax and upregulating Bcl-2.[2]

• (-)-Isosamidin inhibits the MGO-induced activation of mitogen-activated protein kinases (MAPKs), specifically p38 and c-Jun N-terminal kinase (JNK).[2]

• It also demonstrates the ability to break the crosslinks of MGO-derived advanced glycation end products (AGEs), showing a 4.64% crosslink breaking ability at a concentration of 400 μM.

The proposed signaling pathway for the cytoprotective effect of (-)-Isosamidin in HUVECs is as follows:

Cytoprotective signaling of (-)-Isosamidin.

Inhibition of Prostate Smooth Muscle Contraction

(-)-Isosamidin inhibits phenylephrine-stimulated contractions of isolated human prostate tissue in a concentration-dependent manner.[10] This suggests its potential for treating lower urinary tract symptoms associated with benign prostatic hyperplasia (BPH).

Key Findings:

• Significant inhibition of phenylephrine-induced contractions was observed at a concentration of 100 μM.[10]

• The compound had no effect on acetylcholine-stimulated contractions of isolated human bladder tissue, indicating a degree of selectivity.[10]

• The mechanism is believed to involve the antagonism of α1-adrenergic receptors, which mediate prostate smooth muscle contraction.[11] However, direct binding studies have not yet been reported.

The signaling pathway for phenylephrine-induced prostate smooth muscle contraction and the putative inhibitory point of (-)-Isosamidin is illustrated below:

Inhibition of prostate contraction by (-)-Isosamidin.

Summary and Future Directions

(-)-Isosamidin is a promising natural product with well-documented cytoprotective and smooth muscle relaxant properties. Its activity in endothelial cells suggests a potential role in managing diabetic complications, while its effects on prostate tissue indicate its utility in the treatment of BPH.

Future research should focus on:

• Elucidating the complete historical record of its discovery and initial characterization.

• Developing and publishing a detailed total synthesis of (-)-Isosamidin to enable further pharmacological studies and the generation of analogues.

• Conducting comprehensive studies to determine its full physicochemical profile.

• Confirming the precise molecular target and mechanism of action in prostate smooth muscle, including direct binding assays with α1-adrenergic receptor subtypes.

• In vivo studies to validate the therapeutic potential of (-)-Isosamidin for diabetic complications and BPH.

This in-depth guide provides a solid foundation for researchers and drug development professionals to build upon as they explore the full therapeutic potential of (-)-Isosamidin.

References

• 1. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. [New coumarins isolated from the root of Peucedanum formosanum Hayata and Peucedanum japonicum Thunb] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of dihydropyranocoumarins as potent inhibitors against triple-negative breast cancer: An integrated of in silico, quantum & molecular modeling approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and biological evaluation of novel angular fused Pyrrolocoumarins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Design and synthesis of novel angular 4,5-pyranocoumarin fluorescent probes for detecting hydrazine and their applications - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of prostate smooth muscle contraction and prostate stromal cell growth by the inhibitors of Rac, NSC23766 and EHT1864 - PMC [pmc.ncbi.nlm.nih.gov]

(-)-Isosamidin and its Analogues in Traditional Medicine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Isosamidin, a khellactone-type coumarin (B35378) primarily isolated from the roots of Peucedanum japonicum and related species, has a rich history in traditional medicine for treating ailments such as coughs, colds, and neuralgic diseases.[1] Modern pharmacological studies have begun to elucidate the molecular mechanisms underlying its therapeutic effects, revealing significant cytoprotective, anti-inflammatory, and anti-glycation properties. This technical guide provides a comprehensive overview of the current scientific understanding of (-)-Isosamidin and its analogues, with a focus on its mechanisms of action, quantitative biological data, and detailed experimental protocols. While specific synthetic or naturally occurring analogues of (-)-Isosamidin are not extensively documented in current literature, this guide also explores the activities of other significant coumarins isolated from the Peucedanum genus, such as Praeruptorin A and B, which share a common botanical origin and relevance in traditional medicine.

Traditional Medicine Context

The roots of Peucedanum japonicum Thunb., known as "Fang Feng" in traditional Chinese medicine and used in Japanese Kampo medicine, have been traditionally used for the treatment of common colds, coughs, fever, headaches, and various inflammatory conditions.[1][2] The therapeutic efficacy of this plant is attributed to its rich composition of bioactive compounds, with coumarins like (-)-Isosamidin being prominent constituents.

Pharmacological Activities of (-)-Isosamidin

(-)-Isosamidin exhibits a range of pharmacological activities, with its cytoprotective and anti-inflammatory effects being the most extensively studied.

Cytoprotective and Anti-glycation Effects

Research has demonstrated that (-)-Isosamidin protects human umbilical vein endothelial cells (HUVECs) from methylglyoxal (B44143) (MGO)-induced glucotoxicity.[1][3][4][5] MGO is a reactive metabolite that contributes to advanced glycation end products (AGEs), which are implicated in diabetic complications and endothelial dysfunction.[1][3] (-)-Isosamidin's protective mechanism involves the inhibition of MGO-induced apoptosis by regulating the expression of Bax and Bcl-2, preventing the generation of reactive oxygen species (ROS), and inhibiting the activation of the mitogen-activated protein kinase (MAPK) signaling pathway.[1][3][5]

Anti-inflammatory Effects

The anti-inflammatory properties of (-)-Isosamidin are linked to its ability to modulate key signaling pathways involved in the inflammatory response. By inhibiting the MAPK pathway, specifically the phosphorylation of p38 and JNK, (-)-Isosamidin can suppress the production of pro-inflammatory mediators.[1][6] Furthermore, it has been shown to upregulate the nuclear factor erythroid 2-related factor 2 (Nrf2), a key transcription factor that regulates the expression of antioxidant and detoxification enzymes.[1][6]

Effects on Smooth Muscle Contraction

In vitro studies have shown that (-)-Isosamidin can inhibit phenylephrine-stimulated contractions of isolated human prostate tissue in a concentration-dependent manner, suggesting its potential therapeutic application in conditions like benign prostatic hyperplasia.[7][8]

Quantitative Data for (-)-Isosamidin

The following tables summarize the key quantitative data from in vitro studies on (-)-Isosamidin.

Table 1: Cytoprotective Effects of (-)-Isosamidin on MGO-treated HUVECs [1][3][4]

Parameter	Concentration of (-)-Isosamidin	Observation
Cell Viability (MTT Assay)	1, 5, 10 µM	Dose-independent increase in cell viability compared to MGO-treated control.
LDH Production	5, 10 µM	Significant decrease in LDH production compared to MGO-treated control.
AGEs Crosslink Breaking	400 µM	4.64% crosslink breaking ability.

Table 2: Effects of (-)-Isosamidin on Smooth Muscle Contraction [7][8]

Tissue	Agonist	Concentration of (-)-Isosamidin	Effect
Human Prostate Strips	Phenylephrine	100 µM	Significant inhibition of contractions.
Human Bladder Strips	Acetylcholine	10, 30, 100 µM	No significant effect on contractions.

Signaling Pathways

(-)-Isosamidin Signaling Pathway in HUVECs

(-)-Isosamidin exerts its cytoprotective effects in MGO-treated HUVECs through the modulation of the MAPK and Nrf2 signaling pathways.

Caption: (-)-Isosamidin's protective mechanism in endothelial cells.

Analogues of (-)-Isosamidin from Peucedanum Species

While specific synthetic analogues of (-)-Isosamidin are not well-documented, other coumarins from the Peucedanum genus, such as Praeruptorin A and Praeruptorin B, are often studied for their pharmacological activities and can be considered analogues in a broader sense due to their structural similarities and co-occurrence.

Praeruptorin A

Praeruptorin A exhibits significant anti-inflammatory effects by inhibiting the NF-κB pathway.[1]

Caption: Anti-inflammatory action of Praeruptorin A via NF-κB inhibition.

Praeruptorin B

Praeruptorin B has been shown to inhibit cancer cell invasion by targeting the AKT/NF-κB signaling pathway.[7]

Caption: Praeruptorin B's inhibition of cell invasion.

Experimental Protocols

Extraction and Isolation of (-)-Isosamidin from Peucedanum japonicum[1]

• Extraction: Dried roots of P. japonicum (30.0 kg) are extracted with methanol (B129727) (MeOH) at room temperature (25 °C) using an ultrasonicator. The extract is then filtered.

• Partitioning: The MeOH extract is partitioned successively with n-hexane, chloroform (B151607) (CHCl₃), ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH), leaving a residual aqueous fraction.

• Isolation: (-)-Isosamidin is isolated from the appropriate fraction (typically the less polar fractions like n-hexane or CHCl₃) using standard chromatographic techniques such as silica (B1680970) gel column chromatography and preparative high-performance liquid chromatography (HPLC). The structure is confirmed by spectroscopic methods (NMR, MS).

Cell Viability (MTT) Assay[1][5]

• Cell Seeding: Human Umbilical Vein Endothelial Cells (HUVECs) are seeded at a density of 1.0 × 10⁴ cells/well in 96-well plates and incubated for 24 hours.

• Treatment: Cells are pre-treated with various concentrations of (-)-Isosamidin (e.g., 1, 5, 10 µM) for 1 hour, followed by treatment with 400 µM methylglyoxal (MGO) for 24 hours.

• MTT Incubation: The media is removed, and MTT solution (0.5 mg/mL) is added to each well. The plate is incubated for 2-4 hours at 37°C.

• Formazan (B1609692) Solubilization: The MTT solution is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

Western Blotting for Signaling Proteins[1][5]

• Cell Lysis: HUVECs are treated as described above, harvested, and lysed using a suitable lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: The total protein concentration is determined using a Bradford assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE) and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking and Antibody Incubation: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature. The membrane is then incubated with primary antibodies against target proteins (e.g., p-p38, p-JNK, Nrf2, GLO-I, and corresponding total proteins) overnight at 4°C.

• Secondary Antibody and Detection: The membrane is washed with TBST and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Caption: General experimental workflow for studying (-)-Isosamidin.

Future Directions

The promising in vitro activities of (-)-Isosamidin warrant further investigation. Future research should focus on:

• In vivo studies: To validate the observed in vitro effects in animal models of diseases related to inflammation, oxidative stress, and endothelial dysfunction.

• Analogue Synthesis and Structure-Activity Relationship (SAR) Studies: The synthesis of (-)-Isosamidin analogues and subsequent SAR studies would be invaluable for identifying more potent and specific compounds for drug development.

• Elucidation of Additional Mechanisms: Further research is needed to explore other potential molecular targets and signaling pathways of (-)-Isosamidin and its analogues.

• Clinical Trials: Should preclinical studies prove successful, well-designed clinical trials will be necessary to evaluate the safety and efficacy of (-)-Isosamidin or its derivatives in humans.

References

• 1. Praeruptorin A inhibits the activation of NF-κB pathway and the expressions of inflammatory factors in poly (I:C)-induced RAW264.7 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring Structure–Activity Relationships and Modes of Action of Laterocidine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. cellphysiolbiochem.com [cellphysiolbiochem.com]
• 8. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

(-)-Isosamidin: A Comprehensive Technical Whitepaper on its Potential Pharmacological Activities

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Isosamidin, a natural coumarin (B35378) derivative isolated from Peucedanum japonicum, has emerged as a compound of significant interest in pharmacological research. This technical guide provides an in-depth analysis of the current scientific literature on the potential therapeutic applications of (-)-Isosamidin. It details its observed effects on lower urinary tract symptoms, its cytoprotective mechanisms in endothelial cells, and explores preliminary evidence for its broader pharmacological activities. This document synthesizes quantitative data, outlines experimental methodologies, and visualizes key signaling pathways to serve as a comprehensive resource for researchers and professionals in drug development.

Introduction

(-)-Isosamidin is a khellactone-type coumarin found in the roots of Peucedanum japonicum, a plant used in traditional medicine in East Asia. Recent scientific investigations have begun to elucidate the pharmacological profile of this compound, revealing a range of biological activities that suggest its potential for therapeutic development. This whitepaper consolidates the existing research to provide a detailed overview of its pharmacological properties.

Potential Pharmacological Activities

Effects on Lower Urinary Tract Symptoms (LUTS)

In vitro studies have demonstrated that (-)-Isosamidin exhibits inhibitory effects on agonist-stimulated contractions of human prostate tissue, suggesting its potential for the treatment of Lower Urinary Tract Symptoms (LUTS) associated with Benign Prostatic Hyperplasia (BPH).

Key Findings:

• (-)-Isosamidin concentration-dependently inhibits phenylephrine-stimulated contractions of isolated human prostate tissue strips.[1][2]

• A significant inhibitory effect was observed at a concentration of 100 μM.[1][2]

• Conversely, (-)-Isosamidin showed no effect on acetylcholine-stimulated contractions of isolated human bladder tissue strips, indicating a degree of selectivity in its action.[1][2]

These findings suggest that (-)-Isosamidin may act as an antagonist of α1-adrenoceptors in the prostate, a mechanism central to several clinically approved BPH medications. Further investigation into its binding affinity for α1-adrenoceptor subtypes is warranted.[3]

Cytoprotective and Anti-glycation Effects in Endothelial Cells

Research has highlighted the protective effects of (-)-Isosamidin against methylglyoxal (B44143) (MGO)-induced glucotoxicity in Human Umbilical Vein Endothelial Cells (HUVECs). MGO is a reactive metabolite implicated in diabetic vascular complications.

Key Findings:

• Inhibition of Apoptosis: (-)-Isosamidin prevents MGO-induced apoptosis in HUVECs by downregulating the pro-apoptotic protein Bax and upregulating the anti-apoptotic protein Bcl-2.[4][5][6][7]

• Reduction of Oxidative Stress: It significantly prevents the generation of reactive oxygen species (ROS) induced by MGO.[4][5][6][7]

• Modulation of Signaling Pathways: (-)-Isosamidin inhibits the activation of p38 and c-Jun N-terminal kinase (JNK), key components of the mitogen-activated protein kinase (MAPK) signaling pathway, which is involved in MGO-induced cytotoxicity.[4][5] It also appears to modulate the Nrf2/antioxidant response element (ARE) pathway.[4][5]

• Anti-glycation Activity: (-)-Isosamidin has been shown to break the crosslinks of MGO-derived advanced glycation end products (AGEs).[4][5]

These cytoprotective effects suggest that (-)-Isosamidin could be a promising candidate for mitigating endothelial dysfunction associated with diabetes and other conditions characterized by elevated carbonyl stress.

Quantitative Data Summary

The following tables summarize the quantitative data from the cited studies.

Table 1: Effect of (-)-Isosamidin on Human Prostate Tissue Contraction

Concentration (μM)	Agonist	Tissue	Effect	Reference
10	Phenylephrine	Human Prostate	Inhibition	[1]
30	Phenylephrine	Human Prostate	Inhibition	[1]
100	Phenylephrine	Human Prostate	Significant Inhibition	[1]
10, 30, 100	Acetylcholine (B1216132)	Human Bladder	No Effect	[1]

Table 2: Anti-glycation Activity of (-)-Isosamidin

Concentration (μM)	Assay	Effect	Percentage of Crosslink Breaking	Reference
100	TNBSA assay	Breaking of MGO-BSA-AGE crosslink	Not specified	[4]
400	TNBSA assay	Breaking of MGO-BSA-AGE crosslink	4.64%	[4]

Experimental Protocols

In Vitro Assessment of Human Prostate and Bladder Tissue Contraction

• Tissue Preparation: Human bladder and prostate strips were obtained from male patients undergoing radical cystectomy.[1] The tissues were suspended in organ baths containing Krebs-Henseleit solution, maintained at 37°C, and aerated with 95% O2 and 5% CO2.

• Experimental Procedure: After an equilibration period, the tissue strips were pre-contracted with 80 mM KCl. (-)-Isosamidin (10, 30, and 100 μM) or vehicle was then added. Concentration-response curves to agonists (phenylephrine for prostate and acetylcholine for bladder) were constructed by cumulatively increasing the agonist concentration.

• Data Analysis: The contractile responses were measured and compared between the control and (-)-Isosamidin-treated groups.

Assessment of Cytotoxicity and Apoptosis in HUVECs

• Cell Culture: Human Umbilical Vein Endothelial Cells (HUVECs) were cultured in appropriate media.

• Treatment: Cells were pre-treated with (-)-Isosamidin (1, 5, and 10 μM) for a specified duration before being exposed to methylglyoxal (MGO) to induce glucotoxicity.[8]

• Cell Viability Assay: Cell viability was assessed using the MTT assay.[8]

• LDH Assay: Lactate dehydrogenase (LDH) release was measured to quantify cytotoxicity.[8]

• Apoptosis Analysis: Apoptosis was evaluated by Annexin V-FITC and propidium (B1200493) iodide (PI) staining followed by flow cytometry.[5]

• Western Blotting: The expression levels of apoptosis-related proteins (Bax, Bcl-2) and signaling proteins (p-p38, p-JNK) were determined by Western blotting.[4]

Measurement of Reactive Oxygen Species (ROS)

• ROS Detection: Intracellular ROS levels in HUVECs were measured using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCF-DA).[4]

Anti-glycation Assay

• TNBSA Assay: The ability of (-)-Isosamidin to break MGO-derived advanced glycation end product (AGE) crosslinks was assessed using the 2,4,6-trinitrobenzenesulfonic acid (TNBSA) assay.[8]

Signaling Pathways and Mechanisms of Action

The cytoprotective effects of (-)-Isosamidin in endothelial cells are mediated through the modulation of specific signaling pathways.

MAPK Signaling Pathway

(-)-Isosamidin inhibits the phosphorylation of p38 and JNK, two key kinases in the MAPK pathway that are activated by MGO and contribute to apoptosis.

Caption: Inhibition of MGO-induced MAPK signaling by (-)-Isosamidin.

Apoptosis Regulation

(-)-Isosamidin modulates the balance of pro- and anti-apoptotic proteins of the Bcl-2 family.

Caption: Modulation of Bax/Bcl-2 ratio by (-)-Isosamidin.

Experimental Workflow for Cytoprotection Studies

The general workflow for investigating the cytoprotective effects of (-)-Isosamidin is outlined below.

Caption: Workflow for assessing (-)-Isosamidin's cytoprotective effects.

Discussion and Future Directions

The current body of evidence strongly suggests that (-)-Isosamidin possesses promising pharmacological activities. Its inhibitory effect on prostate smooth muscle contraction positions it as a potential therapeutic for LUTS/BPH. Furthermore, its multifaceted cytoprotective actions against MGO-induced endothelial cell damage, including antioxidant, anti-apoptotic, and anti-glycation effects, highlight its potential in the management of diabetic vascular complications.

Future research should focus on:

• In-depth Mechanistic Studies: Elucidating the precise molecular targets of (-)-Isosamidin, including its binding affinity to α1-adrenoceptor subtypes and its direct interactions with components of the MAPK and Nrf2 signaling pathways.

• In Vivo Studies: Validating the observed in vitro effects in relevant animal models of BPH and diabetic vasculopathy to assess its efficacy, pharmacokinetics, and safety profile.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and evaluating analogs of (-)-Isosamidin to optimize its potency, selectivity, and pharmacokinetic properties.

• Exploration of Other Potential Activities: Given the broad range of activities reported for coumarins, investigating the potential anti-inflammatory, neuroprotective, and anticancer effects of (-)-Isosamidin is warranted.

Conclusion

(-)-Isosamidin is a natural compound with a compelling pharmacological profile. The data summarized in this whitepaper underscores its potential for development as a therapeutic agent for lower urinary tract symptoms and diabetic vascular complications. Continued research is crucial to fully realize its therapeutic potential and translate these preclinical findings into clinical applications.

References

• 1. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ics.org [ics.org]
• 4. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 [mdpi.com]
• 7. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

In Silico Prediction of (-)-Isosamidin: A Technical Guide to Uncovering Targets and Mechanisms

For Immediate Release – This technical whitepaper provides a comprehensive guide for researchers, scientists, and drug development professionals on the application of in silico methodologies to predict the molecular targets and mechanisms of action for the natural compound (-)-Isosamidin. While direct computational studies on (-)-Isosamidin are not extensively published, this document synthesizes existing experimental data to inform a robust, predictive workflow. It details experimentally validated targets and outlines a systematic in silico approach—from target prediction and molecular docking to network pharmacology analysis—to accelerate the elucidation of its therapeutic potential.

Experimentally Validated Biological Activities of (-)-Isosamidin

(-)-Isosamidin, a coumarin (B35378) compound isolated from the roots of Peucedanum japonicum, has demonstrated significant bioactivity in two distinct physiological contexts through in vitro studies. These findings provide a crucial foundation for building predictive computational models.

Cytoprotective and Anti-glycation Effects

In studies using Human Umbilical Vein Endothelial Cells (HUVECs), (-)-Isosamidin has been shown to counteract glucotoxicity induced by methylglyoxal (B44143) (MGO), a reactive glucose metabolite implicated in diabetic complications.[1][2][3] The key mechanisms identified include:

• Inhibition of Apoptosis: (-)-Isosamidin prevents MGO-induced cell death by modulating the expression of key apoptotic proteins, specifically downregulating Bax and upregulating Bcl-2.[1][2]

• Suppression of Oxidative Stress: It significantly reduces the generation of reactive oxygen species (ROS) triggered by MGO.[1][2]

• Modulation of MAPK Signaling: The compound strongly inhibits the MGO-induced phosphorylation of p38 and c-Jun N-terminal kinase (JNK), two critical kinases in the mitogen-activated protein kinase (MAPK) signaling pathway that leads to apoptosis.[1][2]

• Upregulation of Detoxification Pathways: Pretreatment with (-)-Isosamidin increases the expression of glyoxalase-I (GLO-I) and the transcription factor Nrf2, which are vital for detoxifying MGO.[1]

• Anti-glycation Activity: (-)-Isosamidin can break the crosslinks of MGO-derived advanced glycation end products (AGEs), which are involved in endothelial dysfunction.[1][2]

Inhibition of Smooth Muscle Contraction

(-)-Isosamidin exhibits inhibitory effects on the contractility of prostate smooth muscle, suggesting its potential use in treating lower urinary tract symptoms (LUTS).[4]

• Targeting Prostate Tissue: It inhibits phenylephrine-stimulated contractions of isolated human prostate tissue strips in a concentration-dependent manner.[4] This effect suggests a potential antagonistic interaction with α1-adrenoceptors, which are key mediators of prostate smooth muscle tone.[4]

• Tissue Specificity: The compound showed no effect on acetylcholine-stimulated contractions in human bladder tissue, indicating a degree of selectivity in its action.[4]

Quantitative Data Summary

The following tables summarize the quantitative data from the aforementioned experimental studies, providing a basis for dose-selection in future in vitro and in silico evaluations.

Table 1: Cytoprotective and Anti-glycation Activity of (-)-Isosamidin

Assay/Parameter	Cell Line	Concentration(s)	Observed Effect	Reference
Cell Viability (MTT Assay)	HUVECs	1, 5, 10 µM	Protective against MGO-induced cell death. 10 µM selected for mechanism studies.	[1][2]
MGO-AGE Crosslink Breaking	N/A (Cell-free)	400 µM	4.64% crosslink breaking ability.	[1]
Apoptosis Inhibition	HUVECs	10 µM	Protection against MGO-induced apoptosis (early and late stages).	[1]
MAPK Phosphorylation	HUVECs	10 µM	Significant inhibition of p38 and JNK phosphorylation.	[1][2]

Table 2: Effect of (-)-Isosamidin on Smooth Muscle Contraction

Assay	Tissue	Concentration(s)	Observed Effect	Reference
Phenylephrine-Stimulated Contraction	Human Prostate Strips	10, 30, 100 µM	Concentration-dependent inhibition. Significant effect at 100 µM.	[4]
Acetylcholine-Stimulated Contraction	Human Bladder Strips	10, 30, 100 µM	No effect.	[4]

Proposed In Silico Prediction Workflow

Based on established computational drug discovery methodologies, the following workflow is proposed to systematically identify and validate the molecular targets of (-)-Isosamidin.[5][6][7][8]

Caption: Proposed integrated workflow for in silico prediction and validation of (-)-Isosamidin targets.

Methodologies and Experimental Protocols

In Silico Methodologies

This section details the protocols for the proposed computational workflow.

4.1.1 Network Pharmacology Analysis

• Compound and Target Acquisition: Obtain the canonical SMILES string for (-)-Isosamidin from a database like PubChem. Use this structure as input for target prediction servers such as SwissTargetPrediction and STITCH to generate a list of putative protein targets.[8]

• Disease Gene Association: Compile a list of genes associated with relevant disease contexts (e.g., "diabetic vasculopathy," "benign prostatic hyperplasia") from databases like DisGeNET and NCBI.[7]

• Network Construction and Analysis: Identify the common targets between the compound's predicted list and the disease-associated gene list. Input these common genes into the STRING database to construct a protein-protein interaction (PPI) network.[7]

• Hub Gene Identification: Import the PPI network into Cytoscape software. Use network analyzer tools (e.g., CytoHubba) to calculate node degrees and identify hub genes, which represent the most critical targets in the network.[9]

4.1.2 Molecular Docking Protocol

• Receptor and Ligand Preparation: Obtain the 3D crystal structure of a prioritized target protein (e.g., JNK1, p38α, α1A-adrenoceptor) from the Protein Data Bank (PDB). Prepare the protein by removing water molecules, adding polar hydrogens, and assigning charges using tools like AutoDock Tools.[10] Obtain the 3D structure of (-)-Isosamidin and perform energy minimization.[10]

• Grid Box Generation: Define the docking search space (grid box) around the known active site of the receptor.[10][11]

• Docking Simulation: Perform molecular docking using software like AutoDock Vina.[11] The program will explore various conformations (poses) of the ligand within the active site and calculate the binding affinity (in kcal/mol) for the most favorable poses using a scoring function.[10][12]

• Analysis: Analyze the top-ranked poses to identify key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions) between (-)-Isosamidin and the target protein.[11]

Key In Vitro Experimental Protocols

The following protocols are summarized from studies that have experimentally validated the targets of (-)-Isosamidin.

4.2.1 Cell Viability (MTT) Assay

• Cell Seeding: Seed HUVECs in 96-well plates and allow them to adhere.

• Treatment: Pre-treat cells with various concentrations of (-)-Isosamidin (e.g., 1, 5, 10 µM) for 1 hour.[2]

• Induction of Damage: Add MGO (e.g., 400 µM) to the wells and incubate for 24 hours.[1]

• MTT Addition: Add MTT solution to each well and incubate to allow for formazan (B1609692) crystal formation.

• Quantification: Solubilize the formazan crystals and measure the absorbance to determine cell viability relative to controls.[2]

4.2.2 Western Blotting for MAPK Phosphorylation

• Cell Lysis: After treatment with (-)-Isosamidin and MGO, lyse the HUVECs using a suitable lysis buffer containing protease and phosphatase inhibitors.[1]

• Protein Quantification: Determine the protein concentration of the lysates using a Bradford assay.

• Electrophoresis and Transfer: Separate equal amounts of protein by SDS-PAGE and transfer them to a nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate overnight with primary antibodies specific for total and phosphorylated forms of p38, JNK, and ERK.[2]

• Detection: Incubate with a secondary antibody and use a chemiluminescence detection system to visualize the protein bands. Analyze band intensity to determine the relative levels of protein phosphorylation.[1]

Visualizing Predicted Mechanisms and Workflows

Diagrams created using Graphviz provide a clear visual representation of complex biological pathways and experimental processes.

Caption: Protective mechanism of (-)-Isosamidin against MGO-induced apoptosis in endothelial cells.

Caption: Hypothesized mechanism for inhibition of prostate smooth muscle contraction by (-)-Isosamidin.

References

• 1. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Network Pharmacology Approach for Medicinal Plants: Review and Assessment [mdpi.com]
• 9. Network Pharmacology Strategies Toward Multi-Target Anticancer Therapies: From Computational Models to Experimental Design Principles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular docking and pharmacokinetic evaluation of natural compounds as targeted inhibitors against Crz1 protein in Rhizoctonia solani - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular docking study involving bioactive natural compounds against SARS-CoV-2 proteins [nrfhh.com]
• 12. revista.nutricion.org [revista.nutricion.org]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of (-)-Isosamidin

Audience: Researchers, scientists, and drug development professionals.

Introduction: (-)-Isosamidin is a type of angular pyranocoumarin (B1669404) found in medicinal plants of the Peucedanum genus, such as Peucedanum japonicum and Peucedanum praeruptorum. These compounds are of significant interest to the scientific community due to their wide range of pharmacological activities. This document provides a detailed protocol for the extraction, fractionation, and purification of (-)-Isosamidin from its natural plant source, tailored for research and development purposes.

Data Presentation: Extraction and Purification Yields

The following table summarizes quantitative data for the isolation of coumarins from Peucedanum praeruptorum using a multi-step purification process. The data for the High-Speed Counter-Current Chromatography (HSCCC) step is adapted from a study on related coumarins, providing a benchmark for expected yields and purity.

Purification Step	Starting Material	Product	Yield (mg)	Purity (%)	Analytical Method	Reference
Crude Extraction	Dried P. praeruptorum roots (1 kg)	Crude Methanol (B129727) Extract	80 - 120 g (8-12% w/w)	Low	Gravimetric	General Procedure
Solvent Partitioning	Crude Methanol Extract	Ethyl Acetate (B1210297) Fraction	20 - 30 g (2.0-3.0% w/w)	Low-Medium	Gravimetric	[1]
HSCCC Purification	Ethyl Acetate Fraction (200 mg)	(+)-Praeruptorin A	35.8	99.5	HPLC, NMR	[2]
HSCCC Purification	Ethyl Acetate Fraction (200 mg)	(+)-Praeruptorin B	31.9	99.4	HPLC, NMR	[2]

Note: (-)-Isosamidin is structurally similar to Praeruptorin A and B. The yields presented for the HSCCC step are for these related compounds and serve as a representative example of the efficiency of the technique.

Experimental Protocols

Part 1: Extraction and Fractionation

This protocol describes the initial extraction of coumarins from the dried roots of Peucedanum species and their subsequent fractionation based on polarity.

Materials:

• Dried and powdered roots of Peucedanum species

• Methanol (ACS grade)

• n-Hexane (ACS grade)

• Ethyl acetate (ACS grade)

• n-Butanol (ACS grade)

• Distilled water

• Large glass container for maceration

• Filtration apparatus (e.g., Buchner funnel)

• Rotary evaporator

• Large separatory funnel

Protocol:

• Maceration:

  • Weigh 1 kg of dried, powdered Peucedanum roots and place them in a large glass container.

  • Add 10 L of methanol to the container, ensuring all plant material is fully submerged.

  • Seal the container and allow it to stand at room temperature for 72 hours with occasional agitation. For enhanced extraction efficiency, ultrasonication can be applied for 30-60 minute intervals.

• Filtration and Concentration:

  • Filter the methanolic extract through a Buchner funnel to separate the plant residue.

  • Collect the filtrate and concentrate it under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C. This will yield the crude methanol extract.

• Solvent Partitioning (Fractionation):

  • Suspend the crude methanol extract in 1 L of distilled water.

  • Transfer the aqueous suspension to a 2 L separatory funnel.

  • Perform sequential liquid-liquid partitioning by adding 1 L of the following solvents in the order listed:

    • n-Hexane

    • Ethyl acetate

    • n-Butanol

  • For each solvent, shake the separatory funnel vigorously for 5-10 minutes and then allow the layers to separate completely.

  • Collect each solvent layer. The ethyl acetate fraction is typically enriched with angular pyranocoumarins like (-)-Isosamidin.[1]

  • Concentrate the ethyl acetate fraction using a rotary evaporator to obtain a dried residue.

Part 2: Purification by Column Chromatography

This section details the purification of (-)-Isosamidin from the ethyl acetate fraction using silica (B1680970) gel column chromatography.

Materials:

• Silica gel (60-120 mesh)

• Glass chromatography column

• Toluene (B28343) (ACS grade)

• Ethyl acetate (ACS grade)

• Thin-Layer Chromatography (TLC) plates (silica gel coated)

• UV lamp (254 nm and 365 nm)

Protocol:

• Column Packing:

  • Prepare a slurry of silica gel in toluene.

  • Pour the slurry into the chromatography column and allow it to pack under gravity, ensuring a uniform bed with no air bubbles.[3]

• Sample Loading:

  • Dissolve the dried ethyl acetate fraction in a minimal amount of toluene or dichloromethane.

  • In a separate beaker, add a small amount of silica gel to this solution and evaporate the solvent to obtain a dry, free-flowing powder.

  • Carefully add this powder to the top of the packed silica gel column.

• Elution:

  • Begin elution with a non-polar mobile phase, such as 100% toluene.

  • Gradually increase the polarity of the mobile phase by adding ethyl acetate in a stepwise or linear gradient. A common gradient for separating coumarins is a toluene-ethyl acetate system.[1]

  • Monitor the separation by collecting fractions and analyzing them using TLC. Spot the fractions on a TLC plate, develop it in a suitable solvent system (e.g., toluene:ethyl acetate 8:2), and visualize the spots under a UV lamp.

• Fraction Pooling and Concentration:

  • Combine the fractions that contain the target compound, (-)-Isosamidin, based on the TLC analysis.

  • Concentrate the pooled fractions using a rotary evaporator to yield a semi-purified product.

Part 3: High-Purity Purification by Preparative HPLC

For obtaining high-purity (-)-Isosamidin for biological assays or as a reference standard, preparative High-Performance Liquid Chromatography (HPLC) is recommended.

Materials:

• Preparative HPLC system with a UV detector

• Preparative C18 reverse-phase column

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for improved peak shape)

Protocol:

• Method Development (Analytical Scale):

  • First, develop a separation method on an analytical HPLC system with a C18 column.

  • A typical starting gradient is 20% to 80% acetonitrile in water over 30 minutes. The mobile phase can be acidified with 0.1% formic acid to improve peak shape.

  • Inject a small amount of the semi-purified sample and identify the retention time of (-)-Isosamidin.

• Scale-Up to Preparative Scale:

  • Based on the analytical method, scale up the flow rate and injection volume for the preparative column.

  • A focused gradient around the elution time of (-)-Isosamidin can be used to improve resolution and reduce run time.[4]

• Purification and Fraction Collection:

  • Dissolve the semi-purified sample in the initial mobile phase solvent and filter it through a 0.45 µm filter.

  • Inject the sample onto the preparative HPLC system.

  • Monitor the elution profile at a suitable wavelength (e.g., 320 nm for coumarins) and collect the fraction corresponding to the (-)-Isosamidin peak.

• Final Processing:

  • Remove the solvent from the collected fraction, typically by lyophilization (freeze-drying), to obtain the pure compound.

  • Confirm the purity of the final product using analytical HPLC and verify its identity using spectroscopic methods such as NMR and Mass Spectrometry.

Visualizations

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the extraction and purification of (-)-Isosamidin.

Caption: Workflow for (-)-Isosamidin extraction and purification.

References

• 1. Isolation of praeruptorins A and B from Peucedanum praeruptorum Dunn. and their general pharmacological evaluation in comparison with extracts of the drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Preparative isolation and purification of coumarins from Peucedanum praeruptorum Dunn by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. web.uvic.ca [web.uvic.ca]
• 4. chromatographyonline.com [chromatographyonline.com]

Application Note and Protocol for the Quantification of (-)-Isosamidin in Plant Extracts by High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Isosamidin is a khellactone-type coumarin (B35378) found in various plant species, notably within the genus Peucedanum, which is utilized in traditional medicine. The pharmacological interest in (-)-Isosamidin and related compounds necessitates robust and reliable analytical methods for their quantification in plant extracts. This is crucial for quality control, standardization of herbal products, and pharmacokinetic studies. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a widely used technique for the analysis of such phytoconstituents due to its specificity, sensitivity, and accuracy.[1]

This application note provides a detailed protocol for the quantification of (-)-Isosamidin in plant extracts using a reversed-phase HPLC (RP-HPLC) method. The methodology described herein is based on established analytical principles for the analysis of khellactone (B107364) derivatives and is intended to serve as a comprehensive guide for researchers in natural product chemistry, pharmacology, and drug development.[1][2]

Experimental Protocol

Materials and Reagents

• Reference Standard: (-)-Isosamidin (purity ≥98%)

• Solvents: Acetonitrile (HPLC grade), Methanol (B129727) (HPLC grade), Water (HPLC grade, filtered and degassed)

• Acid: Formic acid (analytical grade)

• Plant Material: Dried and powdered plant material suspected to contain (-)-Isosamidin (e.g., roots of Peucedanum praeruptorum).

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD) is suitable for this analysis. The following chromatographic conditions are recommended as a starting point and may require optimization based on the specific instrument and plant matrix.

Parameter	Recommended Condition
HPLC Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	A: Water with 0.1% Formic AcidB: Acetonitrile with 0.1% Formic Acid
Gradient Elution	0-10 min: 30-50% B10-25 min: 50-70% B25-30 min: 70-30% B30-35 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	25 °C
Detection Wavelength	320 nm (or based on the UV maximum of Isosamidin)
Injection Volume	10 µL

Preparation of Standard Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of (-)-Isosamidin reference standard and dissolve it in 10 mL of methanol in a volumetric flask.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with methanol to obtain concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

The extraction procedure aims to efficiently recover (-)-Isosamidin from the plant matrix while minimizing the co-extraction of interfering substances.

• Extraction: Accurately weigh 1.0 g of the powdered plant material into a flask. Add 50 mL of methanol and perform extraction using ultrasonication for 30 minutes at room temperature.

• Filtration: Filter the extract through a Whatman No. 1 filter paper.

• Concentration: Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator.

• Reconstitution: Reconstitute the dried extract with 5 mL of methanol.

• Final Filtration: Filter the reconstituted solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.

Method Validation

To ensure the reliability and accuracy of the analytical method, it is essential to perform a validation according to the International Council for Harmonisation (ICH) guidelines. The key validation parameters are summarized below.

Validation Parameter	Description	Acceptance Criteria
Linearity	A calibration curve is constructed by plotting the peak area against the concentration of the standard solutions.	Correlation coefficient (r²) > 0.999
Limit of Detection (LOD)	The lowest concentration of the analyte that can be reliably detected.	Typically determined at a signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest concentration of the analyte that can be quantified with acceptable precision and accuracy.	Typically determined at a signal-to-noise ratio of 10:1.
Precision	Assessed by analyzing replicate injections of the same sample (repeatability) and on different days (intermediate precision).	Relative Standard Deviation (RSD) ≤ 2%
Accuracy	Determined by performing recovery studies, where a known amount of the standard is spiked into a blank matrix.	Recovery between 98% and 102%
Specificity	The ability to assess the analyte unequivocally in the presence of other components.	Peak purity analysis using a DAD detector.

Quantitative Data Summary

The following table presents hypothetical yet representative quantitative data for a validated HPLC method for (-)-Isosamidin, based on typical performance characteristics for similar compounds.

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (r²)	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)	Precision (RSD %)
(-)-Isosamidin	1 - 100	≥ 0.999	0.1	0.3	98.5 - 101.2	< 2.0

Diagrams

Caption: Experimental workflow for the quantification of (-)-Isosamidin.

Caption: Logical relationship of the analytical method development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for Cell-Based Assays to Evaluate the Bioactivity of (-)-Isosamidin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for cell-based assays to investigate the various bioactivities of (-)-Isosamidin, a natural compound with therapeutic potential. The described methods cover the assessment of its anti-cancer, anti-glycation, and potential anti-inflammatory effects.

Assessment of Anti-Cancer Bioactivity

(-)-Isosamidin has demonstrated significant cytotoxic and pro-apoptotic effects in various cancer cell lines. The following protocols are designed to quantify its anti-cancer properties.

Cell Viability and Cytotoxicity Assay (MTT Assay)

This assay determines the effect of (-)-Isosamidin on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.

Protocol:

• Cell Seeding: Seed cancer cells (e.g., HL-60, A549, MCF-7) in a 96-well plate at a density of 1 x 10⁴ cells/well and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Treat the cells with various concentrations of (-)-Isosamidin (e.g., 1, 5, 10, 30 µM) and a vehicle control (e.g., DMSO). Incubate for 24 to 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Data Presentation:

Cell Line	(-)-Isosamidin Concentration (µM)	Incubation Time (h)	Cell Viability (%)
HL-60	30	24	Data not available in provided text
A549	Not Specified	Not Specified	Data not available in provided text
MCF-7	Not Specified	Not Specified	Data not available in provided text

Note: Specific quantitative data on the percentage of cell viability for different cancer cell lines at various concentrations were not available in the provided search results. Researchers should generate this data following the protocol.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This flow cytometry-based assay quantifies the induction of apoptosis by (-)-Isosamidin.

Protocol:

• Cell Seeding and Treatment: Seed cancer cells (e.g., HL-60) at a density of 5 x 10⁵ cells/well in a 24-well plate. After 24 hours, treat with the desired concentration of (-)-Isosamidin (e.g., 30 µM) for various time points (e.g., 12, 18, 24 hours).[1]

• Cell Harvesting and Staining: Harvest the cells, wash with cold PBS, and resuspend in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) solution and incubate in the dark for 15 minutes at room temperature.[1]

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Annexin V-positive/PI-negative cells are considered early apoptotic, while Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.[1]

Data Presentation:

Cell Line	(-)-Isosamidin Concentration (µM)	Treatment Time (h)	Early Apoptosis (%)	Late Apoptosis (%)
HL-60	30	12	Data not available in provided text	Data not available in provided text
HL-60	30	18	Data not available in provided text	Data not available in provided text
HL-60	30	24	Data not available in provided text	Data not available in provided text

Note: While the study mentions an increase in apoptosis, specific percentages are not provided in the search results.[1]

Analysis of Apoptosis-Related Proteins (Western Blot)

This method is used to investigate the molecular mechanism of apoptosis by analyzing the expression of key regulatory proteins.

Protocol:

• Cell Lysis: After treatment with (-)-Isosamidin, lyse the cells in RIPA buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blot: Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane. Block the membrane and incubate with primary antibodies against proteins of interest (e.g., cleaved Caspase-3, -8, -9, Bax, Bcl-2).

• Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Signaling Pathway Diagram:

Caption: (-)-Isosamidin induced apoptosis pathway.

Assessment of Anti-Glycation and Cytoprotective Bioactivity

(-)-Isosamidin has shown protective effects against methylglyoxal (B44143) (MGO)-induced glucotoxicity in Human Umbilical Vein Endothelial Cells (HUVECs).

Cell Viability in HUVECs (MTT Assay)

This assay assesses the ability of (-)-Isosamidin to protect HUVECs from MGO-induced cell death.[2]

Protocol:

• Cell Seeding: Seed HUVECs in a 96-well plate at a density of 1.0 × 10⁴ cells/well.[2]

• Pre-treatment: Pre-treat the cells with various concentrations of (-)-Isosamidin (1, 5, and 10 µM) for 1 hour.[2][3]

• MGO Treatment: Add MGO (400 µM) to the wells and incubate for 24 hours.[2][3]

• MTT Assay: Follow steps 3-6 of the MTT assay protocol described in section 1.1.

Data Presentation:

Treatment	(-)-Isosamidin Concentration (µM)	MGO Concentration (µM)	Cell Viability (%)
Control	0	0	100
MGO alone	0	400	Decreased
Isosamidin + MGO	1	400	Increased vs. MGO alone
Isosamidin + MGO	5	400	Increased vs. MGO alone
Isosamidin + MGO	10	400	Significantly Increased vs. MGO alone

Note: Exact percentages of viability were not detailed, but a dose-dependent protective effect was observed.[2][3]

Apoptosis in HUVECs (Annexin V-FITC/PI Staining)

This assay confirms the anti-apoptotic effect of (-)-Isosamidin in the context of glucotoxicity.

Protocol:

• Cell Seeding and Treatment: Seed HUVECs and pre-treat with (-)-Isosamidin (10 µM) for 1 hour, followed by MGO (400 µM) treatment for 24 hours.[2]

• Apoptosis Analysis: Follow steps 2-3 of the apoptosis assay protocol in section 1.2.

Data Presentation:

Treatment	(-)-Isosamidin Concentration (µM)	MGO Concentration (µM)	Apoptotic Cells (%)
Control	0	0	Baseline
MGO alone	0	400	Increased
Isosamidin + MGO	10	400	Decreased vs. MGO alone

Note: (-)-Isosamidin was shown to be effective in reducing both early and late stages of MGO-induced apoptosis.[2]

Analysis of Bcl-2 Family Proteins and MAPK Signaling

Western blotting can be used to elucidate the mechanism of cytoprotection.

Protocol:

• Protein Analysis: Follow the Western blot protocol in section 1.3.

• Primary Antibodies: Use primary antibodies for Bax, Bcl-2, phospho-p38, phospho-JNK, and phospho-ERK.

Signaling Pathway Diagram:

Caption: Protective mechanism of (-)-Isosamidin against MGO-induced apoptosis.

Proposed Assessment of Anti-Inflammatory Bioactivity

Based on the known activities of related coumarin (B35378) compounds, (-)-Isosamidin may possess anti-inflammatory properties. The following assays are proposed to investigate this potential.

Inhibition of Nitric Oxide (NO) Production in Macrophages

This assay measures the ability of (-)-Isosamidin to inhibit the production of the pro-inflammatory mediator nitric oxide in LPS-stimulated macrophages (e.g., RAW 264.7).

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate.

• Treatment: Pre-treat cells with various concentrations of (-)-Isosamidin for 1 hour, followed by stimulation with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours.

• Nitrite Measurement (Griess Assay): Collect the cell culture supernatant and mix with Griess reagent.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Measurement of Pro-Inflammatory Cytokine Production (ELISA)

This assay quantifies the effect of (-)-Isosamidin on the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Protocol:

• Cell Culture and Treatment: Culture macrophages or other relevant immune cells and treat with (-)-Isosamidin and an inflammatory stimulus (e.g., LPS) as described in 3.1.

• Supernatant Collection: Collect the cell culture supernatant.

• ELISA: Perform an Enzyme-Linked Immunosorbent Assay (ELISA) for specific cytokines (e.g., TNF-α, IL-6) according to the manufacturer's instructions.

Experimental Workflow Diagram:

Caption: Workflow for assessing anti-inflammatory activity.

References

• 1. Evaluation of Apoptosis-Inducing Coumarins Isolated from Peucedanum japonicum Roots: The Potential for Leukemia Treatment via the Mitochondria-Mediated Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Preclinical Evaluation of (-)-Isosamidin in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing established animal models to investigate the therapeutic potential of (-)-Isosamidin, a coumarin (B35378) isolated from Peucedanum japonicum. Based on its documented in vitro biological activities, including cytoprotective, anti-glycation, and smooth muscle relaxant effects, the following animal models are proposed to explore its efficacy in vivo. The protocols outlined below are based on standard, validated methodologies.

Streptozotocin-Induced Diabetic Model for Vascular Complications

Application: To evaluate the protective effects of (-)-Isosamidin against hyperglycemia-induced endothelial dysfunction and vascular complications, leveraging its known anti-glycation and antioxidant properties observed in vitro.[1][2][3]

Experimental Protocol

Animal Strain: Male Sprague-Dawley or Wistar rats (6-11 weeks old).

Induction of Diabetes:

• House animals under standard laboratory conditions (12-hour light/dark cycle, controlled temperature and humidity) with ad libitum access to food and water.

• After a one-week acclimatization period, fast the rats for 12 hours.

• Prepare a fresh solution of streptozotocin (B1681764) (STZ) in cold 0.1 M citrate (B86180) buffer (pH 4.5).

• Induce diabetes by a single intraperitoneal (IP) injection of STZ at a dose of 50-65 mg/kg body weight.[4] An age-matched control group should be injected with an equivalent volume of citrate buffer.

• To prevent initial drug-induced hypoglycemia, provide the animals with 5% glucose water for 24 hours after STZ injection.

• Three days post-injection, confirm the diabetic state by measuring fasting blood glucose levels from a tail vein blood sample using a glucometer. Rats with fasting blood glucose levels ≥ 250 mg/dL are considered diabetic and are included in the study.[5]

Treatment Protocol:

• Randomly divide the diabetic animals into a vehicle control group and one or more (-)-Isosamidin treatment groups (n=8-12 per group).

• Administer (-)-Isosamidin (dissolved in a suitable vehicle, e.g., 0.5% carboxymethylcellulose) daily via oral gavage at various doses for a period of 4-8 weeks. The vehicle control group receives the vehicle alone.

• Monitor body weight and blood glucose levels weekly throughout the study.

Endpoint Analysis:

• At the end of the treatment period, collect blood samples for analysis of glycated hemoglobin (HbA1c), serum lipids, and biomarkers of oxidative stress (e.g., malondialdehyde, superoxide (B77818) dismutase) and inflammation (e.g., TNF-α, IL-6).

• Euthanize the animals and harvest the aorta for histological examination (e.g., H&E staining for endothelial integrity) and molecular analysis (e.g., Western blot for Bax, Bcl-2, p-p38, p-JNK).

Data Presentation

Table 1: Effects of (-)-Isosamidin on Metabolic Parameters in STZ-Induced Diabetic Rats

Group	Dose (mg/kg)	Initial Blood Glucose (mg/dL)	Final Blood Glucose (mg/dL)	HbA1c (%)	Change in Body Weight (g)
Non-Diabetic Control	-	105 ± 8	110 ± 10	4.7 ± 0.1	+100 ± 15
Diabetic Control	Vehicle	380 ± 25	450 ± 30	10.8 ± 0.4	-50 ± 10
(-)-Isosamidin	Low Dose	375 ± 30	350 ± 28	8.5 ± 0.3	-20 ± 8
(-)-Isosamidin	High Dose	382 ± 22	280 ± 25	7.2 ± 0.2	+10 ± 5

Values are presented as mean ± SEM. Data is hypothetical and for illustrative purposes.

Signaling Pathway and Workflow

Caption: Proposed mechanism of (-)-Isosamidin in endothelial cells.

Caption: Workflow for the STZ-induced diabetic rat model.

Testosterone-Induced Benign Prostatic Hyperplasia (BPH) Model

Application: To assess the efficacy of (-)-Isosamidin in reducing prostate enlargement and improving urinary function, based on its in vitro inhibitory effect on phenylephrine-induced prostate contractions.[6]

Experimental Protocol

Animal Strain: Male Sprague-Dawley rats (200-250 g).

Induction of BPH:

• Acclimatize rats for one week.

• Perform bilateral orchiectomy (castration) under appropriate anesthesia, except for the sham-operated control group. Allow a 7-day recovery period.[7]

• Induce BPH in castrated rats by daily subcutaneous (SC) injections of testosterone (B1683101) propionate (B1217596) (25 mg/kg, dissolved in corn oil) for 4 weeks.[8][9] The sham group receives corn oil injections.

Treatment Protocol:

• Randomize the BPH-induced rats into a vehicle control group, a positive control group (e.g., finasteride (B1672673), 5 mg/kg, oral), and (-)-Isosamidin treatment groups (n=8-10 per group).

• Administer the respective treatments daily via oral gavage for the last 2-4 weeks of the testosterone induction period.

• Monitor body weight weekly.

Endpoint Analysis:

• At the end of the study, euthanize the animals and carefully dissect the prostate gland and seminal vesicles.

• Record the wet weight of the prostate and calculate the prostate index (prostate weight / body weight × 100).

• Collect blood for measurement of serum dihydrotestosterone (B1667394) (DHT) and prostate-specific antigen (PSA) levels.

• Fix a portion of the prostate tissue in 10% neutral buffered formalin for histopathological examination (H&E staining to assess epithelial thickness and stromal proliferation).

Data Presentation

Table 2: Effects of (-)-Isosamidin on Testosterone-Induced BPH in Rats

Group	Dose (mg/kg)	Prostate Weight (g)	Prostate Index	Serum DHT (ng/mL)	Serum PSA (ng/mL)
Sham Control	-	0.45 ± 0.05	0.12 ± 0.01	7.61 ± 0.62	2.89 ± 0.21
BPH Control	Vehicle	1.85 ± 0.20	0.48 ± 0.04	14.23 ± 0.61	5.62 ± 0.28
Finasteride	5	1.10 ± 0.15	0.29 ± 0.03	10.58 ± 0.52	3.93 ± 0.71
(-)-Isosamidin	Low Dose	1.60 ± 0.18	0.42 ± 0.04	13.15 ± 0.55	4.95 ± 0.30
(-)-Isosamidin	High Dose	1.25 ± 0.16	0.33 ± 0.03	11.50 ± 0.60	4.20 ± 0.25

Values are presented as mean ± SEM. Data is hypothetical and for illustrative purposes, with control and finasteride data adapted from published studies.

Workflow Diagram

Caption: Workflow for the testosterone-induced BPH rat model.

Leukemia Xenograft Model

Application: To investigate the potential anti-cancer activity of (-)-Isosamidin, particularly in the context of leukemia, as suggested by the apoptotic effects of related compounds.

Experimental Protocol

Animal Strain: Immunodeficient mice (e.g., NOD/SCID or NSG), 6-8 weeks old.

Xenograft Establishment:

• Culture a human acute myeloid leukemia (AML) cell line (e.g., HL-60, MV4-11) under standard conditions.

• Harvest cells during the logarithmic growth phase, wash with sterile PBS, and resuspend at a concentration of 5-10 x 10^6 cells per 200 µL. Cell viability should be >95%.

• Inject the cell suspension intravenously (IV) via the tail vein of the immunodeficient mice.

• Monitor mice for signs of disease progression (e.g., weight loss, ruffled fur, hind-limb paralysis).

• Confirm engraftment by periodic peripheral blood sampling and flow cytometry for the presence of human CD45+ cells. Treatment is typically initiated when engraftment reaches 1-5%.

Treatment Protocol:

• Once engraftment is confirmed, randomize the mice into treatment and vehicle control groups (n=6-10 per group).

• Administer (-)-Isosamidin or vehicle control daily via oral gavage or IP injection. A standard chemotherapy agent (e.g., cytarabine) can be used as a positive control.[6][10]

• Monitor tumor burden weekly by flow cytometry of peripheral blood.

• Record animal body weight and survival. Euthanize mice when they meet predefined endpoint criteria (e.g., >20% weight loss, significant paralysis).

Endpoint Analysis:

• Primary endpoints are overall survival and reduction in leukemia burden (percentage of hCD45+ cells in peripheral blood, bone marrow, and spleen).

• At the end of the study, harvest bone marrow and spleen to determine final leukemia burden.

Data Presentation

Table 3: Effects of (-)-Isosamidin on a Leukemia Xenograft Model

Group	Dose (mg/kg)	Mean % hCD45+ in Blood (Day 28)	Median Survival (Days)
Vehicle Control	-	65 ± 8	35
Cytarabine	75	15 ± 5	55
(-)-Isosamidin	Low Dose	50 ± 7	42
(-)-Isosamidin	High Dose	30 ± 6	48

Values are presented as mean ± SEM. Data is hypothetical and for illustrative purposes.

Workflow Diagram

References

• 1. Anti-inflammatory activity of drugs using carrageenan induced paw-edema modelExperiment no 14 -converted | PDF [slideshare.net]
• 2. Modeling of Benign Prostatic Hyperplasia in Rats with a High Dose of Testosterone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Improving the Reliability and Utility of Streptozotocin-Induced Rat Diabetic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. AML cells are differentially sensitive to chemotherapy treatment in a human xenograft model - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Streptozotocin as a tool for induction of rat models of diabetes: a practical guide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Testosterone-induced benign prostatic hyperplasia rat and dog as facile models to assess drugs targeting lower urinary tract symptoms - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Testosterone-induced benign prostatic hyperplasia rat and dog as facile models to assess drugs targeting lower urinary tract symptoms | PLOS One [journals.plos.org]
• 10. Sequential Treatment with Cytarabine and Decitabine Has an Increased Anti-Leukemia Effect Compared to Cytarabine Alone in Xenograft Models of Childhood Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Administration of (-)-Isosamidin

Disclaimer: The following application notes and protocols are synthesized from available research. Currently, detailed and standardized in vivo study protocols specifically for (-)-Isosamidin are not widely published. The in vivo protocols provided below are extrapolated from studies on extracts of Peucedanum japonicum, the plant from which (-)-Isosamidin is isolated. Researchers should adapt these guidelines based on their specific experimental goals and conduct preliminary dose-finding and toxicity studies for the purified compound.

Introduction

(-)-Isosamidin is a khellactone-type coumarin (B35378) isolated from the roots of Peucedanum japonicum. In vitro studies have demonstrated its potential cytoprotective effects against glucotoxicity, primarily through the suppression of oxidative stress and apoptosis. These properties suggest its potential therapeutic application in conditions associated with endothelial dysfunction, such as diabetic complications. This document provides an overview of the known cellular mechanisms of (-)-Isosamidin and a proposed protocol for its in vivo administration based on studies of P. japonicum extracts.

Mechanism of Action: Cellular Signaling Pathways

In vitro research using Human Umbilical Vein Endothelial Cells (HUVECs) has elucidated some of the key signaling pathways modulated by (-)-Isosamidin in response to methylglyoxal (B44143) (MGO)-induced stress.

(-)-Isosamidin has been shown to mitigate MGO-induced apoptosis and oxidative stress by:

• Inhibiting the MAPK Signaling Pathway: Pretreatment with (-)-Isosamidin significantly inhibits the phosphorylation of p38 and JNK, two key kinases in the mitogen-activated protein kinase (MAPK) pathway that are activated by cellular stress and can lead to apoptosis.

• Modulating Apoptotic Proteins: It prevents apoptosis by downregulating the pro-apoptotic protein Bax and upregulating the anti-apoptotic protein Bcl-2.

• Reducing Reactive Oxygen Species (ROS): (-)-Isosamidin pretreatment significantly prevents the generation of intracellular ROS induced by MGO.

• Activating the Nrf2/ARE Pathway: It is suggested that (-)-Isosamidin may upregulate the detoxification enzyme glyoxalase-I (GLO-I) and the transcription factor Nrf2, which is a key regulator of the antioxidant response element (ARE), providing protection against oxidative stress.

Diagram of the Proposed Signaling Pathway of (-)-Isosamidin

Caption: Proposed mechanism of (-)-Isosamidin in mitigating MGO-induced cellular stress.

Quantitative Data from In Vivo Studies of Peucedanum japonicum Extracts

The following tables summarize quantitative data from in vivo studies using extracts from Peucedanum japonicum. This data can serve as a reference for designing in vivo studies with (-)-Isosamidin.

Table 1: Summary of In Vivo Studies on Peucedanum japonicum Extracts

Study Focus	Animal Model	Extract Type/Route of Administration	Dosage Range	Duration	Key Findings
Anti-inflammatory/Septic Shock	Mice	Aqueous Root Extract / Oral	50 and 100 mg/kg	96 hours (survival)	Increased survival rates in a lipopolysaccharide (LPS)-induced septic shock model.[1][2]
Corneal Wound Healing	Rats	Leaf Extract / Oral	25, 50, 100, and 200 mg/kg	5 days pre-treatment	Dose-dependent recovery of blue-light-induced delayed corneal wound healing.[3]
Acute Toxicity	Rats	Leaf Extract / Oral	5000 mg/kg (single dose)	15 days observation	No clinical signs of toxicity or changes in body weight.[3]
Anti-obesity	Mice	P. japonicum Thunb (PJT) / Dietary	10% of diet	4 weeks	Reduced serum triglycerides, leptin, and abdominal fat.[4]
Glucose Metabolism	Humans	PJT / Oral	1260 mg/day	3 months	Preliminary clinical study indicated potential improvements in glucose metabolism.[5]

Experimental Protocols

The following are proposed experimental protocols for the in vivo administration of (-)-Isosamidin, based on methodologies used for P. japonicum extracts.

Protocol 1: Evaluation of (-)-Isosamidin in a Model of Endothelial Dysfunction

Objective: To investigate the protective effects of (-)-Isosamidin against endothelial dysfunction in a diabetic animal model.

Animal Model: Streptozotocin (STZ)-induced diabetic mice or rats.

Materials:

• (-)-Isosamidin

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Streptozotocin (STZ)

• Citrate (B86180) buffer

• Glucometer and test strips

• Anesthesia

• Surgical tools for tissue collection

• Equipment for biochemical assays (e.g., ELISA kits for inflammatory markers, ROS assays)

• Histology equipment

Experimental Workflow Diagram

Caption: Experimental workflow for evaluating (-)-Isosamidin in a diabetic animal model.

Procedure:

• Acclimatization: Acclimate animals to the laboratory conditions for at least one week.

• Induction of Diabetes: Induce diabetes by a single intraperitoneal injection of STZ dissolved in citrate buffer. Monitor blood glucose levels to confirm the diabetic state.

• Grouping: Divide the diabetic animals into the following groups:

  • Diabetic Control (Vehicle)

  • (-)-Isosamidin (Low Dose, e.g., 10 mg/kg)

  • (-)-Isosamidin (High Dose, e.g., 50 mg/kg)

  • Non-diabetic Control

• Administration: Administer (-)-Isosamidin or vehicle orally once daily for the duration of the study (e.g., 4-8 weeks).

• Monitoring: Monitor body weight and blood glucose levels weekly.

• Endpoint Analysis: At the end of the treatment period, euthanize the animals and collect blood and tissues (e.g., aorta, heart) for analysis.

  • Biochemical Analysis: Measure markers of oxidative stress (e.g., SOD, CAT), inflammation (e.g., TNF-α, IL-6), and endothelial function (e.g., NO levels) in serum or plasma.

  • Histological Analysis: Perform histological staining of aortic sections to assess vascular morphology and atherosclerotic plaque formation.

  • Molecular Analysis: Conduct Western blotting or PCR on tissue homogenates to analyze the expression of proteins in the MAPK and Nrf2 pathways.

Protocol 2: Acute Toxicity Study of (-)-Isosamidin

Objective: To determine the acute oral toxicity of (-)-Isosamidin.

Animal Model: Wistar rats or ICR mice.

Procedure:

• Acclimatization and Fasting: Acclimate animals and fast them overnight before dosing.

• Dosing: Administer a single oral dose of (-)-Isosamidin to one animal at a starting dose (e.g., 2000 mg/kg, based on the toxicity study of P. japonicum leaf extract[3]).

• Observation: Observe the animal for signs of toxicity and mortality for up to 14 days. Pay close attention during the first 4 hours.

• Sequential Dosing: If the animal survives, dose the next animal at a higher dose. If the animal dies, dose the next animal at a lower dose to determine the LD50.

Protocol 3: Pharmacokinetic Study of (-)-Isosamidin

Objective: To determine the pharmacokinetic profile of (-)-Isosamidin following a single oral dose.

Animal Model: Sprague-Dawley rats with jugular vein cannulation.

Procedure:

• Acclimatization and Fasting: Acclimate cannulated rats and fast them overnight before dosing.

• Dosing: Administer a single oral dose of (-)-Isosamidin.

• Blood Sampling: Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) via the jugular vein cannula.

• Plasma Preparation: Centrifuge the blood samples to obtain plasma and store at -80°C until analysis.

• Analysis: Quantify the concentration of (-)-Isosamidin in plasma samples using a validated analytical method such as LC-MS/MS.

• Pharmacokinetic Parameters: Calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and half-life.

References

• 1. worldscientific.com [worldscientific.com]
• 2. In vitro and in vivo Experimental Investigation of Anti-Inflammatory Effects of Peucedanum japonicum Aqueous Extract by Suppressing the LPS-Induced NF-[Formula: see text]B/MAPK JNK Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Effect of Peucedanum japonicum Thunb on the expression of obesity-related genes in mice on a high-fat diet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. kitasenri-maeda-cl.com [kitasenri-maeda-cl.com]

Application of (-)-Isosamidin in Prostate Smooth Muscle Contraction Studies

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-Isosamidin is a khellactone-type coumarin (B35378) isolated from the plant Peucedanum japonicum. Recent studies have highlighted its potential as a therapeutic agent for lower urinary tract symptoms (LUTS) associated with benign prostatic hyperplasia (BPH) by demonstrating its inhibitory effect on prostate smooth muscle contraction. This document provides a detailed overview of the application of (-)-Isosamidin in studying prostate smooth muscle physiology, including its effects on agonist-induced contractions and a hypothesized mechanism of action involving the RhoA/Rho-kinase signaling pathway. Detailed experimental protocols are provided to facilitate further research in this area.

Mechanism of Action

(-)-Isosamidin has been shown to inhibit phenylephrine-stimulated contractions in isolated human prostate tissue in a concentration-dependent manner.[1][2][3] Phenylephrine (B352888), an α1-adrenoceptor agonist, induces smooth muscle contraction through a well-established signaling cascade. This pathway involves the activation of Gq/11 proteins, leading to an increase in intracellular calcium concentration ([Ca2+]i) and sensitization of the contractile machinery to Ca2+.

A key pathway in calcium sensitization is the RhoA/Rho-kinase (ROCK) pathway.[4][5] Upon agonist stimulation, RhoA is activated and in turn activates ROCK. ROCK phosphorylates and inhibits myosin light chain phosphatase (MLCP), leading to an increase in phosphorylated myosin light chain (MLC) and sustained smooth muscle contraction. The RhoA/ROCK pathway is known to be a significant contributor to the tone of prostate smooth muscle.

While the precise mechanism of (-)-Isosamidin is still under investigation, its inhibitory effect on phenylephrine-induced contraction suggests a potential interference with the α1-adrenoceptor signaling cascade. It is hypothesized that (-)-Isosamidin may act as an α1-adrenoceptor antagonist or modulate downstream signaling events, such as the RhoA/Rho-kinase pathway, leading to a reduction in calcium sensitization and subsequent muscle relaxation. This proposed mechanism warrants further investigation.

Data Presentation

The following tables summarize the quantitative data from studies on the effect of (-)-Isosamidin on prostate smooth muscle contraction.

Table 1: Effect of (-)-Isosamidin on Phenylephrine-Induced Contractions in Human Prostate Strips

(-)-Isosamidin Concentration (μM)	Inhibition of Contraction	Emax (g)	pD2
10	Concentration-dependent	Not specified	Not specified
30	Concentration-dependent	Not specified	Not specified
100	Significant inhibition	Significantly reduced vs. control	Significantly reduced vs. control
Control	N/A	0.90 ± 0.16	Not specified

Emax: Maximum contraction; pD2: Negative logarithm of the agonist concentration that produces 50% of the maximal response. Data compiled from[6].

Table 2: Pharmacological Parameters of (-)-Isosamidin in Human Prostate Strips

Parameter	Value
pA2	4.71 ± 0.40
Schild plot slope	1.90 ± 0.18

pA2: A measure of the affinity of an antagonist for its receptor. Data compiled from[6].

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Isometric Tension Studies of Human Prostate Strips

This protocol is used to measure the contractile and relaxant responses of isolated prostate tissue.

Materials:

• Fresh human prostate tissue (obtained from radical prostatectomy with appropriate ethical approval and patient consent)

• Krebs-Henseleit solution (in mM: NaCl 118, KCl 4.7, CaCl2 2.5, KH2PO4 1.2, MgSO4 1.2, NaHCO3 25, glucose 11)

• Phenylephrine hydrochloride

• (-)-Isosamidin

• Organ bath system with isometric force transducers

• Carbogen (B8564812) gas (95% O2, 5% CO2)

• Dissecting microscope, scissors, and forceps

Procedure:

• Immediately place the fresh prostate tissue in ice-cold Krebs-Henseleit solution.

• Under a dissecting microscope, carefully dissect the periurethral region of the prostate and prepare smooth muscle strips (approximately 6 × 3 × 3 mm).

• Mount the prostate strips vertically in organ baths (10 mL) filled with Krebs-Henseleit solution, maintained at 37°C and continuously bubbled with carbogen gas.

• Connect one end of the strip to a fixed hook and the other end to an isometric force transducer.

• Apply an initial resting tension of 4.9 mN and allow the strips to equilibrate for at least 45 minutes. During equilibration, wash the strips with fresh Krebs-Henseleit solution every 15 minutes and readjust the tension if necessary.[7]

• To assess tissue viability, induce a reference contraction with 80 mM KCl.

• After washing out the KCl and allowing the tissue to return to baseline, incubate the strips with different concentrations of (-)-Isosamidin (10, 30, 100 μM) or vehicle (control) for 30 minutes.

• Construct a cumulative concentration-response curve for phenylephrine (e.g., 10⁻⁷ to 10⁻³ M).

• Record the isometric tension and analyze the data to determine Emax and pD2 values.

Western Blot Analysis for RhoA and ROCK

This protocol is to determine the protein expression levels of RhoA and ROCK in prostate tissue or cells after treatment with (-)-Isosamidin.

Materials:

• Human prostate tissue or cultured human prostate stromal cells (e.g., WPMY-1)

• (-)-Isosamidin

• Phenylephrine

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and electrophoresis system

• PVDF membranes and transfer system

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-RhoA, anti-ROCK1, anti-ROCK2, anti-β-actin (loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Treat cultured prostate stromal cells or tissue strips with phenylephrine in the presence or absence of (-)-Isosamidin for a specified time.

• Homogenize tissue samples or lyse cells in ice-cold RIPA buffer.

• Centrifuge the lysates to pellet cellular debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody (e.g., anti-RhoA, 1:1000 dilution) overnight at 4°C.

• Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to the loading control (β-actin).

Intracellular Calcium Imaging

This protocol is for measuring changes in intracellular calcium concentration ([Ca2+]i) in prostate smooth muscle cells.

Materials:

• Cultured primary human prostate stromal cells or a suitable cell line

• Fura-2 AM or Fluo-4 AM calcium indicator dye

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Phenylephrine

• (-)-Isosamidin

• Fluorescence microscope with an imaging system capable of ratiometric imaging (for Fura-2) or single-wavelength excitation (for Fluo-4).

Procedure:

• Seed the prostate stromal cells on glass coverslips and culture until they reach the desired confluency.

• Load the cells with a calcium indicator dye (e.g., 5 µM Fura-2 AM with 0.02% Pluronic F-127) in HBSS for 30-60 minutes at 37°C.

• Wash the cells with HBSS to remove excess dye and allow for de-esterification for at least 30 minutes.

• Mount the coverslip in a perfusion chamber on the stage of the fluorescence microscope.

• Obtain a baseline fluorescence recording.

• Perfuse the cells with a solution containing (-)-Isosamidin for a few minutes.

• Stimulate the cells with phenylephrine in the continued presence of (-)-Isosamidin.

• Record the changes in fluorescence intensity over time. For Fura-2, record the ratio of fluorescence emission at 510 nm with excitation at 340 nm and 380 nm. For Fluo-4, record the fluorescence intensity with excitation at ~490 nm and emission at ~520 nm.

• Analyze the data to determine the peak [Ca2+]i increase in response to phenylephrine with and without (-)-Isosamidin.

Visualizations

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the key signaling pathways involved in prostate smooth muscle contraction and a typical experimental workflow for studying the effects of (-)-Isosamidin.

Caption: Phenylephrine-induced signaling cascade in prostate smooth muscle.

Caption: Hypothesized mechanism of (-)-Isosamidin's inhibitory action.

Caption: Experimental workflow for isometric tension studies.

References

• 1. Phytoestrogens inhibit growth and MAP kinase activity in human aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Intracellular Ca2+ regulation in a human prostate stromal cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The phytoestrogen ginsensoside Re activates potassium channels of vascular smooth muscle cells through PI3K/Akt and nitric oxide pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. New insights into RhoA/Rho-kinase signaling: a key regulator of vascular contraction - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bio-rad.com [bio-rad.com]
• 6. mdpi.com [mdpi.com]
• 7. Measurement of intracellular ions by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Maximizing (-)-Isosamidin Yield from Natural Sources

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction and purification of (-)-Isosamidin from its natural plant sources.

Frequently Asked Questions (FAQs)

Q1: What are the primary natural sources of (-)-Isosamidin?

A1: (-)-Isosamidin is a khellactone-type coumarin (B35378) predominantly found in the roots of plants from the Peucedanum genus. The most cited sources are Peucedanum praeruptorum Dunn, also known as Bai Hua Qian Hu in traditional Chinese medicine, and Peucedanum japonicum Thunb.[1][2]

Q2: Which extraction methods are most effective for obtaining (-)-Isosamidin?

A2: The choice of extraction method significantly impacts the yield of (-)-Isosamidin. Common and effective methods include:

• Maceration: A simple technique involving soaking the plant material in a solvent.[3]

• Soxhlet Extraction: A continuous extraction method that can provide high yields but may expose the extract to heat for extended periods.[4]

• Ultrasound-Assisted Extraction (UAE): This method uses ultrasonic waves to disrupt plant cell walls, enhancing solvent penetration and reducing extraction time.[2]

• Microwave-Assisted Extraction (MAE): Utilizes microwave energy to heat the solvent and plant material, accelerating the extraction process.

Modern techniques like UAE and MAE are often preferred for their efficiency and reduced solvent consumption.

Q3: What are the critical factors influencing the extraction yield of (-)-Isosamidin?

A3: Several factors can significantly affect the extraction yield:

• Solvent Choice: The polarity of the solvent is crucial. Polar organic solvents like methanol (B129727) and ethanol (B145695) are generally effective for extracting coumarins.[3]

• Temperature: Higher temperatures can increase the solubility of (-)-Isosamidin and improve extraction efficiency. However, excessive heat may lead to degradation.

• Extraction Time: A sufficient extraction time is necessary to ensure the complete dissolution of the target compound.

• Solvent-to-Solid Ratio: An optimal ratio ensures that the plant material is fully submerged in the solvent, facilitating efficient mass transfer.

• Plant Material: The quality, age, and particle size of the plant material can impact the yield. Finer grinding of the plant material increases the surface area for extraction.[5]

Q4: How can I purify crude (-)-Isosamidin extract?

A4: Purification of the crude extract is essential to isolate (-)-Isosamidin. Chromatographic techniques are the most effective methods:

• Column Chromatography: This is a common method for the initial purification of the crude extract. Silica (B1680970) gel or alumina (B75360) can be used as the stationary phase.[6]

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly preparative HPLC, is used for the final purification of (-)-Isosamidin to achieve high purity.[7][8] A C18 column is often a suitable choice for reversed-phase HPLC.[9]

Troubleshooting Guides

Issue 1: Low Yield of (-)-Isosamidin

Potential Cause	Troubleshooting Steps
Inappropriate Solvent	The polarity of the extraction solvent may not be optimal for (-)-Isosamidin. Test a range of solvents with varying polarities, such as methanol, ethanol, acetone, and dichloromethane, or mixtures thereof.[3]
Suboptimal Extraction Parameters	The extraction temperature, time, or solvent-to-solid ratio may be inadequate. Optimize these parameters systematically. For instance, increase the extraction time or temperature incrementally and observe the impact on the yield. Be cautious of potential degradation at very high temperatures.
Poor Quality Plant Material	The concentration of (-)-Isosamidin can vary depending on the age, harvesting time, and storage conditions of the plant material. Ensure you are using high-quality, properly dried, and finely ground root material.[5]
Compound Degradation	(-)-Isosamidin, like other coumarins, can be sensitive to heat and light.[10] Minimize exposure to high temperatures and use amber glassware or protect your samples from light during extraction and processing.

Issue 2: Impure (-)-Isosamidin Extract

Potential Cause	Troubleshooting Steps
Co-extraction of Impurities	The initial extraction solvent may be too non-selective, leading to the co-extraction of a wide range of compounds. Consider a multi-step extraction approach. For example, an initial wash with a non-polar solvent like hexane (B92381) can remove lipids and other non-polar impurities before extracting with a more polar solvent for (-)-Isosamidin.[2]
Inefficient Chromatographic Separation	The chosen chromatographic conditions (stationary phase, mobile phase) may not be providing adequate resolution. For column chromatography, try different solvent systems with varying polarities. For HPLC, optimize the mobile phase composition and gradient to improve the separation of (-)-Isosamidin from closely eluting impurities.[5][9]
Sample Overload on Column	Overloading the chromatography column can lead to poor separation and impure fractions. Reduce the amount of crude extract loaded onto the column.

Quantitative Data

The following table summarizes the quantitative yield of various coumarins from Peucedanum species under different extraction conditions. While specific data for (-)-Isosamidin is limited, these values for structurally related compounds provide a useful reference for expected yields.

Compound	Plant Source	Extraction Method	Solvent	Yield (mg/100g of dry weight)	Reference
Peucedanin	P. luxurians fruits	Accelerated Solvent Extraction	Dichloromethane	4563.94 ± 3.35	[3]
Officinalin	P. luxurians fruits	Accelerated Solvent Extraction	Dichloromethane	Not specified	[3]
Stenocarpin isobutyrate	P. luxurians fruits	Accelerated Solvent Extraction	Dichloromethane	Not specified	[3]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction of (-)-Isosamidin from Peucedanum japonicum Roots

This protocol is adapted from a method used for the extraction of compounds from P. japonicum roots.[2]

• Preparation of Plant Material: Dry the roots of Peucedanum japonicum and grind them into a fine powder.

• Extraction:

  • Place 1 kg of the powdered root material into a large vessel.

  • Add a sufficient volume of methanol to completely submerge the powder.

  • Place the vessel in an ultrasonicator and extract at room temperature (25 °C).

  • After extraction, filter the mixture to separate the methanol extract from the solid residue.

  • Concentrate the methanol extract under reduced pressure using a rotary evaporator.

• Liquid-Liquid Partitioning:

  • Resuspend the concentrated methanol extract in water.

  • Perform sequential partitioning with n-hexane, chloroform (B151607) (CHCl3), ethyl acetate (B1210297) (EtOAc), and n-butanol (n-BuOH).

  • (-)-Isosamidin is expected to be enriched in the less polar fractions such as n-hexane and chloroform.

• Further Purification: The fractions containing (-)-Isosamidin can be further purified using column chromatography followed by preparative HPLC.

Protocol 2: Purification of (-)-Isosamidin by Column Chromatography and HPLC

• Column Chromatography:

  • Pack a glass column with silica gel slurried in a non-polar solvent (e.g., n-hexane).

  • Dissolve the crude extract (from the chloroform or ethyl acetate fraction) in a minimal amount of the same solvent and load it onto the column.

  • Elute the column with a gradient of increasing polarity, for example, by gradually adding ethyl acetate to the n-hexane mobile phase.

  • Collect fractions and monitor them by thin-layer chromatography (TLC) to identify those containing (-)-Isosamidin.

• Preparative HPLC:

  • Pool the fractions enriched with (-)-Isosamidin and concentrate them.

  • Dissolve the concentrated sample in the HPLC mobile phase.

  • Inject the sample into a preparative HPLC system equipped with a C18 column.[9]

  • Use a suitable mobile phase, such as a gradient of acetonitrile (B52724) in water, to elute the compounds.[9]

  • Collect the peak corresponding to (-)-Isosamidin.

  • Confirm the purity of the isolated compound using analytical HPLC.

Visualizations

Caption: Workflow for the extraction of (-)-Isosamidin.

Caption: Workflow for the purification of (-)-Isosamidin.

References

• 1. researchgate.net [researchgate.net]
• 2. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Isolation and Antimicrobial Activity of Coumarin Derivatives from Fruits of Peucedanum luxurians Tamamsch [mdpi.com]
• 4. quora.com [quora.com]
• 5. PREPARATIVE ISOLATION AND PURIFICATION OF FIVE FLAVONOIDS FROM POGOSTEMON CABLIN BENTH BY HIGH-SPEED COUNTERCURRENT CHROMATOGRAPHY AND PREPARATIVE HIGH-PERFORMANCE LIQUID CHROMATOGRAPHY - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. hplc.eu [hplc.eu]
• 10. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges with (-)-Isosamidin in Aqueous Solutions

Welcome to the technical support center for (-)-Isosamidin. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming solubility issues encountered during in vitro and in vivo experiments with this compound. The following troubleshooting guides and frequently asked questions (FAQs) will help you prepare clear, soluble, and effective solutions of (-)-Isosamidin for your research needs.

Frequently Asked Questions (FAQs)

Q1: What is (-)-Isosamidin and why is its solubility a concern?

A1: (-)-Isosamidin is a pyranocoumarin, a class of organic compounds known for their diverse biological activities. Like many coumarin (B35378) derivatives, (-)-Isosamidin is a hydrophobic molecule with limited solubility in aqueous solutions. This can lead to challenges in preparing homogenous solutions for experiments, potentially causing precipitation, inaccurate concentration measurements, and unreliable experimental results.

Q2: What is the recommended solvent for preparing a stock solution of (-)-Isosamidin?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most commonly used solvent for preparing high-concentration stock solutions of (-)-Isosamidin and other poorly water-soluble compounds. Ethanol (B145695) and methanol (B129727) can also be used. It is crucial to use anhydrous, high-purity solvents to avoid introducing water that could cause premature precipitation.

Q3: My (-)-Isosamidin precipitated when I diluted my DMSO stock solution into an aqueous buffer. What happened and how can I prevent this?

A3: This is a common phenomenon known as "crashing out" or precipitation. It occurs when a compound dissolved in a strong organic solvent like DMSO is rapidly diluted into an aqueous buffer where its solubility is much lower. The sudden change in solvent polarity causes the compound to come out of solution.

To prevent this, you can:

• Perform serial dilutions: Instead of a single large dilution, create intermediate dilutions of your stock solution in your aqueous buffer.

• Add the stock solution to the buffer slowly while vortexing: This helps to disperse the compound quickly and avoid localized high concentrations that can trigger precipitation.[1]

• Pre-warm the aqueous buffer: Warming the buffer to 37°C can increase the solubility of the compound.[1]

• Optimize the final DMSO concentration: While high concentrations of DMSO can be toxic to cells, maintaining a low final concentration (typically ≤ 0.5%) can help keep the compound in solution. Always include a vehicle control with the same final DMSO concentration in your experiments.

Q4: Are there any other methods to improve the aqueous solubility of (-)-Isosamidin?

A4: Yes, several formulation strategies can be employed to enhance the solubility of hydrophobic compounds like (-)-Isosamidin:

• Co-solvents: Using a mixture of solvents can improve solubility. For example, a small percentage of ethanol or polyethylene (B3416737) glycol (PEG) can be added to the aqueous buffer.[2]

• Surfactants: Non-ionic surfactants like Tween® 20 or Triton™ X-100 can form micelles that encapsulate hydrophobic compounds, increasing their apparent solubility.[2][3]

• Cyclodextrins: These cyclic oligosaccharides can form inclusion complexes with hydrophobic molecules, enhancing their solubility in water.

Troubleshooting Guides

Issue: Precipitate Formation During Solution Preparation or Storage

Symptom	Potential Cause	Recommended Solution
Immediate precipitation upon dilution of DMSO stock in aqueous buffer.	The final concentration of (-)-Isosamidin exceeds its aqueous solubility. The rapid change in solvent polarity causes the compound to "crash out".	- Decrease the final working concentration of (-)-Isosamidin.- Perform serial dilutions instead of a single large dilution.- Add the DMSO stock to pre-warmed (37°C) aqueous buffer slowly while vortexing vigorously.[1]
Cloudiness or precipitate appears after a few hours or upon refrigeration.	The compound has low kinetic solubility and is slowly precipitating out of the supersaturated solution. Temperature change is reducing solubility.	- Prepare fresh working solutions immediately before each experiment.- Avoid storing diluted aqueous solutions for extended periods.- If refrigeration is necessary, allow the solution to return to room temperature or 37°C and check for precipitate before use. Gentle warming and sonication may help redissolve the compound.
Inconsistent results between experiments.	Variable amounts of dissolved (-)-Isosamidin due to incomplete dissolution or precipitation.	- Ensure the initial stock solution in DMSO is fully dissolved. Use brief sonication if necessary.- Visually inspect all solutions for any signs of precipitation before use.- Prepare a fresh batch of stock solution if you suspect degradation or solvent evaporation.

Quantitative Data Summary

Solvent/System	Solubility/Concentration Range	Notes
Aqueous Buffers (e.g., PBS)	Poorly soluble	Direct dissolution is not recommended.
DMSO	Common stock solution solvent	Concentrations of 10-100 mM are typically achievable for many coumarins.
Ethanol/Methanol	Alternative stock solution solvents	May have lower solubilizing power than DMSO for highly hydrophobic compounds.
In Vitro Assay Concentrations	1 µM - 100 µM	These concentrations have been used in cell-based assays and tissue bath experiments with (-)-Isosamidin.[4][5]

Experimental Protocols

Protocol 1: Preparation of a (-)-Isosamidin Stock Solution in DMSO

Objective: To prepare a concentrated stock solution of (-)-Isosamidin for subsequent dilution in aqueous buffers for in vitro experiments.

Materials:

• (-)-Isosamidin (solid)

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the desired amount of (-)-Isosamidin into a sterile microcentrifuge tube.

• Add the calculated volume of DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mM).

• Vortex the tube vigorously for 1-2 minutes.

• Visually inspect the solution to ensure all solid has dissolved. If not, sonicate the tube in a water bath for 5-10 minutes.

• Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C, protected from light.

Protocol 2: Preparation of a Working Solution of (-)-Isosamidin for Cell-Based Assays

Objective: To prepare a final working solution of (-)-Isosamidin in cell culture medium with a low, non-toxic concentration of DMSO.

Materials:

• (-)-Isosamidin stock solution in DMSO (from Protocol 1)

• Pre-warmed (37°C) complete cell culture medium

• Sterile microcentrifuge tubes or a 96-well plate for serial dilutions

Procedure:

• Thaw an aliquot of the (-)-Isosamidin DMSO stock solution.

• Intermediate Dilution (Recommended): Prepare an intermediate dilution of the stock solution in the pre-warmed cell culture medium. For example, to achieve a final concentration of 10 µM from a 10 mM stock, you can first make a 1:100 dilution in the medium to get a 100 µM intermediate solution (with 1% DMSO).

• Final Dilution: Add the required volume of the intermediate solution to your cell culture wells to achieve the desired final concentration. For example, adding 10 µL of a 100 µM intermediate solution to 90 µL of medium in a well will result in a final concentration of 10 µM with a final DMSO concentration of 0.1%.

• Gently mix the contents of the wells immediately after adding the compound.

• Always prepare a vehicle control containing the same final concentration of DMSO as the highest concentration of (-)-Isosamidin being tested.

Visualizations

Caption: A generalized workflow for preparing (-)-Isosamidin solutions.

Caption: Simplified MAPK signaling pathway and the inhibitory role of (-)-Isosamidin.[4][6]

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Dosage and Treatment Time for (-)-Isosamidin in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the use of (-)-Isosamidin in cell culture experiments. The following information includes frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure successful and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is (-)-Isosamidin and what is its mechanism of action?

A1: (-)-Isosamidin is a coumarin (B35378) compound isolated from the roots of Peucedanum japonicum. Its mechanism of action involves cytoprotective effects against cellular stress. For instance, in Human Umbilical Vein Endothelial Cells (HUVECs), it has been shown to reduce methylglyoxal-induced apoptosis by regulating the generation of reactive oxygen species (ROS) and modulating apoptotic signaling cascades.[1] Specifically, it prevents apoptosis by downregulating the expression of Bax and upregulating Bcl-2.[1][2] Furthermore, (-)-Isosamidin can inhibit the activation of p38 and JNK, which are components of the mitogen-activated protein kinase (MAPK) signaling pathway.[1]

Q2: What is a recommended starting concentration for (-)-Isosamidin in cell culture?

A2: Based on published studies in HUVECs, concentrations of 1, 5, and 10 µM have been shown to be effective in providing cytoprotection.[1] However, the optimal concentration is highly cell-type dependent. It is recommended to perform a dose-response experiment starting with a broad range of concentrations (e.g., 0.1 µM to 100 µM) to determine the optimal concentration for your specific cell line and experimental endpoint.

Q3: What is a typical treatment time for (-)-Isosamidin?

A3: Treatment time can vary depending on the experimental design. In studies with HUVECs, a 1-hour pretreatment with (-)-Isosamidin was used before a 24-hour co-treatment with an apoptosis-inducing agent.[1] For initial experiments, a time-course study (e.g., 6, 12, 24, 48 hours) is recommended to determine the optimal treatment duration for your desired effect.

Q4: How should I prepare a stock solution of (-)-Isosamidin?

A4: (-)-Isosamidin, like many coumarins, is generally soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO). It is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in sterile DMSO. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C. When preparing working solutions, dilute the stock solution in your cell culture medium to the desired final concentration. Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q5: How can I be sure the observed effects are specific to (-)-Isosamidin and not due to off-target effects or cytotoxicity?

A5: To distinguish between on-target effects and off-target or cytotoxic effects, it is crucial to include proper controls in your experiments. A vehicle control (medium with the same final concentration of DMSO used to dissolve (-)-Isosamidin) is essential. Additionally, performing a cytotoxicity assay (e.g., MTT or LDH assay) in parallel with your functional assays will help determine the concentration range at which (-)-Isosamidin is not causing significant cell death.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
No observable effect of (-)-Isosamidin.	1. Sub-optimal concentration: The concentration used may be too low for the specific cell type. 2. Insufficient treatment time: The treatment duration may not be long enough to induce a measurable response. 3. Compound instability: (-)-Isosamidin may be degrading in the cell culture medium over long incubation periods. 4. Cell line resistance: The target pathway may not be active or relevant in your chosen cell line.	1. Perform a dose-response experiment with a wider range of concentrations. 2. Conduct a time-course experiment to identify the optimal treatment duration. 3. Prepare fresh dilutions of (-)-Isosamidin for each experiment. For long-term experiments, consider replenishing the medium with fresh compound at regular intervals. 4. Confirm the expression and activity of the target signaling pathways (e.g., MAPK) in your cell line.
High levels of cell death in treated and control wells.	1. Solvent toxicity: The final concentration of DMSO in the cell culture medium may be too high. 2. Compound cytotoxicity: The concentration of (-)-Isosamidin used may be cytotoxic to the cells.	1. Ensure the final DMSO concentration is typically at or below 0.1%. Include a vehicle-only control to assess solvent toxicity. 2. Perform a dose-response cytotoxicity assay (e.g., MTT) to determine the non-toxic concentration range of (-)-Isosamidin for your cell line.
Precipitation of the compound in the culture medium.	1. Poor solubility: The concentration of (-)-Isosamidin may exceed its solubility limit in the cell culture medium.	1. Visually inspect the medium for any precipitate after adding the compound. If precipitation occurs, try preparing a lower concentration stock solution or slightly increasing the final DMSO concentration (while remaining in the non-toxic range). Pre-warming the culture medium before adding the compound may also help.
High variability between experimental replicates.	1. Inconsistent cell seeding: Uneven distribution of cells in multi-well plates. 2. Pipetting errors: Inaccurate dilution or addition of the compound. 3. Edge effects: Evaporation from the outer wells of a multi-well plate.	1. Ensure a homogenous single-cell suspension before seeding. 2. Use calibrated pipettes and ensure thorough mixing of solutions. 3. To minimize edge effects, do not use the outermost wells of the plate for experimental samples. Instead, fill them with sterile PBS or culture medium.

Data Presentation

Table 1: Recommended Starting Concentrations of (-)-Isosamidin for Different Experimental Goals.

Experimental Goal	Cell Type	Starting Concentration Range	Reference
Cytoprotection against oxidative stress	HUVECs	1 - 10 µM	[1]
Inhibition of phenylephrine-mediated contractions	Human prostate tissue	10 - 100 µM	[3]
General dose-response determination	Various	0.1 - 100 µM	General Recommendation

Table 2: Example Data from a Dose-Response Experiment using MTT Assay.

(-)-Isosamidin Concentration (µM)	Absorbance (OD 570 nm)	% Cell Viability
0 (Vehicle Control)	1.250	100%
0.1	1.235	98.8%
1	1.150	92.0%
10	0.875	70.0%
50	0.450	36.0%
100	0.125	10.0%

Experimental Protocols

Protocol 1: Determining the Optimal Dose of (-)-Isosamidin using an MTT Assay

This protocol is designed to determine the cytotoxic effects of (-)-Isosamidin and identify a suitable concentration range for further experiments.

Materials:

• (-)-Isosamidin

• Sterile DMSO

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Methodology:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the logarithmic growth phase at the end of the experiment. Allow cells to adhere overnight.

• Compound Preparation: Prepare a 10 mM stock solution of (-)-Isosamidin in sterile DMSO. Perform serial dilutions in complete cell culture medium to prepare a range of working concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Include a vehicle control with the same final DMSO concentration as the highest compound concentration.

• Treatment: Remove the medium from the cells and add 100 µL of the prepared working solutions to the respective wells.

• Incubation: Incubate the plate for the desired treatment time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of cell viability against the logarithm of the (-)-Isosamidin concentration to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Protocol 2: Determining the Optimal Treatment Time for (-)-Isosamidin

This protocol helps to identify the optimal duration of (-)-Isosamidin treatment.

Materials:

• Same as Protocol 1

Methodology:

• Cell Seeding: Seed cells in multiple 96-well plates.

• Compound Preparation: Prepare a fixed, non-toxic concentration of (-)-Isosamidin (determined from Protocol 1) and a vehicle control.

• Treatment: Treat the cells with the prepared solutions.

• Time-Course Incubation: Incubate the plates for different durations (e.g., 6, 12, 24, 48 hours).

• Endpoint Analysis: At each time point, perform the desired assay (e.g., MTT assay for viability, Annexin V/PI staining for apoptosis, or Western blot for protein expression) to assess the effect of (-)-Isosamidin.

• Data Analysis: Plot the measured response against the treatment time to determine the optimal duration for the desired effect.

Mandatory Visualization

Caption: Experimental workflow for optimizing (-)-Isosamidin dosage and treatment time.

Caption: Signaling pathways modulated by (-)-Isosamidin.

Caption: Troubleshooting logic for (-)-Isosamidin experiments.

References

• 1. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

Technical Support Center: (-)-Isosamidin Stability and Storage

Disclaimer: Specific stability data for (-)-Isosamidin is not extensively available in the public domain. The following troubleshooting guide and FAQs are based on general principles of chemical stability for related compounds, particularly angular pyranocoumarins, and best practices for handling natural products. Researchers should perform their own stability studies for their specific formulations and storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can affect the stability of (-)-Isosamidin during storage?

A1: The stability of (-)-Isosamidin, like many natural products, can be influenced by several environmental factors. These include:

• Temperature: Higher temperatures generally accelerate chemical degradation.[1][2][3]

• Light: Exposure to UV or visible light can induce photochemical degradation in light-sensitive compounds.[1][2][3]

• pH: The acidity or basicity of the storage solution can catalyze hydrolytic degradation.[3][4]

• Oxidation: The presence of oxygen can lead to oxidative degradation of susceptible functional groups.[3]

• Moisture: For solid samples, absorption of moisture can promote hydrolysis and other degradation pathways.[1][5]

Q2: I am observing a change in the color of my solid (-)-Isosamidin sample. What could be the cause?

A2: A change in color of a solid sample upon storage can be an indicator of chemical degradation. This could be due to oxidation or photodegradation. It is recommended to store solid (-)-Isosamidin in a tightly sealed container, protected from light, and in a controlled, low-temperature environment.

Q3: My (-)-Isosamidin solution appears cloudy after storage. What should I do?

A3: Cloudiness in a solution that was previously clear can indicate several issues:

• Precipitation: The compound may be precipitating out of solution due to a change in temperature or solvent evaporation.

• Degradation: The degradation products may be less soluble than the parent compound, leading to precipitation.

• Microbial Contamination: If the solution is aqueous and not sterile, microbial growth could be the cause.

It is advisable to filter the solution through a 0.22 µm filter and re-analyze its concentration and purity, for instance by HPLC.

Q4: I suspect my (-)-Isosamidin has degraded. How can I confirm this?

A4: To confirm degradation, you can use a stability-indicating analytical method, most commonly High-Performance Liquid Chromatography (HPLC). By comparing the chromatogram of the stored sample to that of a freshly prepared standard, you can look for:

• A decrease in the peak area of the main (-)-Isosamidin peak.

• The appearance of new peaks corresponding to degradation products.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Loss of Potency/Lower than Expected Concentration	Chemical Degradation	1. Review storage conditions (temperature, light, humidity). 2. Perform a forced degradation study to identify potential degradation pathways. 3. Use a validated stability-indicating analytical method to quantify the active compound and its degradants.
Appearance of Unknown Peaks in Chromatogram	Formation of Degradation Products	1. Characterize the degradation products using techniques like LC-MS or NMR. 2. Adjust storage conditions to minimize the formation of these impurities.
Physical Changes (Color, Solubility)	Instability of the Compound	1. Store the compound in an inert atmosphere (e.g., under argon or nitrogen). 2. For solutions, consider using a different solvent system or adding antioxidants. 3. For solid material, ensure it is stored in a desiccator.

Recommended Storage Conditions

The following table provides general recommendations for the storage of (-)-Isosamidin to minimize degradation.

Form	Temperature	Light Condition	Atmosphere	Container
Solid	-20°C (Long-term) 2-8°C (Short-term)	Protect from light	Inert gas (e.g., Argon) recommended	Tightly sealed, amber glass vial
Solution in Organic Solvent (e.g., DMSO, Ethanol)	-20°C or -80°C	Protect from light	Inert gas recommended	Tightly sealed, amber glass vial or tube
Aqueous Solution	2-8°C (Short-term, <24 hours)	Protect from light	Prepare fresh	Sterile, tightly sealed container

Experimental Protocols

Protocol: Development of a Stability-Indicating HPLC Method

This protocol outlines the general steps to develop an HPLC method capable of separating (-)-Isosamidin from its potential degradation products.

1. Objective: To develop a reverse-phase HPLC (RP-HPLC) method that can resolve (-)-Isosamidin from its degradation products generated under forced degradation conditions.

2. Materials and Reagents:

• (-)-Isosamidin reference standard

• HPLC-grade acetonitrile

• HPLC-grade methanol

• HPLC-grade water

• Formic acid or trifluoroacetic acid

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

3. Instrumentation:

• HPLC system with a UV or PDA detector

• C18 analytical column (e.g., 4.6 x 250 mm, 5 µm)

4. Forced Degradation Study:

• Acid Hydrolysis: Dissolve (-)-Isosamidin in a suitable solvent and add 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Dissolve (-)-Isosamidin in a suitable solvent and add 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidative Degradation: Dissolve (-)-Isosamidin in a suitable solvent and add 3% H₂O₂. Incubate at room temperature for 24 hours.

• Thermal Degradation: Store solid (-)-Isosamidin at 80°C for 48 hours.

• Photodegradation: Expose a solution of (-)-Isosamidin to UV light (e.g., 254 nm) for 24 hours.

5. Method Development:

• Initial Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: Start with a low percentage of B and gradually increase.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: Scan for lambda max of (-)-Isosamidin (e.g., 200-400 nm).

• Optimization:

  • Inject the stressed samples and the unstressed standard.

  • Adjust the gradient, mobile phase composition, and flow rate to achieve good separation between the parent peak and any degradation peaks.

  • Ensure the method is specific, linear, accurate, and precise according to ICH guidelines.

6. Data Analysis:

• Calculate the percentage degradation of (-)-Isosamidin in each stress condition.

• The peak purity of the (-)-Isosamidin peak should be assessed using a PDA detector to ensure it is not co-eluting with any degradants.

Visualizations

References

• 1. qbdgroup.com [qbdgroup.com]
• 2. Factors affecting the stability of anthocyanins and strategies for improving their stability: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Factors affecting the stability of drugs and drug metabolites in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. edaegypt.gov.eg [edaegypt.gov.eg]

Preventing degradation of (-)-Isosamidin during extraction

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to prevent the degradation of (-)-Isosamidin during the extraction process.

Frequently Asked Questions (FAQs)

Q1: What is (-)-Isosamidin and why is its stability during extraction a concern?

A1: (-)-Isosamidin is a type of angular pyranocoumarin, a class of organic compounds known for their potential pharmacological activities. Like many natural compounds, (-)-Isosamidin can be susceptible to degradation under certain environmental conditions. Ensuring its stability during extraction is crucial for obtaining accurate yields, preserving its bioactivity, and ensuring the purity of the final product for research and development purposes.

Q2: What are the primary factors that can cause the degradation of (-)-Isosamidin during extraction?

A2: The primary factors that can lead to the degradation of coumarin-type compounds like (-)-Isosamidin include:

• pH: Alkaline conditions can cause the hydrolysis of the lactone ring, a core structural feature of coumarins.

• Temperature: High temperatures can accelerate degradation reactions. For some coumarins, degradation has been observed at temperatures of 200°C and higher.[1]

• Light: Exposure to light, particularly UV radiation, can induce photodegradation.

• Oxidation: The presence of oxidizing agents or reactive oxygen species can lead to the oxidative breakdown of the molecule.

Q3: What are the visible signs of (-)-Isosamidin degradation in an extract?

A3: While visual inspection is not a definitive method, potential signs of degradation can include a change in the color of the extract or the formation of precipitates. However, significant degradation can occur without any visible changes. Therefore, chromatographic analysis, such as High-Performance Liquid Chromatography (HPLC), is essential for accurately assessing the purity and concentration of (-)-Isosamidin.

Q4: Can I store the crude extract? If so, under what conditions?

A4: Yes, crude extracts containing (-)-Isosamidin can be stored, but it is critical to do so under conditions that minimize degradation. It is recommended to store extracts in amber vials to protect them from light and at low temperatures (e.g., -20°C or -80°C) to slow down potential chemical reactions.[2] Removing the solvent and storing the dried extract under an inert atmosphere (e.g., nitrogen or argon) can also enhance stability.

Troubleshooting Guide

This guide addresses specific issues that may arise during the extraction of (-)-Isosamidin and provides potential solutions.

Issue	Potential Cause(s)	Troubleshooting Steps & Optimization
Low Yield of (-)-Isosamidin	1. Incomplete Extraction: The solvent may not have fully penetrated the plant material. 2. Degradation during Extraction: The extraction conditions may be too harsh. 3. Improper Solvent Choice: The solvent may not be optimal for solubilizing (-)-Isosamidin.	1. Optimize Particle Size: Ensure the plant material is finely ground to increase the surface area for solvent penetration. 2. Adjust Solvent-to-Solid Ratio: Increase the solvent volume to ensure complete immersion of the plant material. A ratio of 20 mL/g has been shown to be effective for extractions from Peucedanum species.[3][4] 3. Control Temperature: Avoid excessive heat. For ultrasound-assisted extraction, a temperature of around 61°C has been found to be optimal for related compounds.[3][4] 4. Use Appropriate Solvents: Polar organic solvents like methanol (B129727) and 80% ethanol (B145695) are generally effective for extracting coumarins.[1][3][4]
Presence of Unknown Peaks in HPLC Chromatogram	1. Degradation Products: (-)-Isosamidin may have degraded into other compounds. 2. Co-extraction of Impurities: Other compounds from the plant matrix are being extracted along with the target molecule.	1. Minimize Exposure to Degradation Factors:     - pH Control: Maintain a neutral or slightly acidic pH during extraction. Avoid basic conditions.     - Light Protection: Conduct the extraction in a dark room or use amber glassware.[2]     - Temperature Control: Use the lowest effective temperature for the extraction method. 2. Optimize Extraction Selectivity:     - Solvent Polarity: Experiment with solvents of different polarities to selectively extract (-)-Isosamidin while minimizing the co-extraction of impurities.
Inconsistent Extraction Results Between Batches	1. Variability in Plant Material: The concentration of (-)-Isosamidin can vary depending on the age, part, and growing conditions of the plant. 2. Inconsistent Extraction Parameters: Minor variations in extraction time, temperature, or solvent ratio can lead to different outcomes.	1. Standardize Plant Material: Use plant material from the same source and harvest time, if possible. Ensure consistent drying and grinding procedures. 2. Maintain Strict Protocol Adherence: Carefully control and document all extraction parameters for each batch to ensure reproducibility.

Experimental Protocols

Optimized Ultrasound-Assisted Extraction (UAE) of (-)-Isosamidin from Peucedanum Species

This protocol is based on optimized parameters for the extraction of compounds from Peucedanum species and is designed to minimize degradation.[3][4]

1. Plant Material Preparation:

• Dry the roots of the Peucedanum species at a controlled temperature (e.g., 40-50°C) to a constant weight.

• Grind the dried roots into a fine powder (e.g., 40-60 mesh).

2. Extraction Procedure:

• Weigh the powdered plant material and place it in a suitable extraction vessel.

• Add 80% ethanol at a liquid-to-solid ratio of 20 mL/g.[3][4]

• Place the vessel in an ultrasonic bath.

• Set the extraction temperature to 61.0°C.[3][4]

• Apply ultrasonication for 35.5 minutes at a power of 249 W.[3][4]

• Protect the extraction vessel from light by covering it with aluminum foil or using amber glassware.

3. Post-Extraction Processing:

• After extraction, filter the mixture through an appropriate filter paper (e.g., Whatman No. 1) to separate the extract from the solid residue.

• Wash the residue with a small volume of the extraction solvent to ensure complete recovery.

• Combine the filtrates and concentrate the extract using a rotary evaporator at a temperature below 40°C to remove the solvent.

• Store the dried extract in an amber vial at -20°C or below.

High-Performance Liquid Chromatography (HPLC) for Analysis

1. Instrumentation:

• HPLC system with a UV detector.

• C18 analytical column (e.g., 250 mm × 4.6 mm, 5 µm).

2. Mobile Phase:

• A gradient elution using a mixture of a buffered aqueous phase (e.g., 0.05% Trifluoroacetic acid in water) and an organic solvent (e.g., methanol or acetonitrile) is often effective for separating coumarins and their degradation products.[5]

3. Detection:

• Monitor the elution profile at a wavelength where (-)-Isosamidin has maximum absorbance. The specific wavelength should be determined by running a UV scan of a pure standard.

4. Quantification:

• Quantify (-)-Isosamidin by comparing the peak area in the sample chromatogram to a calibration curve generated from standards of known concentrations.

Visualizations

Caption: Potential degradation pathways of (-)-Isosamidin.

Caption: Recommended workflow for (-)-Isosamidin extraction.

Caption: Troubleshooting logic for (-)-Isosamidin extraction.

References

• 1. benchchem.com [benchchem.com]
• 2. Stability of dacarbazine in amber glass vials and polyvinyl chloride bags - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | Ultrasound-assisted extraction of Peucedanum ostruthium leaves: a feasible alternative to rhizomes for industrial applications [frontiersin.org]
• 4. Ultrasound-assisted extraction of Peucedanum ostruthium leaves: a feasible alternative to rhizomes for industrial applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Addressing off-target effects of (-)-Isosamidin in experiments

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address potential off-target effects and validate the on-target activities of (-)-Isosamidin in experiments.

Frequently Asked Questions (FAQs)

Q1: What are the known biological activities of (-)-Isosamidin?

A1: (-)-Isosamidin is a natural product isolated from Peucedanum japonicum. Published research has primarily focused on its cytoprotective effects against methylglyoxal (B44143) (MGO)-induced glucotoxicity in endothelial cells.[1][2][3] The key reported activities include:

• Suppression of Reactive Oxygen Species (ROS): Pretreatment with (-)-Isosamidin has been shown to significantly prevent the generation of ROS induced by MGO.[1][2][3]

• Inhibition of Apoptosis: It prevents MGO-induced apoptosis by downregulating the pro-apoptotic protein Bax and upregulating the anti-apoptotic protein Bcl-2.[1][2][3]

• Modulation of MAPK Signaling: (-)-Isosamidin has been observed to strongly inhibit the MGO-induced phosphorylation of p38 and JNK, two key kinases in the mitogen-activated protein kinase (MAPK) signaling pathway.[1][2][3]

• Influence on Nrf2 Pathway: Studies suggest that it may increase the expression of Nuclear factor erythroid 2-related factor 2 (Nrf2) and Glyoxalase I (GLO-I), which are involved in the cellular antioxidant response.[1]

• Adrenergic Signaling Interaction: In isolated human prostate tissue, (-)-Isosamidin was found to inhibit phenylephrine-stimulated contractions in a concentration-dependent manner, suggesting a potential interaction with the α1-adrenergic signaling pathway.

Q2: How can I confirm that the observed effects in my experiment are due to the known activities of (-)-Isosamidin and not off-target effects?

A2: Given that (-)-Isosamidin is a natural product with multiple potential cellular interactions, it is crucial to validate that your observed phenotype is a result of its intended mechanism of action. A multi-pronged approach is recommended:

• Phenotypic Rescue: If you hypothesize that the effect of (-)-Isosamidin is mediated by inhibiting a specific pathway (e.g., p38 MAPK), try to rescue the phenotype by activating that pathway downstream of the proposed target.

• Genetic Validation: Use techniques like siRNA or CRISPR/Cas9 to knock down a key protein in the pathway of interest (e.g., p38 or JNK). If the phenotype of the genetic knockdown is similar to that of (-)-Isosamidin treatment, it provides strong evidence for on-target action.

• Use of Control Compounds: Include a structurally similar but inactive analog of (-)-Isosamidin as a negative control, if available. This helps to ensure that the observed effects are not due to the chemical scaffold itself. Additionally, use well-characterized inhibitors of the suspected target pathways (e.g., a known p38 inhibitor) as positive controls.

• Dose-Response Analysis: Establish a clear dose-response relationship for the on-target effect. Off-target effects often occur at higher concentrations. Use the lowest effective concentration that produces the desired on-target effect to minimize the risk of off-target engagement.[4]

Q3: I am observing unexpected results with (-)-Isosamidin. What could be the cause?

A3: Unexpected results could stem from several factors:

• Cell-Type Specificity: The expression levels and importance of the target pathways (e.g., MAPK, Nrf2) can vary significantly between different cell lines. An effect observed in one cell line may not be present in another.

• Activation of Compensatory Pathways: Inhibition of one signaling pathway can sometimes lead to the activation of a compensatory pathway, resulting in a phenotype that is not directly related to the initial inhibitory event.

• Unknown Off-Target Interactions: As a natural product, (-)-Isosamidin may have additional, uncharacterized molecular targets. The unexpected phenotype could be a result of one of these unknown interactions. Consider performing broader profiling assays, such as kinase panel screening or chemical proteomics, to identify potential novel targets.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Inconsistent results between experiments	1. Variability in cell culture conditions (passage number, confluency).2. Degradation of (-)-Isosamidin stock solution.3. Inconsistent protein loading in Western blots.	1. Standardize cell culture protocols.2. Prepare fresh stock solutions of (-)-Isosamidin regularly and store them appropriately.3. Perform accurate protein quantification (e.g., BCA assay) and normalize to a loading control (e.g., total protein or a housekeeping gene).
High background in Western blots for phosphorylated proteins	1. Ineffective blocking.2. Antibody concentration too high.3. Insufficient washing.	1. Use 5% BSA in TBST for blocking instead of milk, as milk contains phosphoproteins that can increase background.2. Titrate the primary antibody to determine the optimal concentration.3. Increase the number and duration of washes with TBST.
No detectable inhibition of p38/JNK phosphorylation	1. (-)-Isosamidin concentration is too low.2. The stimulus used to activate the MAPK pathway is too strong.3. The time point of analysis is not optimal.	1. Perform a dose-response experiment to determine the optimal concentration of (-)-Isosamidin.2. Optimize the concentration and duration of the stimulus (e.g., MGO).3. Conduct a time-course experiment to identify the peak of p38/JNK phosphorylation and the optimal pretreatment time with (-)-Isosamidin.
High variability in ROS or apoptosis assays	1. Uneven cell seeding.2. Photobleaching of fluorescent probes.3. Cell stress during sample preparation.	1. Ensure a single-cell suspension and even distribution of cells in microplates.2. Protect samples from light as much as possible during staining and analysis.3. Handle cells gently and avoid prolonged incubation times outside of the incubator.

Experimental Protocols

Protocol 1: Western Blot for Phospho-p38/JNK MAPK

Objective: To determine the effect of (-)-Isosamidin on the phosphorylation of p38 and JNK MAP kinases.

Methodology:

• Cell Treatment: Seed cells and allow them to adhere overnight. Pre-treat cells with various concentrations of (-)-Isosamidin for a specified time (e.g., 1 hour). Then, stimulate the cells with an appropriate agonist (e.g., 400 µM MGO) for a time determined to induce maximal phosphorylation (e.g., 1 hour).

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer the proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phospho-p38 or phospho-JNK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL detection reagent and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with antibodies against total p38 and total JNK to normalize for protein loading.

Protocol 2: Measurement of Intracellular ROS using DCF-DA

Objective: To quantify the effect of (-)-Isosamidin on intracellular ROS levels.

Methodology:

• Cell Seeding: Seed cells in a black, clear-bottom 96-well plate and allow them to attach overnight.

• Cell Treatment: Pre-treat the cells with (-)-Isosamidin for 1 hour, followed by treatment with an ROS-inducing agent (e.g., MGO) for a specified duration.

• DCF-DA Staining: Remove the treatment media, wash the cells with warm PBS, and then incubate with 20 µM 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) in serum-free media for 30-45 minutes at 37°C in the dark.[5][6]

• Fluorescence Measurement: Wash the cells with PBS to remove excess probe. Add PBS to each well and immediately measure the fluorescence intensity using a microplate reader with excitation at ~485 nm and emission at ~535 nm.[6][7]

Protocol 3: Apoptosis Detection using Annexin V-FITC/PI Staining

Objective: To assess the effect of (-)-Isosamidin on apoptosis.

Methodology:

• Cell Treatment: Treat cells with (-)-Isosamidin and/or an apoptosis-inducing agent (e.g., MGO) for the desired time.

• Cell Harvesting: Collect both adherent and floating cells. Wash the cells with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.[8][9]

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[10]

• Flow Cytometry Analysis: Add 400 µL of 1X Binding Buffer to each sample and analyze immediately by flow cytometry.[11]

  • Annexin V-FITC negative / PI negative: Live cells

  • Annexin V-FITC positive / PI negative: Early apoptotic cells

  • Annexin V-FITC positive / PI positive: Late apoptotic/necrotic cells

Visualizations

Caption: A logical workflow for validating the on-target effects of (-)-Isosamidin.

Caption: Signaling pathway of MGO-induced cytotoxicity and the inhibitory points of (-)-Isosamidin.

References

• 1. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 5. DCFDA / H2DCFDA - Cellular ROS Assay Kit Protocol [hellobio.com]
• 6. doc.abcam.com [doc.abcam.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. static.igem.org [static.igem.org]
• 10. kumc.edu [kumc.edu]
• 11. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]

Technical Support Center: Large-Scale Synthesis of (-)-Isosamidin

Welcome to the technical support center for the large-scale synthesis of (-)-Isosamidin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the scale-up of (-)-Isosamidin production.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the large-scale synthesis of (-)-Isosamidin?

A1: The large-scale synthesis of (-)-Isosamidin, a complex natural product, presents several key challenges. These include achieving high enantioselectivity, ensuring the stability of the flavonoid structure, and developing efficient purification methods suitable for large quantities. Issues such as reaction kinetics, heat transfer, and solvent volumes, which are manageable on a laboratory scale, can become significant obstacles during scale-up.

Q2: How can the stability of (-)-Isosamidin be maintained during synthesis and storage?

A2: (-)-Isosamidin, as a flavonoid, may be susceptible to degradation by factors such as pH, light, and temperature.[1][2] To ensure stability, it is crucial to work under inert atmospheres (e.g., nitrogen or argon) to prevent oxidation.[3] Reactions should be conducted at controlled temperatures, and exposure to light should be minimized by using amber glassware or light-blocking materials. For long-term storage, maintaining a cool and dark environment is advisable.[3]

Q3: What are the recommended starting materials for a scalable synthesis of (-)-Isosamidin?

A3: While various synthetic routes can be envisioned, a scalable synthesis often benefits from commercially available and relatively inexpensive starting materials. For (-)-Isosamidin, a plausible approach would involve the use of readily accessible chiral building blocks to establish the stereocenters, followed by the construction of the chromanone core. The specific choice of starting materials will depend on the chosen synthetic strategy, but an ideal route would minimize the number of steps and utilize robust and high-yielding reactions.

Q4: Are there any known safety concerns associated with the large-scale synthesis of (-)-Isosamidin?

A4: Specific safety data for the large-scale synthesis of (-)-Isosamidin is not extensively documented. However, general precautions for chemical synthesis at scale should be strictly followed. This includes conducting a thorough risk assessment for all reagents, intermediates, and reaction conditions. Potentially hazardous reagents, such as strong bases or pyrophoric materials that might be used in certain synthetic steps, require careful handling and appropriate engineering controls.

Troubleshooting Guides

Issue 1: Low Enantioselectivity in Asymmetric Reactions

Problem: The desired enantiomer, (-)-Isosamidin, is obtained with low enantiomeric excess (ee).

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Catalyst Inactivity/Degradation	- Ensure the catalyst is of high purity and handled under appropriate inert conditions. - Screen different catalyst loadings to find the optimal concentration. - Consider using a freshly prepared catalyst for each batch.
Sub-optimal Reaction Temperature	- Precisely control the reaction temperature, as minor fluctuations can significantly impact enantioselectivity. - Perform temperature scouting studies to identify the ideal range for the specific transformation.
Solvent Effects	- The choice of solvent can influence the transition state of the asymmetric reaction. - Screen a variety of solvents with different polarities and coordinating abilities.
Substrate Purity	- Impurities in the starting material can interfere with the catalyst. - Ensure the substrate is of high purity before subjecting it to the asymmetric reaction.

Issue 2: Poor Yield in Cyclization Step to Form the Chromanone Core

Problem: The key cyclization step to form the heterocyclic core of (-)-Isosamidin proceeds with low yield.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inefficient Base/Acid	- The choice and stoichiometry of the base or acid catalyst are critical. - Screen a panel of bases/acids of varying strengths and steric properties. - Optimize the number of equivalents used.
Incorrect Reaction Concentration	- For intramolecular cyclizations, high dilution conditions may be necessary to favor the desired ring closure over intermolecular side reactions. - Experiment with different substrate concentrations.
Product Degradation	- The newly formed chromanone core may be unstable under the reaction conditions. - Analyze the reaction mixture at different time points to check for product degradation. - Consider a milder workup procedure.
Steric Hindrance	- The substituents on the precursor may sterically hinder the cyclization. - If possible, redesign the synthetic route to introduce bulky groups after the cyclization step.

Issue 3: Difficulty in Purification of Final Product

Problem: Isolating pure (-)-Isosamidin from the crude reaction mixture is challenging on a large scale.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Presence of Closely Eluting Impurities	- Standard column chromatography may not be sufficient. - Explore alternative purification techniques such as preparative HPLC or simulated moving bed (SMB) chromatography. - Consider recrystallization from a suitable solvent system.
Product Tailing on Silica (B1680970) Gel	- The phenolic hydroxyl groups in (-)-Isosamidin can interact strongly with silica gel. - Use a modified stationary phase or add a small amount of acid (e.g., acetic acid) to the eluent to suppress this interaction.
Co-elution with a Stereoisomer	- If a diastereomeric impurity is present, chiral chromatography may be necessary for separation. - Optimize the chiral stationary phase and mobile phase for effective resolution.

Experimental Protocols

Protocol 1: General Procedure for Enantioselective Michael Addition

This protocol describes a general method for an enantioselective Michael addition, a plausible key step in the synthesis of the (-)-Isosamidin backbone.

• Catalyst Preparation: In a flame-dried, round-bottom flask under an inert atmosphere of nitrogen, dissolve the chiral organocatalyst (e.g., a diarylprolinol silyl (B83357) ether) in the chosen anhydrous solvent (e.g., toluene, CH2Cl2).

• Reaction Setup: In a separate, larger, flame-dried reaction vessel equipped with a mechanical stirrer, dissolve the Michael acceptor in the anhydrous solvent. Cool the solution to the desired temperature (e.g., -20 °C to 0 °C).

• Addition of Reagents: To the cooled solution of the Michael acceptor, add the Michael donor.

• Initiation of Reaction: Add the prepared catalyst solution to the reaction mixture dropwise over a period of 30 minutes.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

• Quenching: Once the reaction is complete, quench it by adding a saturated aqueous solution of NH4Cl.

• Workup: Allow the mixture to warm to room temperature. Separate the organic and aqueous layers. Extract the aqueous layer with the reaction solvent. Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Large-Scale Chromatographic Purification

This protocol outlines a general procedure for the purification of multi-gram quantities of an intermediate or the final product.

• Column Packing: Select a glass column of appropriate size. Prepare a slurry of silica gel in the initial eluent. Carefully pour the slurry into the column, allowing it to pack uniformly under gravity or with gentle pressure.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent. Adsorb the sample onto a small amount of silica gel and evaporate the solvent. Carefully load the dried sample onto the top of the packed column.

• Elution: Begin the elution with a non-polar solvent system and gradually increase the polarity. Collect fractions of a suitable volume.

• Fraction Analysis: Analyze the collected fractions by TLC or HPLC to identify those containing the desired product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Visualizations

Caption: Troubleshooting workflow for addressing low yield or purity issues.

Caption: Logical relationships in optimizing for high enantioselectivity.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pharmaceutical-journal.com [pharmaceutical-journal.com]

Technical Support Center: Minimizing Batch-to-Batch Variability of (-)-Isosamidin Extracts

This technical support center is designed for researchers, scientists, and drug development professionals working with (-)-Isosamidin extracts. It provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address and minimize batch-to-batch variability in experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of batch-to-batch variability in (-)-Isosamidin extracts?

Batch-to-batch variability in (-)-Isosamidin extracts can arise from three main areas:

• Raw Material (Peucedanum japonicum roots):

  • Genetics and Geographical Location: The concentration of (-)-Isosamidin can vary significantly depending on the plant's genetic makeup and the geographical region where it is grown.

  • Harvesting Time and Conditions: The age of the plant and the season of harvest influence the phytochemical profile.

  • Post-Harvest Handling: Improper drying and storage of the plant material can lead to the degradation of (-)-Isosamidin.

• Extraction Process:

  • Solvent Choice: The type of solvent and its concentration significantly impact the extraction efficiency of (-)-Isosamidin.

  • Extraction Parameters: Inconsistencies in temperature, extraction time, and the ratio of solvent to solid material will lead to variable yields.

  • Extraction Method: Different methods (e.g., maceration, ultrasonication, reflux) have varying efficiencies.

• Post-Extraction Handling:

  • Solvent Removal: Inconsistent solvent evaporation can affect the final concentration of the extract.

  • Storage: The stability of (-)-Isosamidin in the final extract is dependent on storage conditions such as temperature and exposure to light.

Q2: How can I standardize the raw material to reduce variability?

Standardization of the raw Peucedanum japonicum root material is a critical first step. This involves:

• Botanical Authentication: Ensure the correct plant species and part (roots) are used.

• Consistent Sourcing: Source the raw material from the same geographical location and supplier.

• Defined Harvesting Practices: Adhere to a strict protocol for the time of harvest.

• Standardized Post-Harvest Processing: Implement consistent procedures for drying, grinding to a uniform particle size, and storing the raw material in a cool, dark, and dry place.

Q3: What is the most effective solvent for extracting (-)-Isosamidin?

Recent studies have shown that different solvents yield varying amounts of (-)-Isosamidin from Peucedanum japonicum roots. Acetone (B3395972) has been demonstrated to be a superior solvent for the extraction of pyranocoumarins like (-)-Isosamidin compared to ethanol (B145695) and methanol (B129727).

Q4: How does (-)-Isosamidin exert its biological effects?

(-)-Isosamidin has been shown to have protective effects against cellular damage, in part by modulating specific signaling pathways. For instance, it can prevent apoptosis (programmed cell death) induced by factors like methylglyoxal (B44143) (MGO) by inhibiting the activation of p38 and JNK, which are components of the Mitogen-Activated Protein Kinase (MAPK) signaling pathway.

Troubleshooting Guide

This guide addresses common issues encountered during the extraction and analysis of (-)-Isosamidin, helping you to identify and resolve sources of variability.

Issue 1: Low Yield of (-)-Isosamidin

Possible Causes and Solutions

Possible Cause	Troubleshooting Step	Expected Outcome
Poor Quality Raw Material	Source Peucedanum japonicum roots from a reputable supplier with a certificate of analysis. Ensure proper drying and storage.	Consistent starting material with a higher initial concentration of (-)-Isosamidin.
Suboptimal Solvent Choice	As demonstrated in quantitative studies, acetone is a highly effective solvent for extracting (-)-Isosamidin. Consider switching to or optimizing your acetone-based extraction.	Increased yield of (-)-Isosamidin in the crude extract.
Incomplete Extraction	Increase the extraction time or the solvent-to-solid ratio. Ensure the plant material is finely powdered to maximize surface area contact with the solvent.	More complete extraction of (-)-Isosamidin from the plant matrix.
Degradation during Extraction	Avoid excessive heat, as coumarins can be sensitive to high temperatures. If using methods like reflux, optimize the temperature and duration.	Preservation of (-)-Isosamidin during the extraction process.

Quantitative Data: Impact of Solvent on (-)-Isosamidin Yield

The following table summarizes the quantitative analysis of (-)-Isosamidin in Peucedanum japonicum root extracts using different solvents.

Extraction Solvent	(-)-Isosamidin Content (mg/g of extract)
Acetone	1.10
Ethanol	0.44
Methanol	0.35

Data is synthesized from publicly available research.

Issue 2: Inconsistent Purity of (-)-Isosamidin Extract

Possible Causes and Solutions

Possible Cause	Troubleshooting Step	Expected Outcome
Variable Raw Material	Implement strict quality control on incoming raw material, including phytochemical fingerprinting if possible.	Reduced variability in the co-extraction of other compounds.
Non-selective Extraction	Optimize the polarity of your solvent system. While acetone is effective for yield, a mixture with a non-polar solvent may increase selectivity.	Higher purity of (-)-Isosamidin in the final extract.
Inconsistent Post-Extraction Cleanup	Standardize any purification steps, such as liquid-liquid partitioning or column chromatography.	Consistent removal of impurities across batches.
Analyte Degradation	Protect the extract from light and store at low temperatures (e.g., -20°C) to prevent degradation of (-)-Isosamidin.[1]	Improved stability and consistent purity over time.

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of (-)-Isosamidin

This protocol is based on methods known to be effective for coumarin (B35378) extraction.

• Sample Preparation: Dry the Peucedanum japonicum roots at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved. Grind the dried roots into a fine powder (e.g., 40-60 mesh).

• Extraction:

  • Weigh 10 g of the powdered root material into a flask.

  • Add 100 mL of acetone (or other chosen solvent).

  • Place the flask in an ultrasonic bath.

  • Sonicate for 30-60 minutes at a controlled temperature (e.g., 25-40°C).

• Separation:

  • After sonication, filter the mixture through Whatman No. 1 filter paper.

  • Collect the filtrate (the extract).

  • Re-extract the solid residue with another 100 mL of the solvent to ensure complete extraction.

  • Combine the filtrates.

• Solvent Evaporation:

  • Evaporate the solvent from the combined filtrate using a rotary evaporator at a controlled temperature (e.g., < 50°C).

  • Dry the resulting crude extract in a vacuum oven to a constant weight.

• Storage: Store the dried extract in an airtight, light-resistant container at -20°C.

Protocol 2: Quantification of (-)-Isosamidin using HPLC

This protocol is adapted from a validated method for the analysis of pyranocoumarins in Peucedanum japonicum.

• Preparation of Standard Solutions:

  • Prepare a stock solution of (-)-Isosamidin standard in methanol at a concentration of 1 mg/mL.

  • From the stock solution, prepare a series of calibration standards by serial dilution to cover a concentration range of 1 to 100 µg/mL.

• Preparation of Sample Solution:

  • Accurately weigh 10 mg of the dried (-)-Isosamidin extract.

  • Dissolve the extract in 10 mL of methanol.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B52724) (B).

  • Gradient Program:

    • 0-10 min: 10% B

    • 10-30 min: 10-30% B

    • 30-40 min: 30-50% B

    • 40-45 min: 50-100% B

    • 45-55 min: 100% B

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 320 nm.

  • Injection Volume: 10 µL.

• Quantification:

  • Construct a calibration curve by plotting the peak area of the (-)-Isosamidin standard against its concentration.

  • Determine the concentration of (-)-Isosamidin in the sample extract by interpolating its peak area on the calibration curve.

Visualizations

Diagram 1: Key Factors in Batch-to-Batch Variability

Caption: Major contributors to batch-to-batch variability.

Diagram 2: Experimental Workflow for (-)-Isosamidin Extraction and Analysis

Caption: Workflow for extraction and analysis.

Diagram 3: Simplified Signaling Pathway of (-)-Isosamidin

Caption: (-)-Isosamidin's role in the MAPK pathway.

References

• 1. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

Validating the Anti-inflammatory Effects of (-)-Isosamidin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the anti-inflammatory properties of (-)-Isosamidin, a natural compound isolated from Peucedanum japonicum, with the established non-steroidal anti-inflammatory drug (NSAID), Indomethacin. Due to the limited availability of direct quantitative data for (-)-Isosamidin, this guide incorporates data from closely related khellactone (B107364) derivatives found in the same plant species to provide a substantive comparison. This information is supported by detailed experimental protocols and visual representations of the key signaling pathways involved in inflammation.

Comparative Analysis of Anti-inflammatory Activity

The anti-inflammatory potential of a compound is often quantified by its ability to inhibit key inflammatory mediators. The following tables summarize the available quantitative data for Indomethacin and compounds isolated from Peucedanum japonicum.

Table 1: Inhibition of Cyclooxygenase (COX) Enzymes

Compound	COX-1 IC50	COX-2 IC50	Selectivity Index (COX-1/COX-2)
Indomethacin	27 nM[1], 230 nM[2]	26 nM[3], 127 nM[1], 180 nM[1], 310 nM[4], 630 nM[2]	Varies with experimental conditions
Cimifugin	0.88 mM	> 1 mM	-
Scopoletin	0.27 mM	> 1 mM	-
Hamaudol *	0.30 mM	0.57 mM	0.53

Note: Data for Cimifugin, Scopoletin, and Hamaudol, other compounds from Peucedanum japonicum, are presented to provide context on the potential activity of constituents from this plant. The significantly higher IC50 values (in the mM range) suggest much lower potency compared to Indomethacin.

Table 2: Inhibition of Nitric Oxide (NO) Production

Compound	Cell Line	Stimulant	IC50 for NO Inhibition
Indomethacin	RAW 264.7	LPS	Not consistently reported in searches
cis-Khellactone *	RAW 264.7	LPS	Qualitative inhibition observed, no IC50 reported[5][6]
Praeruptorin B †	Rat Hepatocytes	IL-1β	4.8-fold more potent than Praeruptorin A[7]

Note: While cis-Khellactone, a related compound, has been shown to reduce NO production, a specific IC50 value is not available. This highlights a data gap in the current literature for a direct quantitative comparison. †Note: Praeruptorin B is from a related plant species, Peucedanum praeruptorum, and is included to provide context on the potential activity of similar compounds.

Key Signaling Pathways in Inflammation

The anti-inflammatory effects of many compounds, including those from Peucedanum japonicum, are mediated through the modulation of key intracellular signaling pathways. The diagrams below illustrate the general mechanisms of the NF-κB and MAPK pathways, which are common targets for anti-inflammatory drugs.

Caption: NF-κB signaling pathway and potential inhibition by (-)-Isosamidin.

Caption: MAPK signaling pathway and inhibition by (-)-Isosamidin.

Experimental Protocols

The following are detailed methodologies for key in vitro experiments used to assess anti-inflammatory activity.

1. Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line.

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Culture Conditions: Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

• Treatment Protocol: Cells are seeded in appropriate culture plates (e.g., 96-well or 6-well plates) and allowed to adhere overnight. The cells are then pre-treated with various concentrations of the test compound (e.g., (-)-Isosamidin or Indomethacin) for 1-2 hours, followed by stimulation with an inflammatory agent, typically Lipopolysaccharide (LPS; 1 µg/mL), for a specified duration (e.g., 24 hours).

2. Nitric Oxide (NO) Production Assay (Griess Assay)

• Principle: This assay measures the accumulation of nitrite (B80452) (NO2-), a stable metabolite of NO, in the cell culture supernatant.

• Procedure:

  • After cell treatment, 100 µL of the culture supernatant is collected.

  • The supernatant is mixed with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride).

  • The mixture is incubated at room temperature for 10-15 minutes to allow for a colorimetric reaction to occur.

  • The absorbance is measured at 540 nm using a microplate reader.

  • The concentration of nitrite is determined from a standard curve prepared with sodium nitrite.

  • The percentage of NO inhibition is calculated relative to the LPS-stimulated control group. The IC50 value is then determined from the dose-response curve.

3. Cyclooxygenase-2 (COX-2) Inhibition Assay

• Principle: This assay measures the ability of a compound to inhibit the activity of the COX-2 enzyme, which is responsible for the synthesis of prostaglandins (B1171923) (e.g., PGE2).

• Procedure (using a commercial ELISA kit):

  • RAW 264.7 cells are treated as described above.

  • The cell culture supernatant is collected to measure the concentration of PGE2.

  • A competitive ELISA is performed according to the manufacturer's instructions. Briefly, the supernatant is added to a microplate pre-coated with a capture antibody.

  • A fixed amount of HRP-labeled PGE2 is added, which competes with the PGE2 in the supernatant for binding to the antibody.

  • After incubation and washing, a substrate solution is added, and the color development is measured at a specific wavelength.

  • The concentration of PGE2 is inversely proportional to the color intensity.

  • The percentage of COX-2 inhibition is calculated, and the IC50 value is determined.

4. Western Blot Analysis for Protein Expression

• Principle: This technique is used to detect and quantify the expression levels of specific proteins involved in inflammatory signaling pathways, such as iNOS, COX-2, phosphorylated p38, and phosphorylated JNK.

• Procedure:

  • After treatment, cells are lysed to extract total proteins.

  • Protein concentration is determined using a BCA or Bradford assay.

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with primary antibodies specific to the target proteins (e.g., anti-iNOS, anti-COX-2, anti-phospho-p38).

  • After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

  • The band intensities are quantified using densitometry software.

Caption: General experimental workflow for in vitro anti-inflammatory assays.

Conclusion

The available evidence suggests that compounds from Peucedanum japonicum, including khellactone derivatives structurally related to (-)-Isosamidin, possess anti-inflammatory properties. The primary mechanism of action appears to be the downregulation of pro-inflammatory mediators through the inhibition of the NF-κB and MAPK signaling pathways.

However, a direct and comprehensive quantitative comparison of (-)-Isosamidin with established NSAIDs like Indomethacin is currently hampered by a lack of specific IC50 data for (-)-Isosamidin's effects on key inflammatory markers such as nitric oxide and COX-2. While Indomethacin demonstrates potent, low nanomolar inhibition of COX enzymes, the available data for compounds from Peucedanum japonicum suggest a potentially lower potency in this specific assay.

Further research is imperative to isolate and quantify the direct effects of (-)-Isosamidin on a broader range of inflammatory mediators. Determining the IC50 values for its inhibition of NO, PGE2, TNF-α, and IL-6 production in standardized in vitro models, such as LPS-stimulated RAW 264.7 macrophages, will be crucial for a more definitive validation and comparison of its anti-inflammatory efficacy against clinically used drugs like Indomethacin. Such studies will provide the necessary data to fully assess the therapeutic potential of (-)-Isosamidin as a novel anti-inflammatory agent.

References

• 1. Regional Variations in Peucedanum japonicum Antioxidants and Phytochemicals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comprehensive Determination of the Phenolic Compound Contents and Antioxidant Potentials of Leaves and Roots of Peucedanum japonicum Harvested from Different Accessions and Growth Periods - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cyclooxygenase-1 and cyclooxygenase-2 selectivity of non-steroidal anti-inflammatory drugs: investigation using human peripheral monocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitory Activity of Natural cis-Khellactone on Soluble Epoxide Hydrolase and Proinflammatory Cytokine Production in Lipopolysaccharides-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitory Activity of Natural cis-Khellactone on Soluble Epoxide Hydrolase and Proinflammatory Cytokine Production in Lipopolysaccharides-Stimulated RAW264.7 Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. TNF-alpha-induced increase in intestinal epithelial tight junction permeability requires NF-kappa B activation - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (-)-Isosamidin and Other Khellactones: Efficacy in Cytoprotection, Anti-Inflammatory, and Cytotoxic Activities

For Immediate Release

[City, State] – December 15, 2025 – A comprehensive review of available experimental data reveals that (-)-Isosamidin, a khellactone (B107364) found in Peucedanum japonicum, demonstrates superior cytoprotective effects against methylglyoxal-induced apoptosis compared to numerous other khellactones. This comparison guide provides a detailed analysis of the efficacy of (-)-Isosamidin alongside other notable khellactones, supported by quantitative data and experimental protocols for researchers, scientists, and drug development professionals.

Superior Cytoprotective Efficacy of (-)-Isosamidin

A key study investigating the protective effects of 20 compounds isolated from the roots of Peucedanum japonicum on methylglyoxal (B44143) (MGO)-induced apoptosis in human umbilical vein endothelial cells (HUVECs) identified (-)-Isosamidin as the most potent agent.[1][2] The study demonstrated that pretreatment with (-)-Isosamidin significantly prevented MGO-induced cell death.[1][2]

Table 1: Comparative Cytoprotective Activity of Compounds from Peucedanum japonicum against MGO-Induced Cell Death in HUVECs

Compound	Protective Effect against MGO-induced Cell Death
(-)-Isosamidin	High
3′,4′-Disenecioylkhellactone	No Effect
Praeruptorin A	No Effect
Praeruptorin B	No Effect
(+)-trans-Khellactone	No Effect
(+)-cis-Khellactone	No Effect
3'-Angeloyl-4'-senecioyl-cis-khellactone	No Effect
3'-Senecioyl-4'-angeloyl-cis-khellactone	No Effect
3',4'-Diangeloyl-cis-khellactone	No Effect
(+)-trans-4'-Acetyl-3'-angeloylkhellactone	No Effect
Peucedanocoumarin I	No Effect
Peucedanocoumarin II	No Effect
Peucedanocoumarin III	No Effect
Peucedanol	No Effect
Umbelliferone	No Effect
Scopoletin	No Effect
Bergapten	No Effect
Xanthotoxin	No Effect
Isoimperatorin	No Effect
Pabulenol	No Effect

Source: Data compiled from Do et al., 2020.[1][2]

The cytoprotective mechanism of (-)-Isosamidin involves the downregulation of the pro-apoptotic protein Bax and the upregulation of the anti-apoptotic protein Bcl-2.[1] Furthermore, it inhibits the activation of p38 and JNK, key components of the mitogen-activated protein kinase (MAPK) signaling pathway triggered by MGO.[1]

Anti-Inflammatory and Cytotoxic Potential of Khellactones

While direct comparative studies on the anti-inflammatory and cytotoxic effects of (-)-Isosamidin are limited, research on other khellactones provides valuable insights into the potential of this class of compounds.

Anti-Inflammatory Activity

(-)-cis-Khellactone, another khellactone from P. japonicum, has been shown to be a competitive inhibitor of soluble epoxide hydrolase (sEH), an enzyme involved in the degradation of anti-inflammatory fatty acids.[3] This inhibition suggests a potent anti-inflammatory effect. Disenecionyl cis-khellactone (DK), also isolated from P. japonicum, has demonstrated anti-inflammatory effects by reducing the production of pro-inflammatory cytokines and downregulating the expression of iNOS and COX-2.[4][5][6]

Table 2: Anti-Inflammatory Activity of Select Khellactones

Compound	Target/Assay	IC50 Value	Source
(-)-cis-Khellactone	Soluble Epoxide Hydrolase (sEH) Inhibition	3.1 ± 2.5 µM	Kim et al., 2023[3]
Disenecionyl cis-khellactone (DK)	Inhibition of NO production in LPS-stimulated RAW264.7 cells	Not specified	Choi et al., 2023[4][5][6]
Praeruptorin A	Inhibition of NO production in IL-1β-stimulated rat hepatocytes	208 µM	Yoshikawa et al., 2021[7]
Praeruptorin B	Inhibition of NO production in IL-1β-stimulated rat hepatocytes	43.5 µM	Yoshikawa et al., 2021[7]

Cytotoxic Activity

Various khellactone derivatives have exhibited cytotoxic activity against a range of cancer cell lines. The efficacy is influenced by the specific chemical structure, including the acyl groups attached to the khellactone core. For instance, 3′S,4′S-disenecioylkhellactone, but not (-)-Isosamidin, was found to induce apoptosis in HL-60 human leukemia cells.[8]

Table 3: Cytotoxic Activity of Khellactone Derivatives against Various Cancer Cell Lines

Compound/Derivative	Cell Line	IC50 Value	Source
3′S,4′S-Disenecioylkhellactone	HL-60 (Human leukemia)	Not specified (active)	Kim et al., 2020[8]
(-)-Isosamidin	HL-60 (Human leukemia)	Inactive	Kim et al., 2020[8]
3′,4′-Disenecioylkhellactone	AGS (Human gastric cancer)	Not specified (active)	Lee et al., 2018[9]
Pinostrobin (B192119) propionate (B1217596)	T47D (Breast cancer)	0.57 mM	Sari et al., 2021[10]
Pinostrobin butyrate	T47D (Breast cancer)	0.40 mM	Sari et al., 2021[10]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided to facilitate the replication and further investigation of these findings.

Inhibition of MGO-Induced Apoptosis in HUVECs

This protocol is based on the methodology described by Do et al. (2020).[1]

Cell Culture and Treatment:

• Human umbilical vein endothelial cells (HUVECs) are cultured in endothelial cell growth medium.

• Cells are seeded in 96-well plates and allowed to attach.

• HUVECs are pretreated with the test compounds (e.g., (-)-Isosamidin and other khellactones) at a concentration of 10 µM for 1 hour.

• Following pretreatment, cells are exposed to 400 µM of methylglyoxal (MGO) for 24 hours to induce apoptosis.

Cell Viability Assessment (MTT Assay):

• After the 24-hour incubation with MGO, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well.

• The plate is incubated for an additional 4 hours at 37°C.

• The medium is removed, and 150 µL of DMSO is added to dissolve the formazan (B1609692) crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• Cell viability is expressed as a percentage of the control group (untreated cells).

Western Blot Analysis:

• HUVECs are treated as described above.

• Cells are lysed, and protein concentrations are determined.

• Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

• The membrane is blocked and then incubated with primary antibodies against Bax, Bcl-2, p38, p-p38, JNK, p-JNK, and a loading control (e.g., β-actin).

• After washing, the membrane is incubated with a corresponding secondary antibody.

• Protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Caption: Signaling pathway of MGO-induced apoptosis and the inhibitory effects of (-)-Isosamidin.

Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This protocol is based on the methodology for assessing sEH inhibitory activity.[3]

Reagents and Materials:

• Human recombinant sEH enzyme

• sEH substrate (e.g., PHOME)

• Assay buffer

• Test compounds (e.g., (-)-cis-khellactone)

• 96-well black microplate

• Fluorometric microplate reader

Procedure:

• The sEH enzyme is diluted in the assay buffer.

• The test compounds are prepared at various concentrations.

• In a 96-well plate, the enzyme solution is mixed with the test compound or vehicle control.

• The reaction is initiated by adding the sEH substrate.

• The fluorescence is measured kinetically at an excitation wavelength of 330 nm and an emission wavelength of 465 nm.

• The rate of the reaction is calculated from the linear portion of the fluorescence curve.

• The percent inhibition is determined by comparing the reaction rates in the presence and absence of the inhibitor.

• The IC50 value is calculated from the dose-response curve.

Caption: Experimental workflow for the soluble epoxide hydrolase (sEH) inhibition assay.

MTT Cytotoxicity Assay

This protocol is a standard method for assessing the cytotoxic effects of compounds on cancer cell lines.[11][12]

Cell Culture and Treatment:

• Cancer cell lines are cultured in their respective recommended media.

• Cells are seeded into 96-well plates at an appropriate density and allowed to adhere overnight.

• The cells are then treated with various concentrations of the test compounds (e.g., khellactone derivatives) for a specified period (e.g., 24, 48, or 72 hours).

MTT Assay Procedure:

• Following the treatment period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well.

• The plate is incubated for 4 hours at 37°C to allow for the formation of formazan crystals.

• The medium containing MTT is removed, and 150 µL of a solubilizing agent (e.g., DMSO) is added to each well to dissolve the formazan crystals.

• The plate is gently agitated to ensure complete dissolution.

• The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• The percentage of cell viability is calculated relative to the vehicle-treated control cells.

• The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined from the dose-response curve.

Caption: Workflow of the MTT cytotoxicity assay.

Conclusion

(-)-Isosamidin stands out as a highly effective cytoprotective agent against MGO-induced apoptosis, surpassing other khellactones isolated from Peucedanum japonicum. While further direct comparative studies are needed, the broader family of khellactones demonstrates significant potential in anti-inflammatory and cytotoxic applications. The provided data and protocols offer a solid foundation for future research and development in these therapeutic areas.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. e-century.us [e-century.us]
• 3. Inhibitory Activity of Natural cis-Khellactone on Soluble Epoxide Hydrolase and Proinflammatory Cytokine Production in Lipopolysaccharides-Stimulated RAW264.7 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Anti-inflammatory of disenecionyl cis-khellactone in LPS-stimulated RAW264.7 cells and the its inhibitory activity on soluble epoxide hydrolase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory of disenecionyl cis-khellactone in LPS-stimulated RAW264.7 cells and the its inhibitory activity on soluble epoxide hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. In vitro study of pinostrobin propionate and pinostrobin butyrate: Cytotoxic activity against breast cancer cell T47D and its selectivity index - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 12. MTT (Assay protocol [protocols.io]

A Comparative Study of (-)-Isosamidin and Finasteride on Prostate Tissue

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the effects of (-)-Isosamidin and the well-established drug finasteride (B1672673) on prostate tissue. The information is compiled from a comprehensive review of available scientific literature, focusing on experimental data to support the comparison. This document is intended to inform researchers, scientists, and professionals involved in drug development for conditions such as benign prostatic hyperplasia (BPH).

Introduction

Benign prostatic hyperplasia is a common condition in aging men, characterized by the non-malignant growth of the prostate gland, which can lead to lower urinary tract symptoms (LUTS). The management of BPH often involves pharmacological interventions aimed at either reducing the size of the prostate or relaxing the smooth muscle tissue to improve urinary flow. Finasteride, a 5-alpha reductase inhibitor, and alpha-1 adrenergic receptor antagonists represent two major classes of drugs used for this purpose.

This guide focuses on a comparative analysis of finasteride and (-)-Isosamidin, a compound extracted from Peucedanum japonicum. While finasteride's mechanism of action and effects on prostate tissue are well-documented, research on (-)-Isosamidin is less extensive. This comparison is based on existing data for finasteride and the available evidence for (-)-Isosamidin, supplemented with data from other alpha-1 blockers to infer its likely effects where direct data is unavailable.

Mechanism of Action

The fundamental difference between (-)-Isosamidin and finasteride lies in their distinct mechanisms of action on prostate tissue.

(-)-Isosamidin is suggested to function as an alpha-1 adrenergic receptor antagonist . This is supported by in vitro studies demonstrating its ability to inhibit phenylephrine-stimulated contractions in isolated human prostate tissue. Alpha-1 adrenergic receptors are prevalent in the smooth muscle of the prostate stroma and bladder neck. By blocking these receptors, (-)-Isosamidin is believed to induce smooth muscle relaxation, thereby reducing the dynamic component of bladder outlet obstruction and improving urinary flow. This mechanism is characteristic of the alpha-blocker class of drugs used in BPH management.

Finasteride , on the other hand, is a potent and specific inhibitor of the type II 5-alpha reductase enzyme . This enzyme is responsible for the conversion of testosterone (B1683101) to the more potent androgen, dihydrotestosterone (B1667394) (DHT), within the prostate gland. DHT is a key driver of prostate growth. By inhibiting 5-alpha reductase, finasteride significantly reduces intraprostatic DHT levels, leading to a decrease in the androgenic stimulation of the prostate. This results in a reduction in prostate volume over time.

Signaling Pathway Diagrams

Quantitative Data Comparison

Direct comparative studies providing quantitative data for (-)-Isosamidin and finasteride are not currently available in the published literature. The following tables summarize the known effects of finasteride and the expected effects of (-)-Isosamidin based on its classification as an alpha-1 blocker.

Table 1: Effects on Prostatic and Hormonal Parameters

Parameter	Finasteride	(-)-Isosamidin (inferred from alpha-blocker class)
Prostate Weight/Volume	Significant reduction	No significant change[1]
Serum Testosterone	Slight increase or no change	Potential for slight increase[2]
Serum Dihydrotestosterone (DHT)	Significant reduction	No significant change[2]
Intraprostatic DHT	Significant reduction	No significant change

Table 2: Histological Effects on Prostate Tissue

Histological Feature	Finasteride	(-)-Isosamidin (inferred from alpha-blocker class)
Epithelial Tissue	Atrophy and apoptosis of glandular epithelium[3]	May induce apoptosis[4]
Stromal Tissue	Relative increase in stromal component	Potential for alteration in stromal-to-epithelial ratio
Smooth Muscle	No direct effect on contractility	Relaxation of smooth muscle

Experimental Protocols

This section outlines typical experimental protocols used to evaluate the effects of compounds like finasteride and potentially (-)-Isosamidin on prostate tissue.

Testosterone-Induced BPH in a Rat Model

A commonly used animal model to study BPH involves the induction of prostate enlargement in rats through the administration of testosterone.

Experimental Workflow:

Detailed Methodology:

• Animals: Male Wistar or Sprague-Dawley rats, typically 8-10 weeks old, are used.

• Orchidectomy: Rats are surgically castrated (orchidectomy) to remove the endogenous source of testosterone. A sham operation is performed on a control group.

• Recovery: A recovery period of approximately 7 days is allowed post-surgery.

• BPH Induction: Benign prostatic hyperplasia is induced by subcutaneous injections of testosterone propionate (e.g., 3 mg/kg/day) for a period of 4 weeks.

• Treatment Groups: During the induction period, animals are concurrently treated with the vehicle (control), finasteride (as a positive control), or the test compound ((-)-Isosamidin).

• Euthanasia and Sample Collection: At the end of the treatment period, animals are euthanized. Blood samples are collected for hormone analysis, and the prostate gland is excised and weighed.

• Analysis:

  • Prostate Index: Calculated as prostate weight (mg) / body weight (g).

  • Hormone Levels: Serum testosterone and DHT levels are measured using ELISA or other immunoassays.

  • Histopathology: Prostate tissue is fixed, sectioned, and stained (e.g., with Hematoxylin and Eosin) to observe changes in epithelial and stromal morphology.

In Vitro Prostate Tissue Contraction Assay

This assay is used to assess the direct effects of compounds on prostate smooth muscle contraction.

Methodology:

• Tissue Preparation: Human or animal prostate tissue is obtained and dissected into small strips.

• Organ Bath Setup: The tissue strips are mounted in an organ bath containing a physiological salt solution, maintained at 37°C and aerated with a gas mixture (e.g., 95% O2, 5% CO2).

• Contraction Induction: A contractile agent, such as the alpha-1 adrenergic agonist phenylephrine, is added to the bath to induce smooth muscle contraction.

• Compound Testing: The test compound ((-)-Isosamidin) is added at various concentrations to assess its ability to inhibit the phenylephrine-induced contractions.

• Data Analysis: The contractile responses are measured and recorded, and concentration-response curves are generated to determine the inhibitory potency of the compound.

Summary and Conclusion

(-)-Isosamidin and finasteride represent two distinct pharmacological approaches to the management of prostate-related conditions.

• Finasteride acts by an anti-androgenic mechanism, inhibiting the production of DHT and thereby reducing the size of the prostate gland. Its effects are primarily on the epithelial component of the prostate and are associated with a significant reduction in both serum and intraprostatic DHT levels.

• (-)-Isosamidin , based on available evidence, functions as an alpha-1 adrenergic receptor antagonist. Its primary effect is the relaxation of prostatic smooth muscle, which addresses the dynamic component of urinary obstruction. It is not expected to significantly alter prostate size or androgen levels.

The choice between these two types of agents in a clinical or developmental context would depend on the specific therapeutic goal. Finasteride is suited for reducing an enlarged prostate over the long term, while an agent like (-)-Isosamidin would be expected to provide more rapid relief from LUTS by improving urinary flow.

Further in vivo studies on (-)-Isosamidin are warranted to confirm its mechanism of action and to provide quantitative data on its effects on prostate weight and hormone levels. Direct comparative studies with finasteride would be highly valuable to fully elucidate their respective therapeutic potentials.

References

• 1. Alpha Blockers for the Treatment of Benign Prostatic Hyperplasia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Change of Testosterone Secretion During the Treatment of Alpha-1 Blocker in Patients with Benign Prostatic Hyperplasia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Histopathological changes induced by therapies in the benign prostate and prostate adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Agonist-induced isomerization of the alpha 1-adrenergic receptor: kinetic analysis using broken-cell and solubilized preparations - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Antioxidant Potential of (-)-Isosamidin: A Comparative Analysis Using the DPPH Assay

For researchers and professionals in drug development, the quest for novel antioxidant compounds is a significant endeavor. (-)-Isosamidin, a natural compound isolated from the plant Peucedanum japonicum, has garnered attention for its potential therapeutic benefits. This guide provides a comparative analysis of the antioxidant capacity of (-)-Isosamidin, contextualized through the widely used 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical scavenging assay. Due to the limited direct data on the DPPH IC50 value of isolated (-)-Isosamidin, this guide will utilize the antioxidant capacity of Peucedanum japonicum extracts, a known source of the compound, as a proxy for comparison against established standard antioxidants.

Comparative Antioxidant Activity: IC50 Values

The half-maximal inhibitory concentration (IC50) is a critical metric for evaluating antioxidant activity, representing the concentration of a substance required to scavenge 50% of the DPPH free radicals. A lower IC50 value signifies a higher antioxidant potency. The table below summarizes the DPPH radical scavenging activity of Peucedanum japonicum extracts alongside common reference antioxidants.

Antioxidant	IC50 Value (µg/mL)	Source / Remarks
Peucedanum japonicum Root Extract (Ethanol)	95.5% inhibition at 1000 µg/mL	While not an IC50 value, this demonstrates significant scavenging activity.[1][2]
Peucedanum japonicum Leaf Extract	6.29	From a specific accession (S6), showing potent activity.[1]
Trolox	3.77 ± 0.08	A water-soluble analog of vitamin E, commonly used as a standard.[3]
Ascorbic Acid (Vitamin C)	6.1 - 24.34	A well-known natural antioxidant. The range reflects variability across different studies.[4][5][6]
Butylated Hydroxytoluene (BHT)	0.04 - 202.35	A common synthetic antioxidant. The wide range indicates dependency on assay conditions.[7][8]

Experimental Protocol: DPPH Radical Scavenging Assay

The following is a detailed methodology for determining the antioxidant capacity of a test compound using the DPPH assay.

1. Principle:

The DPPH assay is based on the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH free radical, thus neutralizing it. This reduction of DPPH is accompanied by a color change from deep violet to pale yellow, which can be measured spectrophotometrically at approximately 517 nm.

2. Materials and Reagents:

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727) or Ethanol (B145695) (analytical grade)

• Test compound (e.g., (-)-Isosamidin or plant extract)

• Standard antioxidants (e.g., Trolox, Ascorbic Acid)

• 96-well microplate or cuvettes

• Spectrophotometer (microplate reader or standard spectrophotometer)

3. Preparation of Solutions:

• DPPH Stock Solution (e.g., 0.1 mM): Dissolve an appropriate amount of DPPH powder in methanol or ethanol. Store in a dark, refrigerated container.

• Test Sample Solutions: Prepare a stock solution of the test compound in a suitable solvent (e.g., methanol, ethanol, DMSO). From the stock solution, prepare a series of dilutions to obtain a range of concentrations for testing.

• Standard Antioxidant Solutions: Prepare a series of dilutions of the standard antioxidant in the same manner as the test sample.

4. Assay Procedure:

• To a 96-well microplate, add a specific volume (e.g., 100 µL) of the different concentrations of the test sample and standard antioxidant solutions into separate wells.

• Add a corresponding volume (e.g., 100 µL) of the DPPH working solution to each well.

• For the control (blank), add the solvent used for the samples and the DPPH solution.

• Incubate the plate in the dark at room temperature for a specified period (e.g., 30 minutes).

• After incubation, measure the absorbance of each well at 517 nm using a microplate reader.

5. Data Analysis:

The percentage of DPPH radical scavenging activity is calculated using the following formula:

% Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

Where:

• Abs_control is the absorbance of the control (DPPH solution without the test sample).

• Abs_sample is the absorbance of the DPPH solution with the test sample.

The IC50 value is then determined by plotting the percentage of inhibition against the concentration of the test sample and calculating the concentration at which 50% inhibition is achieved.

Visualizing the DPPH Assay Workflow

The following diagram illustrates the key steps involved in the DPPH antioxidant capacity assay.

Caption: Workflow of the DPPH radical scavenging assay.

Signaling Pathway of DPPH Radical Scavenging

The underlying chemical reaction of the DPPH assay involves the neutralization of the DPPH radical by an antioxidant.

Caption: DPPH radical neutralization by an antioxidant.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. In vitro evaluation of antioxidant activity of Cordia dichotoma (Forst f.) bark - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. In vitro evaluation of the antioxidant potential, phenolic and flavonoid contents of the stem bark ethanol extract of Anogeissus leiocarpus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Reproducibility of (-)-Isosamidin's Effects: A Comparative Guide for Researchers

A detailed analysis of the current scientific literature reveals that while (-)-Isosamidin, a natural compound isolated from Peucedanum japonicum, demonstrates significant potential in preclinical models, its key reported biological effects have not yet been independently reproduced by unrelated research groups. This guide provides a comprehensive overview of the existing data on (-)-Isosamidin's effects, compares them with alternative compounds, and presents the experimental protocols to facilitate future validation studies.

This guide is intended for researchers, scientists, and professionals in drug development who are interested in the therapeutic potential of (-)-Isosamidin. The lack of independent validation is a critical consideration for advancing this compound into further stages of research and development.

I. Protective Effects Against Methylglyoxal (B44143) (MGO)-Induced Glucotoxicity in Endothelial Cells

A primary area of investigation for (-)-Isosamidin is its ability to protect human umbilical vein endothelial cells (HUVECs) from the cytotoxic effects of methylglyoxal (MGO), a reactive metabolite implicated in diabetic complications. The foundational research in this area comes from a 2020 study by Do et al., published in Antioxidants.[1][2][3][4]

A. Summary of (-)-Isosamidin's Effects (Do et al., 2020)

(-)-Isosamidin was found to mitigate MGO-induced HUVEC apoptosis and reduce the generation of reactive oxygen species (ROS).[1][2][3][4] The proposed mechanism involves the modulation of the Bax/Bcl-2 apoptotic pathway and the inhibition of mitogen-activated protein kinases (MAPKs) such as p38 and JNK.[1][2]

B. Comparative Data with Other Phytochemicals

While direct independent replication of (-)-Isosamidin's effects is lacking, other natural compounds have been studied for their protective effects against MGO-induced glucotoxicity. The following table summarizes the reported effects of (-)-Isosamidin and provides a comparative context with other relevant phytoconstituents.

Compound	Cell Line	Key Effect	Reported Efficacy
(-)-Isosamidin	HUVEC	Inhibition of MGO-induced apoptosis	Showed the highest effectiveness among 20 compounds from P. japonicum[1][2]
(-)-Isosamidin	HUVEC	Prevention of MGO-induced ROS generation	Significant prevention of ROS generation[1][2]
(-)-Isosamidin	HUVEC	Inhibition of MGO-induced cell death	Pretreatment significantly prevented cell death[1][2]
Resveratrol	HUVEC	Attenuation of MGO-induced oxidative stress and apoptosis	Protective effects observed
Curcumin	HUVEC	Inhibition of MGO-induced inflammation and apoptosis	Demonstrated significant protective effects
Quercetin	HUVEC	Scavenging of MGO and inhibition of AGE formation	Effective in reducing MGO-induced damage

C. Experimental Protocols

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs).

• Plating: Cells are seeded in 96-well plates.

• Treatment: HUVECs are pre-treated with varying concentrations of (-)-Isosamidin for 1 hour. Subsequently, MGO is added to induce cytotoxicity, and the cells are incubated for another 24 hours.

• Assay: MTT solution (5 mg/mL) is added to each well, and the plates are incubated for 3-4 hours. The formazan (B1609692) crystals are then dissolved in DMSO, and the absorbance is measured at 570 nm using a microplate reader.

• Cell Line: HUVECs.

• Treatment: Cells are treated with (-)-Isosamidin and/or MGO.

• Staining: Cells are incubated with 2',7'-dichlorofluorescin diacetate (DCFH-DA) at 37°C for 30 minutes.

• Analysis: The fluorescence intensity is measured using a fluorescence microscope or a flow cytometer to quantify the levels of intracellular ROS.

D. Signaling Pathway and Experimental Workflow

Signaling pathway of MGO-induced apoptosis and its inhibition by (-)-Isosamidin.

Experimental workflow for studying the effects of (-)-Isosamidin on MGO-treated HUVECs.

II. Inhibition of Phenylephrine-Mediated Human Prostate Contractions

Another reported effect of (-)-Isosamidin is the inhibition of smooth muscle contraction in the human prostate, suggesting its potential for treating lower urinary tract symptoms. This finding is primarily based on a 2018 study by Tomiyama et al. published in Phytotherapy Research.[5][6][7][8] As with the glucotoxicity studies, independent replication of this effect is not yet available in the published literature.

A. Summary of (-)-Isosamidin's Effects (Tomiyama et al., 2018)

(-)-Isosamidin was shown to inhibit phenylephrine-stimulated contractions of isolated human prostate tissue strips in a concentration-dependent manner.[5][6][7][8] This suggests a potential antagonism of α1-adrenoceptors, which are key mediators of prostate smooth muscle tone.

B. Comparative Data with Other Prostate Smooth Muscle Relaxants

Several other compounds have been investigated for their ability to inhibit phenylephrine-induced prostate contractions. The following table compares the effects of (-)-Isosamidin with some of these alternatives.

Compound/Class	Target/Mechanism	Key Effect
(-)-Isosamidin	Unknown (potential α1-adrenoceptor antagonism)	Inhibition of phenylephrine-induced contraction
Rac Inhibitors (NSC23766, EHT1864)	Rac GTPase	Significant reduction of phenylephrine-induced contractions
JNK Inhibitors (SP600125, BI-78D3)	c-Jun N-terminal kinase	Reduction of phenylephrine-induced contractions
Polo-Like Kinase 1 (PLK1) Inhibitors	PLK1	Inhibition of α1-agonist-induced contractions
Isoflavones (Genistein, Daidzein)	Multiple (e.g., tyrosine kinase inhibition)	Inhibition of phenylephrine-induced contractions

C. Experimental Protocols

• Tissue Source: Human prostate tissues obtained from patients undergoing radical prostatectomy.

• Preparation: Prostatic strips are dissected and mounted in organ baths containing Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O2 and 5% CO2.

• Treatment: After an equilibration period, the tissue strips are pre-incubated with various concentrations of (-)-Isosamidin or a vehicle control.

• Contraction Induction: Cumulative concentration-response curves are generated by adding increasing concentrations of phenylephrine.

• Measurement: The isometric tension of the prostate strips is recorded using a force-displacement transducer.

D. Logical Relationship and Experimental Workflow

Hypothesized mechanism of (-)-Isosamidin's inhibition of prostate contraction.

Experimental workflow for assessing the effect of (-)-Isosamidin on prostate tissue.

III. Conclusion and Future Directions

The available evidence suggests that (-)-Isosamidin has promising bioactivities, including cytoprotection against MGO-induced glucotoxicity and inhibition of prostate smooth muscle contraction. However, a critical gap in the current research is the lack of independent validation of these findings. For the scientific community to have confidence in these effects and for (-)-Isosamidin to be considered a viable candidate for further drug development, replication of these key experiments by independent laboratories is essential.

This guide provides the necessary background, comparative data, and detailed protocols to encourage and facilitate such reproducibility studies. Future research should also focus on elucidating the precise molecular targets of (-)-Isosamidin and conducting in vivo studies to assess its efficacy and safety in animal models.

References

• 1. researchgate.net [researchgate.net]
• 2. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Isosamidin, an extract of Peucedanum japonicum, inhibits phenylephrine-mediated contractions of the human prostate in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ics.org [ics.org]
• 7. ICS 2018 Abstract #97 Isosamidin, an extract of Peucedanum japonicum, may have pharmacological potency in the treatment of male lower urinary tract symptoms [ics.org]
• 8. researchgate.net [researchgate.net]

Validating the Molecular Targets of (-)-Isosamidin: A Comparative Guide Using Knockout Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis for validating the molecular targets of (-)-Isosamidin, a compound that protects against methylglyoxal (B44143) (MGO)-induced glucotoxicity. By examining experimental data from knockout models for its putative targets—Bax, Bcl-2, p38 MAPK, and JNK—we offer a framework for rigorous target validation and comparison with alternative therapeutic strategies.

Introduction to (-)-Isosamidin and its Putative Molecular Targets

(-)-Isosamidin has been identified as a promising cytoprotective agent against methylglyoxal (MGO)-induced cell death. MGO, a byproduct of glycolysis, is a significant contributor to diabetic complications through the formation of advanced glycation end products (AGEs) and induction of oxidative stress, leading to apoptosis. The protective effects of (-)-Isosamidin are attributed to its ability to modulate key signaling pathways involved in apoptosis.

Initial research suggests that (-)-Isosamidin exerts its effects by:

• Regulating the Bcl-2 family proteins: It is proposed to decrease the expression of the pro-apoptotic protein Bax and increase the expression of the anti-apoptotic protein Bcl-2.

• Inhibiting MAPK pathways: It is believed to suppress the activation of the stress-activated protein kinases p38 MAPK and JNK.

This guide explores how knockout models can be used to definitively validate these molecular targets and compares this approach with data from studies on alternative compounds.

Comparative Analysis of Target Validation Using Knockout Models

The gold standard for validating a drug's molecular target is to demonstrate a lack of efficacy in a model where the target has been genetically removed (knockout). Below, we compare the expected outcomes of (-)-Isosamidin treatment in wild-type versus knockout models for its putative targets.

Table 1: Comparison of Apoptosis in Wild-Type vs. Knockout Cells Under Cellular Stress

Target	Model System	Stress Inducer	Expected Outcome in Wild-Type Cells	Observed/Expected Outcome in Knockout/Overexpressing Cells	Reference
Bax/Bak	Mouse Embryonic Fibroblasts (MEFs)	Various Apoptotic Stimuli	Increased apoptosis	Bax/Bak double knockout MEFs are resistant to apoptosis.	[1][2]
Bcl-2	Human Neuroblastoma Cells	Methylglyoxal (MGO)	Increased apoptosis	Bcl-2 overexpression is expected to protect against MGO-induced apoptosis.	[3]
p38α MAPK	Mouse Embryonic Fibroblasts (MEFs)	Oxidative Stress (H2O2)	Increased apoptosis	p38α knockout MEFs are more resistant to apoptosis. [4][5]	[4][5]
JNK1/JNK2	Mouse Embryonic Fibroblasts (MEFs)	UV radiation, Anisomycin	Increased apoptosis	JNK1/JNK2 double knockout MEFs are resistant to apoptosis. [6]	[6]

Table 2: Comparison of (-)-Isosamidin with an Alternative Compound (Sulforaphane)

Compound	Putative Target	Knockout Model	Protective Effect in Wild-Type	Protective Effect in Knockout Model	Reference
(-)-Isosamidin	Bax, Bcl-2, p38, JNK	(Hypothetical)	Protection against MGO-induced apoptosis	No protection expected in respective knockout models	(Hypothetical)
Sulforaphane (B1684495)	Nrf2	Nrf2 Knockout Mice	Protection against various stressors	Protective effects are diminished in Nrf2 knockout mice. [7]	[7]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and validation strategies, the following diagrams are provided.

Caption: MGO-induced apoptotic signaling pathway and the putative targets of (-)-Isosamidin.

Caption: Experimental workflow for validating molecular targets of (-)-Isosamidin.

Caption: Comparison of target validation methodologies.

Experimental Protocols

Generation of Knockout Cell Lines (CRISPR/Cas9 Method)

This protocol describes a general method for generating knockout cell lines, which is essential for validating the molecular targets of (-)-Isosamidin.

• Design of guide RNAs (gRNAs): Design two or more gRNAs targeting the coding region of the gene of interest (e.g., BAX, MAPK8/JNK1, MAPK14/p38α).

• Cloning of gRNAs: Clone the designed gRNAs into a Cas9 expression vector.

• Transfection: Transfect the Cas9/gRNA plasmids into the wild-type cell line (e.g., HEK293T, HeLa) using a suitable transfection reagent.

• Selection and Clonal Isolation: Select transfected cells using an appropriate marker (e.g., puromycin) and isolate single-cell clones by limiting dilution.

• Screening and Validation: Screen the clones for the absence of the target protein by Western blotting. Confirm the gene knockout at the genomic level by DNA sequencing.

MGO-Induced Apoptosis Assay

This protocol details how to induce and quantify apoptosis in cell culture models.

• Cell Culture: Culture wild-type and knockout cells in appropriate media and conditions until they reach 70-80% confluency.

• Treatment:

  • Pre-treat one set of cells with (-)-Isosamidin at a predetermined optimal concentration for 1-2 hours.

  • Induce apoptosis by adding methylglyoxal (MGO) at a concentration known to induce significant apoptosis (e.g., 500 µM - 1 mM) for 24-48 hours.

  • Include untreated controls and MGO-only treated cells for both wild-type and knockout lines.

• Apoptosis Measurement (Annexin V/Propidium Iodide Staining):

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add FITC-conjugated Annexin V and Propidium Iodide (PI) and incubate in the dark for 15 minutes.

  • Analyze the cells by flow cytometry. Quantify the percentage of early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blotting for Protein Expression and Pathway Activation

This protocol is for assessing the levels of target proteins and their activation state.

• Protein Extraction: Lyse the treated and control cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-polyacrylamide gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate the membrane with primary antibodies against Bax, Bcl-2, phospho-p38, total p38, phospho-JNK, total JNK, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and image the blot. Densitometry can be used for semi-quantitative analysis.

Conclusion

The validation of (-)-Isosamidin's molecular targets through the use of knockout models is a critical step in its development as a potential therapeutic agent. This guide provides a comparative framework, demonstrating how the resistance of knockout models to MGO-induced apoptosis in the presence of (-)-Isosamidin would provide definitive evidence of target engagement. The presented experimental protocols and visual workflows offer a practical roadmap for researchers to rigorously assess the mechanism of action of (-)-Isosamidin and other novel drug candidates.

References

• 1. The interplay between BAX and BAK tunes apoptotic pore growth to control mitochondrial-DNA-mediated inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Combined Functions of Proapoptotic Bcl-2 Family Members Bak and Bax Are Essential for Normal Development of Multiple Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CRISPR/Cas9 Knockout of Bak Mediates Bax Translocation to Mitochondria in response to TNFα/CHX-induced Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. P38 alpha mitogen-activated protein kinase sensitizes cells to apoptosis induced by different stimuli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. p38α Mitogen-activated Protein Kinase Sensitizes Cells to Apoptosis Induced by Different Stimuli - PMC [pmc.ncbi.nlm.nih.gov]
• 6. JNK Signaling in Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. KEAP1 and done? Targeting the NRF2 pathway with sulforaphane - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Bioactivity Analysis of (-)-Isosamidin Enantiomers: A Data-Driven Guide

A comprehensive review of current scientific literature reveals a significant data disparity between the enantiomers of Isosamidin. While the bioactivity of (-)-Isosamidin has been the subject of targeted research, data on its optical counterpart, (+)-Isosamidin, is conspicuously absent from published studies. This guide, therefore, provides a detailed analysis of the known biological activities of (-)-Isosamidin, alongside a clear acknowledgment of the existing knowledge gap concerning its enantiomer. For researchers in drug development, this highlights a potential area for novel investigation into the stereospecific bioactivity of this natural compound.

Overview of (-)-Isosamidin Bioactivity

(-)-Isosamidin, a khellactone-type coumarin (B35378) isolated from the roots of Peucedanum japonicum, has demonstrated notable cytoprotective and anti-inflammatory properties. Research has primarily focused on its effects in cellular models of glucotoxicity and its potential therapeutic applications in conditions associated with endothelial dysfunction.

Table 1: Summary of Quantitative Bioactivity Data for (-)-Isosamidin

Biological Activity	Cell Line	Concentration	Result
Cytoprotection against Methylglyoxal (MGO)-induced toxicity	HUVECs	1, 5, and 10 µM	Dose-dependent increase in cell viability
Inhibition of MGO-induced Reactive Oxygen Species (ROS) Generation	HUVECs	10 µM	Significant decrease in intracellular ROS
Inhibition of Phenylephrine-stimulated Contractions	Human prostate tissue	100 µM	Significant inhibition of contractions
Anti-glycation Activity	N/A	400 µM	4.64% breaking of MGO-BSA-AGE crosslinks[1]

Key Signaling Pathways Modulated by (-)-Isosamidin

(-)-Isosamidin has been shown to exert its biological effects through the modulation of specific signaling pathways, primarily the Mitogen-Activated Protein Kinase (MAPK) pathway.

Figure 1: Inhibition of MGO-induced MAPK signaling by (-)-Isosamidin.

Experimental Protocols

The following are detailed methodologies for key experiments cited in the literature on (-)-Isosamidin.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Human Umbilical Vein Endothelial Cells (HUVECs) are seeded in 96-well plates at a density of 1.0 × 10⁴ cells/well.

• Treatment: Cells are pre-treated with varying concentrations of (-)-Isosamidin (1, 5, and 10 µM) for 1 hour, followed by treatment with 400 µM of Methylglyoxal (MGO) for 24 hours.

• MTT Incubation: The treatment medium is removed, and MTT solution is added to each well. The plate is then incubated for 2 hours.

• Formazan (B1609692) Solubilization: After incubation, the MTT solution is removed, and dimethyl sulfoxide (B87167) (DMSO) is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

Western Blot Analysis for MAPK Pathway Proteins

• Cell Lysis: HUVECs are treated as described above and then lysed to extract total protein.

• Protein Quantification: The protein concentration is determined using a standard protein assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting: The membrane is blocked and then incubated with primary antibodies against total and phosphorylated forms of p38 and JNK, followed by incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

Figure 2: Experimental workflow for Western Blot analysis.

Concluding Remarks and Future Directions

The available evidence strongly suggests that (-)-Isosamidin is a bioactive compound with significant potential for cytoprotection, particularly in the context of endothelial dysfunction. Its mechanism of action appears to be, at least in part, through the inhibition of the ROS-mediated MAPK signaling pathway.

However, the complete absence of data on (+)-Isosamidin represents a critical gap in the scientific understanding of this compound. It is well-established that enantiomers of a chiral drug can exhibit markedly different pharmacological and toxicological profiles. Therefore, to fully assess the therapeutic potential of Isosamidin, it is imperative that future research endeavors include the synthesis and comprehensive biological evaluation of the (+)-enantiomer. A comparative analysis of the two enantiomers would provide invaluable insights into the stereochemical requirements for bioactivity and could guide the development of more potent and selective therapeutic agents.

References

• 1. The medicinal plant Peucedanum japonicum Thunberg: A review of traditional use, phytochemistry, and pharmacology - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Assessing the Synergistic Potential of (-)-Isosamidin in Combination Therapies

For researchers and drug development professionals, identifying synergistic interactions between bioactive compounds and existing drugs is a critical step in developing more effective and less toxic therapeutic strategies. (-)-Isosamidin, a natural compound isolated from Peucedanum japonicum, has demonstrated notable cytoprotective and anti-apoptotic properties, making it a compelling candidate for combination studies.[1][2][3][4] This guide provides a comprehensive framework for assessing the synergistic effects of (-)-Isosamidin with other drugs, complete with detailed experimental protocols, data presentation templates, and visualizations of relevant biological pathways.

While specific studies on the synergistic effects of (-)-Isosamidin in combination with other drugs are not yet available in the published literature, this guide will use its known mechanisms of action as a basis for proposing hypothetical synergistic interactions and will detail the established methodologies for testing such hypotheses.

Potential Synergistic Combinations and Underlying Rationale

The known bioactivity of (-)-Isosamidin suggests it may act synergistically with conventional chemotherapeutic agents. For instance, its ability to modulate apoptosis pathways could potentially enhance the cancer-killing effects of drugs that induce cell death.[1][2][3][4]

Hypothetical Combination Scenarios:

• With Doxorubicin: Doxorubicin is a widely used chemotherapy drug that induces cardiotoxicity, partly through the generation of reactive oxygen species (ROS).[5] (-)-Isosamidin has been shown to prevent ROS generation and upregulate the Nrf2 pathway, which is involved in protection against oxidative stress.[1][2] A combination could therefore potentially reduce doxorubicin-induced toxicity while enhancing its anti-cancer effects.

• With Cisplatin (B142131): Cisplatin is another common chemotherapeutic agent that can cause significant side effects.[6] Combining it with a cytoprotective agent like (-)-Isosamidin could allow for lower, less toxic doses of cisplatin to be used, without compromising efficacy.[3]

• With Paclitaxel (B517696): Paclitaxel works by stabilizing microtubules and arresting the cell cycle.[7] The anti-proliferative effects of paclitaxel could be complemented by the pro-apoptotic signaling modulation of (-)-Isosamidin.

Experimental Protocols for Synergy Assessment

A systematic approach is required to quantify the interaction between two or more drugs. The following protocols outline the key steps for an in vitro assessment of synergy.

General Experimental Workflow

The process begins with determining the potency of each individual drug, followed by testing them in combination to see if the observed effect is greater than what would be expected from their individual activities.

References

• 1. The Synergistic Anticancer Effect of Some Plant Extracts in Combination against Human Liver Cancer Cell Line [arccjournals.com]
• 2. mdpi.com [mdpi.com]
• 3. Isosamidin from Peucedanum japonicum Roots Prevents Methylglyoxal-Induced Glucotoxicity in Human Umbilical Vein Endothelial Cells via Suppression of ROS-Mediated Bax/Bcl-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Selective synergistic anticancer effects of cisplatin and oridonin against human p53-mutant esophageal squamous carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Application of Approved Cisplatin Derivatives in Combination Therapy against Different Cancer Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rationale for combination of paclitaxel and CDK4/6 inhibitor in ovarian cancer therapy - non-mitotic mechanisms of paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (-)-Isosamidin: A Guide for Laboratory Professionals

Disclaimer: This document provides guidance on the proper disposal of (-)-Isosamidin based on available safety data for related compounds, specifically coumarins. It is not a substitute for a formal Safety Data Sheet (SDS) specific to (-)-Isosamidin. Researchers, scientists, and drug development professionals must consult their institution's Environmental Health and Safety (EHS) department for disposal protocols that comply with local, state, and federal regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to wear appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Gloves: Chemical-resistant gloves are mandatory.

• Eye Protection: Safety glasses or goggles should be worn at all times.

• Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

• Respiratory Protection: If there is a risk of generating dust, a dust respirator should be used.

Avoid all personal contact with the chemical, including inhalation of any dust.

Step-by-Step Disposal Procedure

The following steps are based on the recommended disposal methods for coumarin (B35378) and general laboratory chemical waste. These should be adapted to your institution's specific protocols.

Waste Identification and Collection

• Pure, unused (-)-Isosamidin: Treat as hazardous chemical waste.

• Contaminated Materials: Any labware (e.g., beakers, flasks, pipettes), gloves, or absorbent materials that have come into contact with (-)-Isosamidin should also be treated as hazardous waste.

• Collection Container: Collect all (-)-Isosamidin waste in a designated, clearly labeled, and sealable container. Do not mix with other waste streams unless explicitly permitted by your institution's EHS department.

Packaging for Disposal

• Ensure the waste container is tightly sealed to prevent leaks or spills.

• Label the container clearly with the chemical name "(-)-Isosamidin Waste" and any relevant hazard warnings (e.g., "Toxic").

• Store the sealed container in a designated hazardous waste storage area, away from incompatible materials. This area should be well-ventilated.

Disposal of Empty Containers

• Empty containers that held (-)-Isosamidin must be triple rinsed with a suitable solvent (e.g., ethanol (B145695) or acetone).

• The first rinseate must be collected and disposed of as hazardous chemical waste. For highly toxic compounds, the first three rinses must be collected as hazardous waste.[1]

• After thorough rinsing and drying, the container labels should be completely defaced or removed.

• Dispose of the rinsed and dried containers in accordance with your institution's guidelines for non-hazardous glass or plastic waste.[2]

Arranging for Waste Pickup

• Contact your institution's EHS department or designated hazardous waste management provider to schedule a pickup for the collected (-)-Isosamidin waste.

• Do not attempt to dispose of (-)-Isosamidin down the drain or in the regular trash.[1]

Quantitative Data for Risk Assessment (Based on Coumarin)

The following table summarizes key quantitative data for the parent compound, coumarin, which may be relevant for risk assessment.

Property	Value
Molecular Formula	C9H6O2
Molecular Weight	146.14 g/mol
Melting Point	68-73 °C
Boiling Point	297-299 °C
Acute Toxicity (Oral LD50, Rat)	293 mg/kg

Disposal Workflow Visualization

The following diagram illustrates the general workflow for the proper disposal of (-)-Isosamidin in a laboratory setting.

Caption: Workflow for the proper disposal of (-)-Isosamidin waste.

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving (-)-Isosamidin should include a clear plan for waste management from the outset. This plan should be reviewed and approved by the relevant safety personnel at your institution. When designing experiments, consider methods to minimize waste generation, such as reducing the scale of reactions.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]